Benzyltrimethylammonium tribromide

• CAS: 111865-47-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of Benzyltrimethylammonium Tribromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of benzyltrimethylammonium (B79724) tribromide (BTMABr₃), a versatile and efficient brominating agent. The information presented herein is intended to equip researchers, scientists, and professionals in drug development with the necessary details to produce and verify this important chemical compound.

Introduction

Benzyltrimethylammonium tribromide is a quaternary ammonium (B1175870) salt that serves as a solid, stable, and easy-to-handle source of bromine for various organic transformations. Its applications in organic synthesis are extensive, including the bromination of phenols, aromatic amines, ethers, and alkenes.[1] It is often favored over liquid bromine due to its reduced hazards and ease of accurate measurement. This guide will detail a common and reliable method for its synthesis, starting from the preparation of its precursor, benzyltrimethylammonium bromide, and will also outline the key analytical techniques for its characterization.

Synthesis of Benzyltrimethylammonium Tribromide

The synthesis of benzyltrimethylammonium tribromide is typically a two-step process, beginning with the formation of benzyltrimethylammonium bromide, followed by its conversion to the tribromide salt.

Step 1: Synthesis of Benzyltrimethylammonium Bromide

The initial step involves the quaternization of trimethylamine (B31210) with benzyl (B1604629) bromide.

Reaction:

Experimental Protocol:

A general and effective method for this synthesis is as follows:

• Dissolution: Dissolve benzyl bromide (1 equivalent) in tetrahydrofuran (B95107) (THF), using approximately 50 mL of THF per gram of benzyl bromide.

• Addition of Amine: To this solution, add trimethylamine (1.5 equivalents), typically as a 33 wt% solution in ethanol.

• Reaction: Stir the resulting mixture at room temperature for 24 hours. During this time, the product, benzyltrimethylammonium bromide, will precipitate as a white solid.

• Isolation: Cool the suspension to 0°C.

• Filtration and Washing: Filter the precipitate and wash it with pre-cooled diethyl ether.

• Drying: Dry the collected white solid under vacuum to yield the final product.

Step 2: Synthesis of Benzyltrimethylammonium Tribromide

The tribromide is synthesized from a benzyltrimethylammonium salt, such as the chloride or bromide, through the addition of bromine. A common method involves the reaction of benzyltrimethylammonium chloride with sodium bromate (B103136) and hydrobromic acid in an aqueous solution.[1][2]

Reaction:

Experimental Protocol:

• Preparation of Solution: In a suitable flask, prepare a solution of benzyltrimethylammonium chloride (e.g., 60 mmol) and sodium bromate (e.g., 30 mmol) in water (e.g., 100 mL).[2]

• Acidification: To this solution, carefully add hydrobromic acid (47%, e.g., 180 mmol).[2]

• Precipitation: An orange to dark yellow crystalline powder of benzyltrimethylammonium tribromide will precipitate from the solution.

• Isolation and Purification: The precipitate can be collected by filtration, washed with a minimal amount of cold water, and then dried.

Data Presentation

The following tables summarize the key quantitative data for benzyltrimethylammonium tribromide and its precursor.

Table 1: Physical and Chemical Properties of Benzyltrimethylammonium Tribromide

Property	Value
Molecular Formula	C₁₀H₁₆NBr₃
Molecular Weight	389.96 g/mol [3]
Appearance	Orange to dark yellow crystalline powder[3]
Melting Point	99-105 °C[3]
Purity (Assay)	99-101%[3]

Table 2: Spectroscopic Data for Benzyltrimethylammonium Bromide (Precursor)

¹H NMR (DMSO-d₆)	Chemical Shift (ppm)
Aromatic Protons	7.614
Aromatic Protons	7.54
Benzylic Protons (-CH₂-)	4.698
Methyl Protons (-N(CH₃)₃)	3.111

Note: The spectroscopic data for the final product, benzyltrimethylammonium tribromide, is best obtained by direct experimental analysis. The expected ¹H NMR spectrum would show peaks corresponding to the benzyl and trimethylammonium protons, while the IR spectrum would exhibit characteristic bands for C-H aromatic and aliphatic stretching and bending vibrations.

Characterization

Thorough characterization is essential to confirm the identity and purity of the synthesized benzyltrimethylammonium tribromide. The primary techniques employed are Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and melting point determination.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is used to confirm the presence of the benzyl and trimethylammonium groups. The aromatic protons of the benzyl group are expected to appear in the range of 7.5-8.0 ppm. The benzylic protons will be visible as a singlet further upfield, and the nine equivalent protons of the three methyl groups will also produce a sharp singlet.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for the aromatic carbons, the benzylic carbon, and the methyl carbons, providing further structural confirmation.

Infrared (IR) Spectroscopy

The IR spectrum provides information about the functional groups present in the molecule. Key expected absorptions include:

• C-H stretching (aromatic): ~3100-3000 cm⁻¹

• C-H stretching (aliphatic): ~3000-2850 cm⁻¹

• C=C stretching (aromatic): ~1600 and 1450 cm⁻¹

• C-H bending (aromatic): ~900-675 cm⁻¹

Melting Point Determination

The melting point of the synthesized compound should be determined and compared to the literature value (99-105 °C). A sharp melting point range is indicative of a pure compound.

Visualizations

The following diagrams illustrate the synthesis and characterization workflow.

References

• 1. Benzyltrimethylammonium Tribromide [jstage.jst.go.jp]
• 2. academic.oup.com [academic.oup.com]
• 3. chemimpex.com [chemimpex.com]

Physical and chemical properties of Benzyltrimethylammonium tribromide

An In-depth Technical Guide to Benzyltrimethylammonium (B79724) Tribromide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties of Benzyltrimethylammonium tribromide (BTMABr₃), a versatile and efficient reagent in organic synthesis. It details its characteristics, synthesis, and key applications, with a focus on its role as a brominating and oxidizing agent.

Physical and Chemical Properties

Benzyltrimethylammonium tribromide is a quaternary ammonium (B1175870) salt that serves as a solid, stable, and easy-to-handle source of bromine.[1][2] Its properties make it a safer alternative to liquid bromine, especially for small-scale reactions where precise measurement is crucial.[2]

General and Physical Properties

The key physical identifiers and properties of Benzyltrimethylammonium tribromide are summarized in the table below.

Property	Value	References
Appearance	Orange to dark yellow crystalline powder	[1][3][4]
Molecular Formula	C₁₀H₁₆Br₃N	[1][5]
Molecular Weight	389.96 g/mol	[1][5]
CAS Number	111865-47-5	[1][3][5][6]
Melting Point	98-105 °C	[1][3][6]
Purity (Assay)	Typically ≥97%	[3][6]
Solubility	Slightly soluble in DMSO and Methanol	[4]
Stability	Light-sensitive and hygroscopic	[4][7]
Storage	Store at room temperature in a dark, inert atmosphere	[1][4][8]

Chemical Identifiers

Identifier Type	Value	References
IUPAC Name	benzyl(trimethyl)azanium;tribromide	[8]
Synonyms	BTMABr₃, Benzyltrimethylammonium bromide dibromide	[1][6]
InChI	1S/C10H16N.Br3/c1-11(2,3)9-10-7-5-4-6-8-10;1-3-2/h4-8H,9H2,1-3H3;/q+1;-1	[5][6]
InChIKey	OQESKQAHRXOSMS-UHFFFAOYSA-N	[5][6]
SMILES	C--INVALID-LINK--(C)CC1=CC=CC=C1.Br[Br-]Br	[3][6]

Spectral Data

While detailed spectral data requires access to specific databases, general information is available. The UV-Visible spectrum of the tribromide (Br₃⁻) anion, the active species, shows a characteristic intense absorption peak around 279 nm.[9] ATR-IR and NMR spectra are also available for this compound through specialized databases.[10][11]

Chemical Reactivity and Applications

Benzyltrimethylammonium tribromide is a multifaceted reagent primarily known for its utility as a brominating agent, a mild oxidizing agent, and a phase-transfer catalyst.[1][2][4]

Brominating Agent

BTMABr₃ is an efficient and selective solid brominating agent, offering significant advantages over highly toxic liquid bromine.[2][4] Its reactivity can be controlled by adjusting the molar ratio of the reagent to the substrate, allowing for selective mono-, di-, or tri-bromination of activated aromatic compounds.[12]

• Aromatic Compounds : It effectively brominates phenols, aromatic amines, ethers, and acetanilides in a dichloromethane-methanol solvent system at room temperature, producing bromo-substituted products in high yields.[12][13]

• Ketones and Alkenes : The reagent is used for the α-bromination of ketones and the addition of bromine across double bonds in alkenes to form 1,2-dibromo adducts.[4][13] For instance, it can convert acetyl derivatives into dibromoacetyl derivatives.[14]

• N-Bromoamides : It facilitates the synthesis of N-bromoamides from aliphatic and aromatic amides in an alkaline solution.[15]

Mild Oxidizing Agent

The compound also functions as a mild oxidizing agent for various functional groups.[2][4] It has been successfully used for the oxidation of:

• Alcohols to carbonyl compounds[2][9]

• Sulfides to sulfoxides[2]

• Aldehydes and diols[2]

Phase-Transfer Catalyst

As a quaternary ammonium salt, BTMABr₃ can act as a phase-transfer catalyst, enhancing reaction rates between reactants in immiscible phases.[1][4] This property is valuable in the production of fine chemicals.[1]

Experimental Protocols

Detailed methodologies for the synthesis and application of Benzyltrimethylammonium tribromide are crucial for reproducible results in a research setting.

Synthesis of Benzyltrimethylammonium Tribromide

A common and effective method for synthesizing BTMABr₃ involves the reaction of benzyltrimethylammonium chloride with sodium bromate (B103136) and hydrobromic acid in an aqueous solution.[4][13][14]

Methodology:

• Dissolve benzyltrimethylammonium chloride in water.

• Add sodium bromate to the solution.

• Slowly add hydrobromic acid to the aqueous mixture.

• The reaction produces Benzyltrimethylammonium tribromide as a solid precipitate.

• The product can be collected by filtration, washed, and dried.

Diagram 1: Synthesis workflow for Benzyltrimethylammonium tribromide.

Bromination of Acetyl Derivatives

This protocol outlines a general procedure for the dibromination of an acetyl derivative using BTMABr₃, as described in the literature.[14]

Methodology:

• Dissolve the acetyl derivative (substrate) in a solvent mixture of dichloromethane (B109758) and methanol.

• Add double the molar quantity of Benzyltrimethylammonium tribromide to the solution at room temperature.

• Stir the mixture. The reaction progress can often be monitored by the decoloration of the orange BTMABr₃ solution.[14]

• After the reaction is complete (typically 2-7 hours), distill the solvent.[14]

• Extract the resulting precipitate with a suitable organic solvent (e.g., ether).

• Dry the organic layer and evaporate the solvent to obtain the crude dibromoacetyl derivative.

• The final product can be purified by recrystallization.[14]

Diagram 2: General workflow for dibromination of acetyl derivatives.

Safety and Handling

Proper safety precautions are essential when working with Benzyltrimethylammonium tribromide.

• Hazards : The compound is classified as an irritant, causing skin and serious eye irritation.[4][5] It may also cause respiratory irritation.[4][16]

• Personal Protective Equipment (PPE) : Always handle in a well-ventilated area, preferably a chemical fume hood.[17][18] Wear appropriate PPE, including chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[17][18][19]

• Handling : Minimize dust generation and accumulation.[17] Avoid contact with skin and eyes, and prevent ingestion and inhalation.[17][19]

• Storage : Store in a cool, dry, and well-ventilated place in a tightly closed container, protected from light and moisture.[4][8][17][18] Keep away from incompatible materials such as strong oxidizing agents.[18][19]

In case of accidental exposure, consult the Safety Data Sheet (SDS) for detailed first-aid measures.[18] If skin or eye contact occurs, flush the affected area with plenty of water for at least 15 minutes and seek medical attention.[17][19] If inhaled, move to fresh air immediately.[17][19]

References

• 1. chemimpex.com [chemimpex.com]
• 2. Benzyltrimethylammonium Tribromide [oakwoodchemical.com]
• 3. Benzyltrimethylammonium tribromide, 98% 25 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 4. Benzyltrimethylammonium tribromide | 111865-47-5 [chemicalbook.com]
• 5. Benzyltrimethylammonium Tribromide [Brominating Reagent] | C10H16Br3N | CID 2756663 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 苄基三甲基三溴化铵 97% | Sigma-Aldrich [sigmaaldrich.com]
• 7. nbinno.com [nbinno.com]
• 8. ionicliquids.alfa-chemistry.com [ionicliquids.alfa-chemistry.com]
• 9. researchgate.net [researchgate.net]
• 10. Benzyltrimethylammonium bromide(5350-41-4) 1H NMR spectrum [chemicalbook.com]
• 11. spectrabase.com [spectrabase.com]
• 12. Page loading... [wap.guidechem.com]
• 13. Benzyltrimethylammonium Tribromide [jstage.jst.go.jp]
• 14. academic.oup.com [academic.oup.com]
• 15. Facile synthesis of N-bromoamides using benzyltrimethylammonium tribromide in alkaline solution - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 16. chemicalbook.com [chemicalbook.com]
• 17. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 18. nbinno.com [nbinno.com]
• 19. fishersci.com [fishersci.com]

Unveiling the Structure of Benzyltrimethylammonium Tribromide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure elucidation of Benzyltrimethylammonium tribromide (BTMABr₃), a versatile reagent in organic synthesis. This document details its synthesis, physicochemical properties, and the analytical techniques pivotal for its structural characterization. While a definitive single-crystal X-ray structure has not been publicly reported, this guide synthesizes available data to present a thorough understanding of its molecular architecture.

Physicochemical Properties

Benzyltrimethylammonium tribromide is a stable, orange to dark yellow crystalline powder.[1] It is recognized for its role as a solid brominating agent and a phase-transfer catalyst, offering a safer and more manageable alternative to liquid bromine.[1] A summary of its key physical and chemical properties is presented in Table 1.

Property	Value	Reference
Molecular Formula	C₁₀H₁₆Br₃N	[1][2]
Molecular Weight	389.96 g/mol	[1][2]
Appearance	Orange to dark yellow crystalline powder	[1]
Melting Point	99-105 °C	[1]
CAS Number	111865-47-5	[2][3]
InChI	InChI=1S/C10H16N.Br3/c1-11(2,3)9-10-7-5-4-6-8-10;1-3-2/h4-8H,9H2,1-3H3;/q+1;-1	[2]
SMILES	C--INVALID-LINK--(C)CC1=CC=CC=C1.[Br-][Br]Br	[2]

Synthesis of Benzyltrimethylammonium Tribromide

The synthesis of Benzyltrimethylammonium tribromide can be achieved through the reaction of Benzyltrimethylammonium chloride with sodium bromate (B103136) and hydrobromic acid in an aqueous solution. An alternative method involves the direct reaction of Benzyltrimethylammonium chloride with bromine. A generalized experimental protocol is detailed below.

Experimental Protocol: Synthesis

Materials:

• Benzyltrimethylammonium chloride

• Sodium bromate (NaBrO₃)

• Hydrobromic acid (HBr, 48%)

• Distilled water

• Ice bath

Procedure:

• Dissolve Benzyltrimethylammonium chloride in distilled water in a round-bottom flask.

• Cool the solution in an ice bath with continuous stirring.

• Slowly add a stoichiometric amount of sodium bromate to the cooled solution.

• To this mixture, add hydrobromic acid dropwise while maintaining the low temperature and vigorous stirring.

• The formation of an orange-yellow precipitate indicates the formation of Benzyltrimethylammonium tribromide.

• Continue stirring for a specified period to ensure complete reaction.

• Collect the solid product by vacuum filtration.

• Wash the product with cold distilled water to remove any unreacted starting materials and byproducts.

• Dry the product under vacuum to yield the final Benzyltrimethylammonium tribromide.

Diagram of Synthesis Workflow:

Caption: Workflow for the synthesis of Benzyltrimethylammonium tribromide.

Structural Elucidation

The structural elucidation of Benzyltrimethylammonium tribromide involves a combination of spectroscopic techniques and, ideally, single-crystal X-ray diffraction.

Molecular Structure

The structure consists of a Benzyltrimethylammonium cation ([C₆H₅CH₂N(CH₃)₃]⁺) and a linear tribromide anion ([Br₃]⁻). The positive charge on the cation is localized on the quaternary nitrogen atom. The tribromide anion is formed by the association of a bromide ion with a bromine molecule.

Diagram of Molecular Structure:

Caption: Representation of the ionic components of Benzyltrimethylammonium tribromide.

Spectroscopic Characterization

3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the benzyl (B1604629) and trimethylammonium groups. The aromatic protons of the benzyl group typically appear as a multiplet in the region of 7.5-7.6 ppm. The methylene (B1212753) protons (CH₂) of the benzyl group would be observed as a singlet, and the nine equivalent protons of the three methyl groups (CH₃) attached to the nitrogen would also appear as a singlet, typically at a lower chemical shift.

• ¹³C NMR: The carbon NMR spectrum provides information on the carbon framework. Distinct signals are expected for the aromatic carbons, the methylene carbon, and the methyl carbons. The chemical shifts would be influenced by the electron-withdrawing effect of the quaternary ammonium (B1175870) group.

3.2.2. Vibrational Spectroscopy (IR and Raman)

Infrared (IR) and Raman spectroscopy are used to identify the vibrational modes of the molecule.

• IR Spectroscopy: The IR spectrum is expected to show characteristic absorption bands for C-H stretching vibrations of the aromatic and aliphatic groups, as well as C=C stretching vibrations of the aromatic ring.

• Raman Spectroscopy: Raman spectroscopy is particularly useful for detecting the symmetric stretching vibration of the tribromide anion, which is often observed as a strong, sharp peak in the low-frequency region (around 160 cm⁻¹).

A summary of expected spectroscopic data is presented in Table 2.

Spectroscopic Data	Expected Chemical Shifts / Wavenumbers
¹H NMR (ppm)	~7.5-7.6 (m, 5H, Ar-H), Singlet for CH₂ protons, Singlet for N(CH₃)₃ protons
¹³C NMR (ppm)	Signals in the aromatic region (125-140 ppm), Signal for CH₂ carbon, Signal for N(CH₃)₃ carbons
IR (cm⁻¹)	~3100-3000 (Ar C-H stretch), ~3000-2850 (Aliphatic C-H stretch), ~1600 & ~1450 (Ar C=C stretch)
Raman (cm⁻¹)	Strong, sharp peak around 160 cm⁻¹ (Br-Br-Br symmetric stretch)

X-ray Crystallography

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth: Suitable single crystals of Benzyltrimethylammonium tribromide are grown, typically by slow evaporation of a saturated solution in an appropriate solvent.

• Data Collection: A selected crystal is mounted on a goniometer and irradiated with a monochromatic X-ray beam. The diffraction pattern is recorded as the crystal is rotated.

• Structure Solution and Refinement: The collected diffraction data is used to solve the crystal structure, typically using direct methods or Patterson synthesis. The initial structural model is then refined to obtain the final atomic coordinates, bond lengths, and bond angles.

Logical Workflow for Structure Elucidation

The process of elucidating the structure of a compound like Benzyltrimethylammonium tribromide follows a logical progression of experiments.

Diagram of Structure Elucidation Workflow:

Caption: A logical workflow for the structural elucidation of Benzyltrimethylammonium tribromide.

Conclusion

The structure of Benzyltrimethylammonium tribromide is characterized by the ionic association of a Benzyltrimethylammonium cation and a tribromide anion. Its structure is primarily elucidated through a combination of spectroscopic methods, with NMR providing detailed information about the organic cation and Raman spectroscopy being particularly effective for identifying the tribromide anion. While a definitive single-crystal X-ray structure would provide the most precise atomic arrangement, the available data from various analytical techniques allows for a confident assignment of its chemical structure. This guide provides researchers and professionals with the fundamental knowledge and experimental considerations for the synthesis and structural characterization of this important brominating agent.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Benzyltrimethylammonium Tribromide [Brominating Reagent] | C10H16Br3N | CID 2756663 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 苄基三甲基三溴化铵 97% | Sigma-Aldrich [sigmaaldrich.com]

Unveiling Benzyltrimethylammonium Tribromide (BTMA-Br3): A Comprehensive Technical Guide

This in-depth guide explores the discovery, historical development, and chemical applications of Benzyltrimethylammonium Tribromide (BTMA-Br3). Primarily targeting researchers, scientists, and professionals in chemical synthesis, this document provides a detailed overview of its properties, synthesis protocols, and diverse applications as a versatile brominating and oxidizing agent.

Introduction and Historical Context

Benzyltrimethylammonium tribromide, a quaternary ammonium (B1175870) tribromide, has emerged as a significant reagent in organic synthesis. It is a stable, crystalline solid, offering a safer and more convenient alternative to highly toxic and corrosive liquid bromine.[1] The development of solid brominating agents like BTMA-Br3 was driven by the need for reagents that are easier to handle, weigh, and use in stoichiometric amounts, particularly for small-scale reactions.[1][2] Its historical development is rooted in the broader effort to create selective and milder brominating agents, moving away from the harsh conditions often required for reactions with elemental bromine.[2][3]

Physicochemical Properties

BTMA-Br3 is recognized by several synonyms, including BTMABr3 and Benzyltrimethylammonium bromide dibromide.[4][5] Key physicochemical properties are summarized in the table below.

Property	Value	Reference
CAS Number	111865-47-5	[4][5]
Molecular Formula	C10H16Br3N	[5]
Molecular Weight	389.95 g/mol	[4]
Melting Point	99-101 °C	[5]
Appearance	Orange crystalline solid	[2]

Synthesis of BTMA-Br3

The synthesis of quaternary ammonium tribromides like BTMA-Br3 is a straightforward process. While the search results provide a general method for preparing tetrabutylammonium (B224687) tribromide (TBA Br3), a similar principle applies to the synthesis of BTMA-Br3.[2]

Experimental Protocol: Synthesis of a Quaternary Ammonium Tribromide (Adapted for BTMA-Br3)

• Dissolution: Dissolve Benzyltrimethylammonium bromide in water.

• Addition of Bromate (B103136): Add a stoichiometric amount of a suitable bromate salt (e.g., sodium bromate) to the solution.

• Acidification: Slowly add hydrobromic acid to the stirred solution at room temperature.[2]

• Precipitation: An orange precipitate of BTMA-Br3 will form immediately.[2]

• Isolation and Purification: Filter the precipitate and recrystallize from an appropriate solvent system, such as an ether-dichloromethane mixture, to yield the purified crystalline product.[2]

Synthesis of Benzyltrimethylammonium Tribromide (BTMA-Br3).

Applications in Organic Synthesis

BTMA-Br3 is a versatile reagent with a broad range of applications in organic synthesis, primarily as a brominating and oxidizing agent.[1][3] Its solid nature and high selectivity make it a preferred choice in many synthetic transformations.[3]

BTMA-Br3 is highly effective for the bromination of alkenes, yielding 1,2-dibromo adducts.[6] The reaction proceeds smoothly in both aprotic and protic solvents, demonstrating good yields and regioselectivity.[6] The mechanism involves a stereospecific anti-dibromo addition.[6]

Experimental Protocol: Bromination of an Alkene with BTMA-Br3

• Dissolution: Dissolve the alkene in a suitable solvent (e.g., dichloromethane).

• Reagent Addition: Add an equimolar amount of BTMA-Br3 to the solution.

• Reaction: Stir the mixture at room temperature. The disappearance of the orange-red color of BTMA-Br3 indicates the completion of the reaction.[3]

• Work-up: The reaction mixture is typically washed with an aqueous solution of sodium thiosulfate (B1220275) to remove any unreacted bromine, followed by standard extraction and purification procedures.

Mechanism of Alkene Bromination with BTMA-Br3.

BTMA-Br3 serves as an excellent reagent for the electrophilic bromination of aromatic compounds. A key advantage is the ability to control the degree of bromination by adjusting the stoichiometry of the reagent.[3] This allows for the selective synthesis of mono-, di-, or tri-brominated products, which is often difficult to achieve with elemental bromine, especially for highly activated rings like phenols and anilines.[3]

Quantitative Data: Bromination of Phenol with BTMA-Br3

Molar Ratio (Phenol:BTMA-Br3)	Major Product	Reference
1:1	Monobromophenol	[3]
1:2	Dibromophenol	[3]
1:3	Tribromophenol	[3]

Beyond bromination, BTMA-Br3 is also utilized as an oxidizing agent for various functional groups.[1]

• Oxidation of Sulfides: It can selectively oxidize sulfides to sulfoxides.[1]

• Oxidation of Alcohols, Aldehydes, and Diols: BTMA-Br3 has been employed for the oxidation of alcohols, aldehydes, and diols.[1]

BTMA-Br3 is instrumental in the synthesis of heterocyclic structures. For instance, it is used in the conversion of aryl thioureas to 2-aminobenzothiazoles.[1] It also facilitates the regioselective bromination of phthalazin-1(2H)-ones, a key step in the synthesis of substituted 4-alkylamino and 4-arylaminophthalazin-1(2H)-ones.[7]

Safety and Handling

While BTMA-Br3 is a safer alternative to liquid bromine, it should still be handled with appropriate safety precautions. It is classified as a skin and eye irritant and may cause respiratory irritation.[5] Standard personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn when handling the compound.

Conclusion

Benzyltrimethylammonium tribromide (BTMA-Br3) has established itself as a valuable and versatile reagent in modern organic synthesis. Its discovery and development have provided chemists with a safer, more convenient, and highly selective alternative to elemental bromine for a wide array of chemical transformations, including brominations and oxidations. The ability to control reaction stoichiometry for selective outcomes underscores its importance in the synthesis of complex organic molecules and heterocyclic systems. As research continues, the applications of BTMA-Br3 are expected to expand further, solidifying its role in the synthetic chemist's toolkit.

References

• 1. Benzyltrimethylammonium Tribromide [oakwoodchemical.com]
• 2. scispace.com [scispace.com]
• 3. Page loading... [wap.guidechem.com]
• 4. ベンジルトリメチルアンモニウムトリブロミド - BTMABr3, ベンジルトリメチルアンモニウムブロミドジブロミド [sigmaaldrich.com]
• 5. Benzyltrimethylammonium tribromide 97 111865-47-5 [sigmaaldrich.com]
• 6. scribd.com [scribd.com]
• 7. Regioselective Synthesis of Substituted 4-Alkylamino and 4-Arylaminophthalazin-1(2H)-ones - PubMed [pubmed.ncbi.nlm.nih.gov]

Benzyltrimethylammonium tribromide mechanism of bromination

An In-depth Technical Guide to the Bromination Mechanisms of Benzyltrimethylammonium (B79724) Tribromide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Benzyltrimethylammonium tribromide (BTMA-Br₃) is a stable, crystalline, and versatile brominating agent that serves as a safer and more convenient alternative to elemental bromine.[1] Its efficacy in the selective bromination of a wide range of organic substrates, including aromatic compounds, alkenes, and ketones, has made it an invaluable tool in organic synthesis. This guide provides a comprehensive overview of the core mechanisms of bromination using BTMA-Br₃, supported by quantitative data, detailed experimental protocols, and mechanistic pathway visualizations. The reagent's solid nature allows for precise quantitative handling, and its reactions are often characterized by high yields and mild conditions.[2][3]

Core Bromination Mechanisms

BTMA-Br₃ acts as an electrophilic bromine source. The large benzyltrimethylammonium cation stabilizes the tribromide anion (Br₃⁻), which is in equilibrium with molecular bromine (Br₂) and a bromide anion (Br⁻). This equilibrium provides a controlled release of the brominating agent.

Br₃⁻ ⇌ Br₂ + Br⁻

The reaction mechanism varies depending on the substrate being brominated.

Electrophilic Aromatic Substitution

BTMA-Br₃ is highly effective for the bromination of activated aromatic rings, such as those in phenols, anilines, and aromatic ethers.[4] The reaction proceeds via a classic electrophilic aromatic substitution pathway. The electron-rich aromatic ring acts as a nucleophile, attacking the electrophilic bromine.

• For Highly Activated Rings (Phenols, Anilines): The reaction can proceed rapidly in solvents like dichloromethane-methanol at room temperature.[4] The high reactivity of these substrates allows for direct bromination without a catalyst. By controlling the stoichiometry of BTMA-Br₃, one can achieve selective mono-, di-, or tri-bromination.[5]

• For Less Activated Arenes: A Lewis acid catalyst, such as zinc chloride (ZnCl₂), is often required. The catalyst polarizes the bromine molecule, generating a more potent electrophilic species (Br⁺), which is then attacked by the arene.[4][5]

Caption: Electrophilic substitution on an activated phenol ring.

Electrophilic Addition to Alkenes

BTMA-Br₃ reacts with alkenes to yield 1,2-dibromo adducts.[4][6] The mechanism involves the electrophilic addition of bromine across the double bond. A key feature of this reaction is its stereospecificity, typically resulting in anti-addition. This is explained by the formation of a cyclic bromonium ion intermediate. The bromide ion then attacks one of the carbons of the three-membered ring from the opposite face (backside attack), leading to the observed anti stereochemistry.[6][7][8]

In protic solvents like methanol (B129727), solvent molecules can compete with the bromide ion as the nucleophile, leading to the formation of bromo-methoxy products alongside the dibromo adduct.[6]

Caption: Formation of a bromonium ion leads to anti-addition.

Alpha-Bromination of Carbonyls

BTMA-Br₃ is effective for the bromination of acetyl derivatives (ketones) at the alpha-carbon position.[3] The reaction typically proceeds under mild conditions in a dichloromethane-methanol solvent system. The mechanism involves the formation of an enol or enolate intermediate, which is the active nucleophile.

It has been proposed that in the presence of methanol, the active brominating species may be methyl hypobromite (B1234621) (CH₃OBr), generated from the reaction of BTMA-Br₃ with methanol.[3] This species is then attacked by the enol form of the ketone. Using a stoichiometric amount of BTMA-Br₃ leads to monobromination, while using a two-fold excess yields the dibromoacetyl derivative.[3]

Caption: Bromination of a ketone via its enol tautomer.

Quantitative Data Summary

The following tables summarize the reaction conditions and yields for the bromination of various substrates using BTMA-Br₃, as reported in the literature.

Table 1: Dibromination of Acetyl Derivatives [3]

Starting Material (R-COCH₃)	R Group	Reaction Time (h)	Yield (%)
Acetophenone	C₆H₅	2	86
4'-Methylacetophenone	4-CH₃C₆H₄	2	92
4'-Methoxyacetophenone	4-CH₃OC₆H₄	3	95
4'-Chloroacetophenone	4-ClC₆H₄	3	91
4'-Bromoacetophenone	4-BrC₆H₄	3	93
4'-Nitroacetophenone	4-NO₂C₆H₄	7	89
2'-Methoxyacetophenone	2-CH₃OC₆H₄	4	85
2-Acetylthiophene	2-Thienyl	2.5	90
Phenylacetone	C₆H₅CH₂	4	89
Pinacolone	(CH₃)₃C	7	75

Reactions performed with a 2:1 molar ratio of BTMA-Br₃ to substrate in CH₂Cl₂-CH₃OH at room temperature.

Table 2: Bromination of Alkenes [6]

Alkene	Solvent	Product(s)	Yield (%)
Styrene	CH₂Cl₂	1,2-Dibromo-1-phenylethane	92
Styrene	CH₃OH	1-Bromo-2-methoxy-1-phenylethane	80
Styrene	Acetic Acid	2-Bromo-1-phenylethyl acetate	75
Cyclohexene	CH₂Cl₂	trans-1,2-Dibromocyclohexane	95
Cyclohexene	CH₃OH	trans-1-Bromo-2-methoxycyclohexane	87
Methyl Cinnamate	CH₂Cl₂	Methyl 2,3-dibromo-3-phenylpropanoate	87

Reactions performed at room temperature.

Experimental Protocols

Preparation of Benzyltrimethylammonium Tribromide (BTMA-Br₃)[3]

To a solution of benzyltrimethylammonium chloride (11.1 g, 60 mmol) and sodium bromate (B103136) (2.7 g, 18 mmol) in water (100 ml), 47% hydrobromic acid (21.6 g, 120 mmol) is added dropwise with stirring at room temperature. The orange precipitate that forms is filtered, washed with water, and dried in a desiccator. The resulting solid is then recrystallized from acetic acid to afford pure BTMA-Br₃.

General Protocol for Dibromination of Acetyl Derivatives[3]

To a solution of the acetyl derivative (e.g., acetophenone, 0.5 g, 4.16 mmol) in a mixture of dichloromethane (B109758) (50 ml) and methanol (20 ml), BTMA-Br₃ (3.4 g, 8.74 mmol) is added. The mixture is stirred at room temperature for 2-7 hours, during which the orange color of the solution fades. The solvent is then removed under reduced pressure. The resulting precipitate is extracted with ether (4 x 40 ml). The combined ether layers are dried over anhydrous magnesium sulfate (B86663) and evaporated in vacuo to give the crude product, which can be purified by recrystallization.

General Protocol for Bromination of Alkenes[6]

A solution of BTMA-Br₃ (1.1 mmol) in the desired solvent (20 ml) is added dropwise to a stirred solution of the alkene (1.0 mmol) in the same solvent (10 ml) at room temperature. The reaction mixture is stirred until the orange color disappears. The solvent is evaporated under reduced pressure, and the residue is extracted with ether. The ether layer is washed with a dilute aqueous solution of sodium thiosulfate, followed by water, and then dried over magnesium sulfate. After evaporation of the ether, the product is isolated and purified by distillation or recrystallization.

Caption: A typical workflow for a bromination reaction using BTMA-Br3.

Safety and Handling

Benzyltrimethylammonium tribromide is a combustible solid and should be handled with appropriate safety precautions.[9]

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles or a face shield, and a lab coat. Use a dust mask or handle in a fume hood to avoid inhalation.[9][10]

• Handling: Minimize dust generation. Avoid contact with skin, eyes, and clothing. Keep the container tightly closed when not in use.[11][12]

• Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents.[10][11]

• Spills: In case of a spill, vacuum or sweep up the material into a suitable disposal container. Avoid creating dust. Ensure adequate ventilation.[11]

• First Aid:

  • Skin Contact: Wash the affected area thoroughly with soap and water.[10]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[12]

  • Inhalation: Move the affected person to fresh air.[11]

  • Ingestion: Seek immediate medical attention.[10]

Always consult the Safety Data Sheet (SDS) provided by the supplier before handling the chemical.[10]

References

• 1. Benzyltrimethylammonium Tribromide [oakwoodchemical.com]
• 2. nbinno.com [nbinno.com]
• 3. academic.oup.com [academic.oup.com]
• 4. jstage.jst.go.jp [jstage.jst.go.jp]
• 5. guidechem.com [guidechem.com]
• 6. scribd.com [scribd.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. youtube.com [youtube.com]
• 9. Benzyltrimethylammonium tribromide 97 111865-47-5 [sigmaaldrich.com]
• 10. nbinno.com [nbinno.com]
• 11. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 12. fishersci.com [fishersci.com]

Theoretical Underpinnings of Benzyltrimethylammonium Tribromide Reactivity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Benzyltrimethylammonium (B79724) tribromide (BTMABr3) is a versatile and selective brominating agent utilized in a wide array of organic syntheses. Its solid, stable nature makes it a safer and more convenient alternative to liquid bromine. This technical guide delves into the theoretical aspects of BTMABr3 reactivity, drawing upon computational and kinetic studies of analogous quaternary ammonium (B1175870) tribromides to elucidate its reaction mechanisms. By examining proposed transition states, reaction pathways, and the influence of electronic effects, this paper aims to provide a comprehensive understanding for researchers leveraging this reagent in synthetic and drug development applications.

Introduction

Benzyltrimethylammonium tribromide (BTMABr3) has emerged as a significant reagent in organic chemistry, valued for its efficacy as a brominating and oxidizing agent.[1][2] It offers high yields, rapid reaction times, and straightforward operational handling.[3] A key advantage of BTMABr3 is the ability to control the stoichiometry of bromination by simply adjusting the molar ratio of the reagent to the substrate, allowing for selective mono-, di-, or tri-bromination of aromatic compounds.[3] This reagent has proven effective in the bromination of phenols, aromatic amines, ethers, and acetanilides, as well as in the oxidation of alcohols and sulfides.[1][4]

From a theoretical standpoint, the reactivity of BTMABr3 is governed by the nature of the tribromide anion (Br₃⁻) and its interaction with the benzyltrimethylammonium cation. While direct computational studies specifically on BTMABr3 are not extensively documented in the reviewed literature, valuable insights can be gleaned from theoretical and kinetic investigations of structurally similar reagents, such as phenyltrimethylammonium (B184261) tribromide (PTT) and tetrabutylammonium (B224687) tribromide (TBABr₃).[5][6] These studies form the basis of our understanding of the mechanistic pathways involved in BTMABr3-mediated reactions.

Mechanistic Pathways and Theoretical Considerations

The reactivity of quaternary ammonium tribromides can proceed through several proposed mechanisms. The prevailing theories center on whether the active brominating species is the free tribromide anion or the undissociated ion pair.

Role of the Tribromide Anion (Br₃⁻)

One proposed mechanism involves the dissociation of the quaternary ammonium tribromide to release the tribromide anion, which then acts as the electrophile. However, quantum mechanics (QM) modeling of the Br₃⁻ anion suggests that its Lowest Unoccupied Molecular Orbital (LUMO) energy is relatively high, which casts doubt on its role as a potent electrophile in reactions occurring at room temperature.[6]

The Undissociated Ion Pair Mechanism

A more plausible mechanism, supported by computational studies on TBABr₃, suggests that the undissociated ion pair is the active brominating species.[6] In this model, the cation plays a crucial role in modulating the reactivity of the tribromide anion. The interaction between the cation and the Br₃⁻ anion can influence the polarization of the Br-Br bonds, making one of the terminal bromine atoms more electrophilic.

The proposed workflow for a theoretical investigation into BTMABr3 reactivity, based on analogous systems, is depicted below.

Computational workflow for studying BTMABr3 reactivity.

Proposed Transition State for Electrophilic Aromatic Bromination

Computational studies on the bromination of phenol with TBABr₃ suggest a transition state where the tribromide moiety approaches the para position of the phenol ring at an angle close to 90 degrees.[6] This geometry allows for optimal orbital interaction between the Highest Occupied Molecular Orbital (HOMO) of the phenol and the LUMO of the tribromide. A similar transition state is anticipated for reactions involving BTMABr3.

The logical relationship for the proposed para-selective bromination mechanism is illustrated in the following diagram.

Proposed mechanism for para-selective bromination.

Kinetic Studies and Activation Parameters

Kinetic studies on the bromination of 2-acetyl benzofurans using phenyltrimethylammonium tribromide (PTT) provide valuable quantitative data that can be used to infer the reactivity of BTMABr3.[5][7] The reaction was found to be first order with respect to the benzofuran (B130515) substrate and inverse first order with respect to PTT.[5]

The following table summarizes the activation parameters calculated from the temperature dependence of the reaction rate for the bromination of various substituted 2-acetyl benzofurans with PTT in acetic acid.[7]

Substituent	ΔH# (kJ/mol)	ΔS# (J/K·mol)	ΔG# (kJ/mol) at 303 K
5-Methoxy	78.66	-76.39	95.79
5-H	80.85	-78.32	97.13
5-Bromo	77.79	-62.09	96.63
5-Nitro	78.32	-62.09	97.13

Data sourced from kinetic studies on Phenyltrimethylammonium Tribromide.[7]

The negative entropy of activation (ΔS#) values suggest a highly organized transition state.[5] The isokinetic temperature for these reactions was determined to be 333 K, which is higher than the experimental temperatures, indicating that the reactions are entropy-controlled.[7] The order of reactivity (5-methoxy > 5-H > 5-bromo > 5-nitro) is consistent with the electronic effects of the substituents, where electron-donating groups accelerate the reaction and electron-withdrawing groups retard it.[7]

Experimental and Computational Protocols

Kinetic Measurement Protocol (Adapted from PTT studies)

The kinetic studies of bromination reactions are typically performed spectrophotometrically.[5][7]

• Preparation of Solutions: Standard solutions of the substrate, the brominating agent (e.g., BTMABr3), and any acid catalyst (e.g., H₂SO₄) are prepared in a suitable solvent, such as glacial acetic acid.[7]

• Temperature Equilibration: The reactant solutions are placed in separate flasks and allowed to equilibrate to the desired reaction temperature in a thermostat.[7]

• Initiation of Reaction: The solutions are mixed to initiate the reaction.

• Monitoring Reaction Progress: Aliquots of the reaction mixture are withdrawn at regular time intervals, and the absorbance of the brominating agent is measured at its λ_max (e.g., 405 nm for PTT).[7] The decrease in concentration of the tribromide species is monitored over time.

• Data Analysis: The rate constants are determined from the linear plot of the logarithm of the brominating agent's concentration versus time.[5]

Computational Protocol (Adapted from TBABr₃ studies)

Theoretical investigations into the reaction mechanism typically employ Density Functional Theory (DFT).

• Software: Calculations are performed using a computational chemistry software package like Gaussian.[8]

• Methodology: A suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-31G(d)) are chosen.[8]

• Geometry Optimization: The geometries of the reactants, transition states, and products are optimized.

• Frequency Calculations: Vibrational frequency calculations are performed to confirm that the reactants and products are true minima on the potential energy surface (zero imaginary frequencies) and that the transition states are first-order saddle points (one imaginary frequency).

• Reaction Pathway Analysis: The Intrinsic Reaction Coordinate (IRC) method can be used to connect the transition state to the corresponding reactants and products.[9]

• Energy Profile: The relative energies of the stationary points are calculated to construct a reaction energy profile, from which the activation energy can be determined.[6]

The general workflow for such an experimental and computational investigation is outlined below.

Integrated experimental and computational workflow.

Conclusion

While direct theoretical studies on the reactivity of benzyltrimethylammonium tribromide are emerging, a robust theoretical framework can be constructed by drawing parallels with analogous quaternary ammonium tribromides. Computational evidence points towards a mechanism involving the undissociated ion pair as the active brominating species, proceeding through a highly organized, entropy-controlled transition state. The regioselectivity of the reaction is governed by orbital interactions, favoring para-substitution in many aromatic systems. Kinetic data from similar reagents corroborates the influence of electronic effects on the reaction rate. For drug development professionals and synthetic chemists, this theoretical understanding provides a basis for predicting reactivity, optimizing reaction conditions, and designing novel synthetic pathways utilizing the versatile and selective properties of BTMABr3. Further dedicated computational studies on BTMABr3 will undoubtedly provide deeper insights and enhance its application in complex molecule synthesis.

References

• 1. Benzyltrimethylammonium Tribromide [oakwoodchemical.com]
• 2. chemimpex.com [chemimpex.com]
• 3. guidechem.com [guidechem.com]
• 4. Benzyltrimethylammonium Tribromide [jstage.jst.go.jp]
• 5. researchgate.net [researchgate.net]
• 6. wuxibiology.com [wuxibiology.com]
• 7. jocpr.com [jocpr.com]
• 8. Computational Study of the Kinetics and Mechanisms of Gas-Phase Decomposition of N-Diacetamides Using Density Functional Theory - PMC [pmc.ncbi.nlm.nih.gov]
• 9. s3.smu.edu [s3.smu.edu]

A Technical Guide to the Spectral Analysis of Benzyltrimethylammonium Tribromide

This document provides an in-depth technical overview of the nuclear magnetic resonance (NMR), infrared (IR), and ultraviolet-visible (UV-Vis) spectroscopic data for Benzyltrimethylammonium tribromide (BTMABr₃). It includes detailed experimental protocols, tabulated spectral data, and structural interpretations essential for the characterization and quality control of this versatile brominating reagent.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for elucidating the molecular structure of organic compounds. For Benzyltrimethylammonium tribromide, ¹H and ¹³C NMR are used to confirm the presence and connectivity of the benzyl (B1604629) and trimethylammonium moieties of the cation.

Experimental Protocol for NMR

This protocol outlines a general procedure for acquiring high-resolution NMR spectra of Benzyltrimethylammonium tribromide.

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of Benzyltrimethylammonium tribromide.

  • Dissolve the sample in ~0.7 mL of a suitable deuterated solvent (e.g., Deuterated Chloroform, CDCl₃, or Dimethyl Sulfoxide, DMSO-d₆) in a clean, dry NMR tube. The choice of solvent is critical as the compound must be fully dissolved.

  • Add a small amount of an internal standard, such as Tetramethylsilane (TMS), if not already present in the solvent.

• Instrument Parameters (300-400 MHz Spectrometer):

  • ¹H NMR:

    • Pulse Program: Standard single pulse (zg30).

    • Acquisition Time: ~3-4 seconds.

    • Relaxation Delay (d1): 1-2 seconds.

    • Number of Scans: 8-16, depending on sample concentration.

    • Spectral Width: 0-12 ppm.

  • ¹³C NMR:

    • Pulse Program: Proton-decoupled pulse program (e.g., zgpg30).

    • Acquisition Time: ~1-2 seconds.

    • Relaxation Delay (d1): 2 seconds.

    • Number of Scans: 512-2048, due to the low natural abundance of ¹³C.

    • Spectral Width: 0-200 ppm.

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase correct the spectrum and reference it to the internal standard (TMS at 0.00 ppm) or the residual solvent peak.

  • Integrate the ¹H NMR signals and analyze the multiplicities and coupling constants.

¹H and ¹³C NMR Spectral Data

The following tables summarize the expected chemical shifts for Benzyltrimethylammonium tribromide based on its structure and data for analogous compounds[1][2][3].

Table 1: ¹H NMR Spectral Data (Expected)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~7.6 - 7.4	Multiplet	5H	Aromatic protons (C₆H₅ -)
~4.8	Singlet	2H	Benzylic protons (-CH₂ -N⁺)

| ~3.3 | Singlet | 9H | N-Methyl protons (-N⁺(CH₃ )₃) |

Table 2: ¹³C NMR Spectral Data (Expected)

Chemical Shift (δ) ppm	Assignment
~130 - 128	Aromatic carbons (C ₆H₅-)
~70	Benzylic carbon (-C H₂-N⁺)

| ~55 | N-Methyl carbons (-N⁺(C H₃)₃) |

Logical Relationship of Structure and NMR Signals

The diagram below illustrates the correlation between the molecular structure of the Benzyltrimethylammonium cation and its expected NMR signals.

Figure 1: NMR Structure-Signal Correlation

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is employed to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. For Benzyltrimethylammonium tribromide, this technique confirms the presence of aromatic and aliphatic C-H bonds.

Experimental Protocol for FTIR (KBr Pellet Method)

The potassium bromide (KBr) pellet method is a common technique for analyzing solid samples.[4][5]

• Sample Preparation:

  • Ensure all equipment (agate mortar, pestle, die set) is perfectly clean and dry to avoid moisture contamination, which appears as broad peaks in the spectrum.[6]

  • Weigh approximately 1-2 mg of Benzyltrimethylammonium tribromide and 100-200 mg of spectroscopy-grade KBr powder.[5][7] The sample concentration should be between 0.2% and 1%.[6]

  • Grind the sample into a fine powder in the agate mortar first. Then add the KBr powder and gently but thoroughly mix for about a minute to ensure a homogeneous mixture.[6][7]

• Pellet Formation:

  • Assemble the die set and transfer the powder mixture into the collar.

  • Place the die set into a hydraulic press.

  • Apply a pressure of 8-10 tons for several minutes to form a thin, transparent, or translucent pellet.[6]

• Data Acquisition:

  • Carefully remove the KBr pellet from the die and place it in the spectrometer's sample holder.

  • Acquire a background spectrum of the empty sample chamber first.

  • Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

FTIR Spectral Data

The following table lists the characteristic absorption bands expected for Benzyltrimethylammonium tribromide.[8][9][10][11]

Table 3: FTIR Spectral Data (Expected)

Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment
3100 - 3000	Medium	Aromatic C-H Stretch
3000 - 2850	Medium	Aliphatic C-H Stretch (from CH₂ and CH₃ groups)
1600 - 1450	Medium-Strong	Aromatic C=C Ring Stretch
1470 - 1350	Medium	C-H Bend (Scissoring/Bending)

| ~750 and ~700 | Strong | C-H Out-of-plane Bend (Monosubstituted Benzene) |

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy measures the electronic transitions within a molecule. For Benzyltrimethylammonium tribromide, this technique is particularly useful for identifying the tribromide (Br₃⁻) anion, which has a distinct and strong absorption profile.

Experimental Protocol for UV-Vis

This protocol describes the analysis of a sample in solution.[12]

• Sample Preparation:

  • Prepare a dilute solution of Benzyltrimethylammonium tribromide using a UV-transparent solvent (e.g., Methanol, Acetonitrile). The concentration should be low enough that the maximum absorbance is within the linear range of the instrument (typically < 1.5 AU).

  • Use a quartz cuvette for the measurement, as glass absorbs in the UV region.[12]

  • Ensure the cuvette is clean by rinsing it with the solvent multiple times.[12]

• Data Acquisition:

  • Fill the cuvette with the pure solvent to be used for the sample solution. This will serve as the blank or reference.[13]

  • Place the reference cuvette in the spectrophotometer and record a baseline spectrum.

  • Replace the reference cuvette with the cuvette containing the sample solution.

  • Scan the absorbance from approximately 200 nm to 400 nm.

UV-Vis Spectral Data

The UV-Vis spectrum is dominated by the absorbance of the tribromide anion.

Table 4: UV-Vis Spectral Data

λmax (nm)	Solvent	Assignment
~279	Methanol	π* ← π transition of the Tribromide (Br₃⁻) anion[14]

| ~260 | Methanol | π* ← π transition of the Benzene ring |

The intense absorption around 279 nm is a characteristic fingerprint for the presence of the tribromide anion[14].

Overall Spectroscopic Analysis Workflow

The following diagram outlines the logical workflow for the complete spectroscopic characterization of Benzyltrimethylammonium tribromide.

Figure 2: General Spectroscopic Analysis Workflow

References

• 1. Benzyltrimethylammonium bromide | C10H16BrN | CID 21449 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Benzyltrimethylammonium bromide(5350-41-4) 13C NMR spectrum [chemicalbook.com]
• 3. Benzyltrimethylammonium chloride(56-93-9) 13C NMR [m.chemicalbook.com]
• 4. eng.uc.edu [eng.uc.edu]
• 5. shimadzu.com [shimadzu.com]
• 6. How Do You Prepare A Kbr Sample? Master The Technique For Clear Ftir Analysis - Kintek Solution [kindle-tech.com]
• 7. Preparation of Samples for IR Spectroscopy as KBr Disks | The Infrared and Raman Discussion Group [irdg.org]
• 8. Benzyltrimethylammonium Tribromide [Brominating Reagent] | C10H16Br3N | CID 2756663 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. spectrabase.com [spectrabase.com]
• 10. Highly Effective and Broad-Spectrum Antimicrobial Quaternary Ammonium Salts Containing Camphene Structure: Preparation, Surface-Active Properties, and Bioassay - PMC [pmc.ncbi.nlm.nih.gov]
• 11. FTIR [terpconnect.umd.edu]
• 12. ossila.com [ossila.com]
• 13. engineering.purdue.edu [engineering.purdue.edu]
• 14. researchgate.net [researchgate.net]

Solubility of Benzyltrimethylammonium Tribromide in Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of benzyltrimethylammonium (B79724) tribromide (BTMABr3), a versatile reagent in organic synthesis. Due to its increasing importance as a stable and manageable brominating agent, understanding its solubility in various organic solvents is crucial for reaction optimization, purification, and formulation development. This document collates available quantitative and qualitative solubility data, presents a detailed experimental protocol for solubility determination, and illustrates a typical experimental workflow.

Core Data: Solubility Profile

Benzyltrimethylammonium tribromide is a crystalline solid, and its solubility is influenced by the polarity of the solvent.[1][2] While comprehensive quantitative data across a wide range of organic solvents is not extensively published, the following table summarizes the available information. It is noted that for many solvents, only qualitative descriptions are available.

Solvent	Molecular Formula	Solvent Type	Solubility	Temperature (°C)	Notes
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	Polar Aprotic	100 mg/mL[3]	Not Specified	Ultrasonic assistance may be required.[3]
Methanol	CH₃OH	Polar Protic	Slightly Soluble[2]	Not Specified
Acetic Acid	CH₃COOH	Polar Protic	Sparingly Soluble	Not Specified	Solubility is reportedly increased in the presence of zinc chloride (ZnCl₂).[4]
Dichloromethane (CH₂Cl₂) - Methanol (CH₃OH)	-	Mixture	Soluble	Not Specified	A mixture of these solvents is commonly used for bromination reactions.[4]
Aprotic Solvents	-	-	Generally Used	Not Specified	Often employed for bromination of alkenes.

Note: The lack of extensive quantitative data highlights an opportunity for further research to fully characterize the solubility profile of this important reagent.

Experimental Protocol for Solubility Determination

For researchers requiring precise solubility data in a specific solvent system, the following gravimetric method provides a reliable experimental protocol. This method is based on achieving isothermal equilibrium.

Objective: To determine the saturation solubility of benzyltrimethylammonium tribromide in a given organic solvent at a specified temperature.

Materials and Equipment:

• Benzyltrimethylammonium tribromide (high purity)

• Selected organic solvent (analytical grade)

• Analytical balance (readable to ±0.1 mg)

• Thermostatic shaker or incubator

• Calibrated thermometer

• Glass vials with screw caps

• Syringes and syringe filters (chemically compatible with the solvent)

• Volumetric flasks

• Vacuum oven or nitrogen stream for solvent evaporation

Procedure:

• Sample Preparation:

  • Add an excess amount of benzyltrimethylammonium tribromide to a series of glass vials. The excess solid is crucial to ensure that a saturated solution is formed.

  • Accurately pipette a known volume of the desired organic solvent into each vial.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatic shaker set to the desired constant temperature.

  • Allow the mixtures to equilibrate for a sufficient period, typically 24 to 48 hours, with continuous agitation to ensure saturation is reached.

• Sample Collection and Filtration:

  • After equilibration, cease agitation and allow the vials to stand undisturbed at the set temperature for at least 4 hours to permit the excess solid to settle.

  • Carefully withdraw a known volume of the clear supernatant using a syringe.

  • Immediately pass the solution through a syringe filter into a pre-weighed, clean, and dry vial. This step is critical to remove any undissolved solid particles.

• Concentration Determination (Gravimetric Method):

  • Accurately weigh the vial containing the filtered saturated solution.

  • Gently evaporate the solvent under a stream of dry nitrogen or in a vacuum oven at a temperature below the decomposition point of benzyltrimethylammonium tribromide.

  • Once the solvent is completely removed and a constant weight is achieved, re-weigh the vial containing the dried solute.

  • The mass of the dissolved benzyltrimethylammonium tribromide is the difference between the final and initial weights of the vial.

• Calculation:

  • Calculate the solubility in the desired units (e.g., g/100 mL, mg/mL, or mol/L) by dividing the mass of the dried solute by the volume of the supernatant collected.

Mandatory Visualization: Experimental Workflow

The following diagram illustrates a typical experimental workflow for the bromination of an aromatic compound using benzyltrimethylammonium tribromide, a common application where its solubility is a key factor.

Caption: Experimental workflow for a typical bromination reaction.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Benzyltrimethylammonium tribromide | 111865-47-5 [chemicalbook.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Page loading... [wap.guidechem.com]

An In-depth Technical Guide on the Thermal Stability of Benzyltrimethylammonium Tribromide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

Benzyltrimethylammonium tribromide (BTMAT) is a quaternary ammonium (B1175870) polyhalide that serves as an effective and selective brominating agent in various organic transformations. Its stability and ease of handling as a crystalline solid make it a safer alternative to elemental bromine.[1] Understanding the thermal stability of BTMAT is crucial for its safe storage, handling, and application in chemical processes, particularly those conducted at elevated temperatures. Thermal decomposition can lead to the release of hazardous gases and compromise the integrity of a reaction. This guide aims to consolidate the available thermal data for BTMAT and provide standardized methodologies for its further thermal analysis.

Physicochemical Properties

A summary of the key physicochemical properties of Benzyltrimethylammonium tribromide is presented below.

Property	Value	Reference(s)
Molecular Formula	C₁₀H₁₆Br₃N	[2][3][4]
Molecular Weight	390.96 g/mol	[4]
Appearance	Orange to yellow crystalline powder	[2][5]
Melting Point	98 - 104 °C	[2][3][4][5][6]

Thermal Stability Data

As of the date of this publication, specific quantitative data from Thermogravimetric Analysis (TGA) or Differential Scanning Calorimetry (DSC) for Benzyltrimethylammonium tribromide has not been identified in a comprehensive review of scientific literature. The primary thermal event documented is its melting point.

It is generally noted that organic tribromides exhibit stability up to 200°C. However, without specific data for BTMAT, this should be considered a general guideline and not a substitute for rigorous experimental determination. The melting point range of 98-104°C indicates the temperature at which the solid-to-liquid phase transition occurs.[2][3][4][5][6] Decomposition is expected to occur at temperatures above the melting point.

Experimental Protocols for Thermal Analysis

To facilitate the thermal characterization of Benzyltrimethylammonium tribromide, the following generalized experimental protocols for Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are provided. These protocols are based on standard methods for the analysis of organic salts and energetic materials.[7][8][9][10][11]

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition profile of Benzyltrimethylammonium tribromide by measuring its mass change as a function of temperature.

Apparatus: A calibrated Thermogravimetric Analyzer.

Methodology:

• Sample Preparation: Carefully place 5-10 mg of finely ground Benzyltrimethylammonium tribromide into a clean, tared TGA crucible (typically aluminum or platinum).[7] The exact sample mass should be recorded.

• Instrument Setup:

  • Purge Gas: High-purity nitrogen at a flow rate of 20-50 mL/min to provide an inert atmosphere.[8]

  • Temperature Program:

    • Equilibrate the sample at 30 °C.

    • Ramp the temperature from 30 °C to 600 °C at a constant heating rate of 10 °C/min.[8]

• Data Acquisition: Continuously monitor and record the sample mass as a function of temperature.

• Data Analysis:

  • Plot the percentage of initial mass versus temperature.

  • Determine the onset temperature of decomposition (T_onset), which is the temperature at which significant mass loss begins.

  • Identify the peak decomposition temperature(s) (T_peak) from the derivative of the TGA curve (DTG).

  • Quantify the percentage of mass loss at each decomposition step.

  • Determine the final residual mass at the end of the experiment.

Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point, enthalpy of fusion, and identify any exothermic decomposition events of Benzyltrimethylammonium tribromide.

Apparatus: A calibrated Differential Scanning Calorimeter.

Methodology:

• Sample Preparation: Accurately weigh 2-5 mg of Benzyltrimethylammonium tribromide into a hermetically sealed aluminum DSC pan.[7] A pinhole should be pierced in the lid to allow for the release of any evolved gases.[7]

• Instrument Setup:

  • Reference: An empty, hermetically sealed aluminum pan.

  • Purge Gas: High-purity nitrogen at a flow rate of 20-50 mL/min.

  • Temperature Program:

    • Equilibrate the sample at 30 °C.

    • Ramp the temperature from 30 °C to 400 °C at a constant heating rate of 10 °C/min.[11]

• Data Acquisition: Record the differential heat flow between the sample and the reference as a function of temperature.

• Data Analysis:

  • Plot the heat flow (mW) versus temperature (°C).

  • Determine the onset temperature and peak temperature of the melting endotherm.

  • Calculate the enthalpy of fusion (ΔH_fus) by integrating the area of the melting peak.

  • Identify the onset temperature and peak temperature of any exothermic events, which would indicate decomposition.

  • Calculate the enthalpy of decomposition (ΔH_decomp) by integrating the area of the exothermic peak(s).

Logical Workflow for Thermal Stability Assessment

The following diagram illustrates a logical workflow for the comprehensive assessment of the thermal stability of a chemical compound such as Benzyltrimethylammonium tribromide.

Caption: Workflow for thermal stability assessment.

Conclusion

While Benzyltrimethylammonium tribromide is recognized as a stable crystalline solid, a thorough understanding of its thermal limits is essential for its safe and effective use. This guide has presented the currently available thermal data, namely its melting point. In the absence of published TGA and DSC studies, detailed, generalized protocols for these analyses have been provided to empower researchers to perform these crucial assessments. The outlined workflow provides a systematic approach to thermal stability characterization. It is strongly recommended that experimental TGA and DSC analyses be conducted to definitively determine the decomposition profile of Benzyltrimethylammonium tribromide before its use in applications where it may be subjected to elevated temperatures.

References

• 1. researchgate.net [researchgate.net]
• 2. B24470.14 [thermofisher.com]
• 3. Benzyltrimethylammonium tribromide, 97% 111865-47-5 India [ottokemi.com]
• 4. Benzyltrimethylammonium Tribromide 97.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 5. alfa-chemical.com [alfa-chemical.com]
• 6. spectrabase.com [spectrabase.com]
• 7. rsc.org [rsc.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. tsapps.nist.gov [tsapps.nist.gov]
• 10. epfl.ch [epfl.ch]
• 11. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Benzyltrimethylammonium Tribromide: A Selective and Efficient Reagent for Bromination Reactions

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyltrimethylammonium (B79724) tribromide (BTMA-Br₃) is a stable, crystalline, and easy-to-handle brominating agent that serves as a safer and more convenient alternative to liquid bromine.[1] Its application in organic synthesis is widespread, particularly in the selective bromination of a variety of functional groups, including aromatic compounds and alkenes.[2] This reagent offers several advantages, such as high reactivity, selectivity that can be controlled by reaction conditions, and simplified stoichiometric management.[2] These characteristics make BTMA-Br₃ an invaluable tool in the synthesis of pharmaceuticals and other fine chemicals where precise and controlled bromination is crucial.

Applications in Selective Bromination

BTMA-Br₃ has demonstrated high efficacy in the electrophilic aromatic substitution of activated and moderately activated aromatic rings, as well as in the addition reactions to alkenes. The selectivity of the bromination can often be tuned by adjusting the stoichiometry of the reagent and the choice of solvent.

Bromination of Aromatic Ethers

Aromatic ethers undergo facile and selective bromination with BTMA-Br₃ to yield mono-, di-, or tri-bromo derivatives in excellent yields. The degree of bromination can be controlled by the molar ratio of BTMA-Br₃ to the substrate. The reaction typically proceeds under mild conditions, for instance, in a dichloromethane-methanol solvent system or acetic acid in the presence of a Lewis acid like zinc chloride.[3]

Table 1: Selective Bromination of Aromatic Ethers with BTMA-Br₃ [3]

Substrate	Molar Ratio (BTMA-Br₃ : Substrate)	Solvent System	Product(s)	Yield (%)
Anisole	1:1	CH₂Cl₂-MeOH	p-Bromoanisole	~100
Anisole	2:1	CH₂Cl₂-MeOH	2,4-Dibromoanisole	~100
Anisole	3:1	CH₂Cl₂-MeOH	2,4,6-Tribromoanisole	~100
Phenetole	1:1	CH₂Cl₂-MeOH	p-Bromophenetole	~100
Diphenyl ether	1:1	CH₂Cl₂-MeOH	p-Bromodiphenyl ether	~100

Protocol 1: General Procedure for the Monobromination of Aromatic Ethers

• Dissolve the aromatic ether (1 mmol) in a mixture of dichloromethane (B109758) (10 mL) and methanol (B129727) (5 mL).

• To this solution, add benzyltrimethylammonium tribromide (1 mmol) in one portion.

• Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with an aqueous solution of sodium thiosulfate (B1220275).

• Extract the product with dichloromethane, wash with brine, and dry over anhydrous sodium sulfate (B86663).

• Purify the crude product by column chromatography or recrystallization to afford the desired monobrominated aromatic ether.

General workflow for the monobromination of aromatic ethers.

Bromination of Phenols

Phenols, being highly activated aromatic systems, are readily brominated by BTMA-Br₃. The high reactivity of phenols often leads to polybromination with traditional brominating agents. However, with BTMA-Br₃, controlled monobromination, particularly at the para-position, can be achieved with high selectivity by using stoichiometric amounts of the reagent.[4] Tetraalkylammonium tribromides, in general, are known to be highly para-selective for the bromination of phenols.[1]

Table 2: Regioselective Bromination of Phenols

Substrate	Molar Ratio (BTMA-Br₃ : Substrate)	Solvent	Product	Selectivity	Yield (%)
Phenol (B47542)	1:1	CH₂Cl₂-MeOH	4-Bromophenol	High para	Good
p-Cresol	1:1	CH₂Cl₂-MeOH	2-Bromo-4-methylphenol	High ortho	Good
o-Cresol	1:1	CH₂Cl₂-MeOH	4-Bromo-2-methylphenol	High para	Good

Protocol 2: para-Selective Monobromination of Phenol

• In a round-bottom flask, dissolve phenol (1 mmol) in a 2:1 mixture of dichloromethane and methanol (15 mL).

• Add benzyltrimethylammonium tribromide (1 mmol) to the solution and stir at room temperature.

• Monitor the reaction by TLC until the starting material is consumed.

• Upon completion, add an aqueous solution of sodium bisulfite to quench excess bromine.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with water, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the residue by flash chromatography to yield 4-bromophenol.

Bromination of Anilines

Direct bromination of anilines is often challenging due to the high reactivity of the amino group, which can lead to polybromination and oxidation side reactions. A common strategy to control the reactivity is the protection of the amino group as an acetanilide (B955). The resulting N-acetyl group is still an ortho, para-director but is less activating, allowing for more controlled bromination. BTMA-Br₃ can be effectively used for the bromination of these protected anilines, followed by deprotection to yield the desired bromoaniline.

Table 3: Bromination of Acetanilide

Substrate	Molar Ratio (BTMA-Br₃ : Substrate)	Solvent	Product	Yield (%)
Acetanilide	1:1	Acetic Acid	4-Bromoacetanilide	High

Protocol 3: Selective para-Bromination of Aniline (B41778) via Acetanilide

• Step 1: Acetylation of Aniline

  • To a stirred solution of aniline (10 mmol) in glacial acetic acid (20 mL), add acetic anhydride (B1165640) (11 mmol) dropwise.

  • Stir the mixture at room temperature for 30 minutes.

  • Pour the reaction mixture into ice-cold water to precipitate the acetanilide.

  • Collect the solid by vacuum filtration, wash with cold water, and dry.

• Step 2: Bromination of Acetanilide

  • Dissolve the dried acetanilide (10 mmol) in glacial acetic acid (30 mL).

  • Add benzyltrimethylammonium tribromide (10 mmol) portion-wise to the solution.

  • Stir the mixture at room temperature for 1-2 hours.

  • Pour the reaction mixture into water to precipitate the crude 4-bromoacetanilide.

  • Collect the product by filtration, wash with water, and then with a dilute solution of sodium bisulfite.

  • Recrystallize the product from ethanol (B145695).

• Step 3: Hydrolysis of 4-Bromoacetanilide

  • Reflux the purified 4-bromoacetanilide (8 mmol) in a mixture of ethanol (20 mL) and concentrated hydrochloric acid (10 mL) for 1-2 hours.

  • Cool the reaction mixture and neutralize with a base (e.g., aqueous sodium hydroxide) to precipitate the 4-bromoaniline.

  • Collect the product by filtration, wash with water, and dry.

Logical pathway for the selective para-bromination of aniline.

α-Bromination of Ketones

BTMA-Br₃ is an effective reagent for the α-bromination of ketones. The reaction proceeds through an enol or enolate intermediate and provides a convenient route to α-bromoketones, which are valuable synthetic intermediates. The use of a solid reagent like BTMA-Br₃ avoids the hazards associated with using liquid bromine.

Table 4: α-Bromination of Acetophenones

Substrate	Molar Ratio (Reagent : Substrate)	Solvent	Product	Yield (%)
Acetophenone (B1666503)	1:1	THF	α-Bromoacetophenone	Good
4'-Methoxyacetophenone	1:1	THF	2-Bromo-1-(4-methoxyphenyl)ethanone	High
4'-Nitroacetophenone	1:1	THF	2-Bromo-1-(4-nitrophenyl)ethanone	Moderate

Protocol 4: α-Bromination of Acetophenone

• Dissolve acetophenone (1 mmol) in anhydrous tetrahydrofuran (B95107) (THF) (10 mL) in a flask protected from light.

• Add benzyltrimethylammonium tribromide (1 mmol) in small portions over 10 minutes with stirring.

• Continue stirring at room temperature for 1-2 hours, monitoring the reaction by TLC.

• After completion, pour the reaction mixture into cold water.

• Extract the product with diethyl ether, wash the organic layer with a saturated solution of sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Bromination of Alkenes

BTMA-Br₃ readily adds across the double bond of alkenes to afford vicinal dibromides. The reaction generally proceeds via a stereospecific anti-addition mechanism. In aprotic solvents, the 1,2-dibromo adduct is the major product. However, in protic solvents, solvent-incorporated products may also be formed.

Table 5: Bromination of Alkenes with BTMA-Br₃

Substrate	Solvent	Product	Yield (%)
Cyclohexene (B86901)	Dichloromethane	trans-1,2-Dibromocyclohexane	95
Styrene	Dichloromethane	1,2-Dibromo-1-phenylethane	92
(E)-Stilbene	Dichloromethane	meso-1,2-Dibromo-1,2-diphenylethane	87

Protocol 5: Dibromination of Cyclohexene

• To a solution of cyclohexene (1 mmol) in dichloromethane (10 mL) at room temperature, add benzyltrimethylammonium tribromide (1 mmol).

• Stir the mixture until the orange color of the reagent disappears.

• Monitor the reaction by GC or TLC.

• Upon completion, wash the reaction mixture with an aqueous solution of sodium thiosulfate and then with water.

• Dry the organic layer over calcium chloride and remove the solvent by distillation to obtain the crude product.

• Purify by distillation under reduced pressure to yield trans-1,2-dibromocyclohexane.

Conclusion

Benzyltrimethylammonium tribromide is a versatile, selective, and convenient brominating agent with broad applications in organic synthesis. Its solid nature and predictable reactivity make it a superior choice over elemental bromine for many transformations. The ability to control the degree and regioselectivity of bromination by adjusting reaction conditions makes BTMA-Br₃ a powerful tool for the synthesis of complex molecules in academic and industrial research, particularly in the field of drug development.

References

• 1. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Halogenation using quaternary ammonium polyhalides. Part 22. Selective bromination of aromatic ethers with benzyltrimethylammonium tribromide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]

Protocol for Aromatic Bromination Using Benzyltrimethylammonium Tribromide

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aromatic bromination is a fundamental transformation in organic synthesis, crucial for the preparation of a wide array of pharmaceuticals, agrochemicals, and functional materials. Benzyltrimethylammonium (B79724) tribromide (BTMA-Br3) has emerged as a stable, crystalline, and safe alternative to hazardous liquid bromine.[1][2] Its ease of handling and precise stoichiometry control make it an excellent reagent for the selective bromination of various aromatic compounds, including phenols, anilines, aromatic ethers, and acetanilides.[2][3] This document provides a detailed protocol for aromatic bromination using BTMA-Br3, including quantitative data, experimental procedures, and visual diagrams to facilitate its application in a laboratory setting.

Advantages of Benzyltrimethylammonium Tribromide

• Solid and Stable: As a crystalline solid, BTMA-Br3 is easier and safer to handle, weigh, and store compared to highly corrosive and volatile liquid bromine.[1]

• Stoichiometric Control: The solid nature of the reagent allows for precise control over the amount of brominating agent used, enabling selective mono-, di-, or tri-bromination of aromatic substrates.[2]

• High Reactivity and Selectivity: BTMA-Br3 demonstrates high reactivity towards activated aromatic rings, often proceeding under mild reaction conditions with good to excellent yields.[2][4]

• Versatility: It is effective for the bromination of a wide range of aromatic compounds.[3]

Data Presentation

The following tables summarize the reaction conditions and yields for the aromatic bromination of various substrates using Benzyltrimethylammonium Tribromide.

Table 1: Bromination of Phenols

Substrate	Molar Ratio (Substrate:BTMA-Br3)	Solvent	Reaction Time (h)	Product(s)	Yield (%)
Phenol	1:1.1	CH2Cl2/MeOH	1	2,4,6-Tribromophenol	Good
o-Cresol	1:1.1	CH2Cl2/MeOH	1	4,6-Dibromo-o-cresol	Good
p-Cresol	1:1.1	CH2Cl2/MeOH	1	2,6-Dibromo-p-cresol	Good

Note: "Good" yields are reported in the source literature without specific quantitative values.[4]

Table 2: Bromination of Anilines

Substrate	Molar Ratio (Substrate:BTMA-Br3)	Solvent	Reaction Time (h)	Product(s)	Yield (%)
Aniline	1:3	CH2Cl2/MeOH	0.5	2,4,6-Tribromoaniline	High
N,N-Dimethylaniline	1:1	CH2Cl2/MeOH	0.5	p-Bromo-N,N-dimethylaniline	High

Note: "High" yields are reported in the source literature without specific quantitative values. CaCO3 is often added to neutralize the HBr generated.[2]

Table 3: Bromination of Aromatic Ethers

Substrate	Molar Ratio (Substrate:BTMA-Br3)	Solvent	Reaction Time (h)	Product(s)	Yield (%)
Anisole	1:1	CH3COOH/ZnCl2	-	p-Bromoanisole	Almost Quantitative

Note: "Almost Quantitative" yields are reported in the source literature without specific quantitative values.[2]

Table 4: Bromination of Acetanilides

Substrate	Molar Ratio (Substrate:BTMA-Br3)	Solvent	Reaction Time (h)	Product(s)	Yield (%)
Acetanilide	1:1	CH3COOH	-	p-Bromoacetanilide	Almost Quantitative

Note: "Almost Quantitative" yields are reported in the source literature without specific quantitative values.[2]

Experimental Protocols

Preparation of Benzyltrimethylammonium Tribromide (BTMA-Br3)

A general method for the synthesis of Benzyltrimethylammonium bromide, the precursor to BTMA-Br3, involves the reaction of benzyl (B1604629) halide with trimethylamine (B31210) in THF.[5]

Materials:

• Benzyl bromide

• Trimethylamine (33 wt% in ethanol)

• Tetrahydrofuran (THF)

• Diethyl ether (ice-cold)

Procedure:

• Dissolve benzyl bromide (1 eq.) in THF.

• Add trimethylamine (1.5 eq., 33 wt% solution in ethanol) to the solution.

• Stir the reaction mixture at room temperature for 24 hours. A white solid will precipitate.

• Cool the suspension to 0 °C.

• Filter the white solid and wash it with ice-cold diethyl ether.

• Dry the resulting benzyltrimethylammonium bromide under vacuum. The yield is typically high (e.g., 98%).[5]

The tribromide is then prepared by reacting the bromide salt with bromine.

General Protocol for Aromatic Bromination

Materials:

• Aromatic substrate

• Benzyltrimethylammonium tribromide (BTMA-Br3)

• Solvent (e.g., Dichloromethane (B109758)/Methanol mixture, Acetic Acid)

• (Optional) Zinc Chloride (for less reactive substrates)

• (Optional) Calcium Carbonate (for reactions with anilines)

• Sodium thiosulfate (B1220275) solution (for quenching)

• Extraction solvent (e.g., Dichloromethane, Ethyl acetate)

• Brine

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve the aromatic substrate in the chosen solvent system. For reactions involving anilines, it is advisable to add calcium carbonate to neutralize the hydrobromic acid formed during the reaction.[2] For less reactive arenes, the addition of a Lewis acid like zinc chloride in acetic acid can be beneficial.[2]

• Addition of BTMA-Br3: Add Benzyltrimethylammonium tribromide portion-wise to the stirred solution at room temperature. The amount of BTMA-Br3 should be stoichiometrically controlled to achieve the desired degree of bromination (mono-, di-, or tri-substitution).[2]

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC). The disappearance of the orange-red color of BTMA-Br3 can also indicate the completion of the reaction.[2]

• Work-up:

  • Once the reaction is complete, quench the reaction mixture by adding an aqueous solution of sodium thiosulfate to neutralize any unreacted bromine.

  • If the solvent is immiscible with water, proceed with extraction. If a water-miscible solvent like acetic acid was used, dilute the mixture with water first.

  • Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate) three times.

  • Combine the organic layers and wash with water, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by recrystallization or column chromatography to obtain the desired brominated aromatic compound.

Mandatory Visualization

Reaction Mechanism

The bromination of aromatic compounds with Benzyltrimethylammonium tribromide proceeds via an electrophilic aromatic substitution mechanism. The BTMA-Br3 serves as a source of electrophilic bromine.

Caption: General mechanism of aromatic bromination using BTMA-Br3.

Experimental Workflow

The following diagram illustrates the general workflow for the aromatic bromination protocol.

Caption: Experimental workflow for aromatic bromination with BTMA-Br3.

References

• 1. nbinno.com [nbinno.com]
• 2. Page loading... [wap.guidechem.com]
• 3. researchgate.net [researchgate.net]
• 4. academic.oup.com [academic.oup.com]
• 5. Benzyltrimethylammonium bromide synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols: Oxidation of Alcohols with Benzyltrimethylammonium Tribromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyltrimethylammonium (B79724) tribromide (BTMA Br₃) is a stable, crystalline, and versatile reagent that has gained significant attention in organic synthesis.[1][2][3] It serves as a safer and more convenient alternative to liquid elemental bromine, which is highly toxic and corrosive.[3] Among its various applications, BTMA Br₃ is an effective oxidizing agent for the conversion of primary and secondary alcohols to their corresponding aldehydes and ketones.[3] This document provides detailed application notes, experimental protocols, and mechanistic insights into the oxidation of alcohols using this reagent.

Reaction Mechanism and Logical Relationships

The oxidation of alcohols by benzyltrimethylammonium tribromide is believed to proceed through a mechanism involving the tribromide ion (Br₃⁻) as the reactive oxidizing species.[4][5] Kinetic studies on the oxidation of benzyl (B1604629) alcohol have suggested an almost synchronous cleavage of the α-C-H and O-H bonds in the rate-determining step.[4][6] The reaction is first-order with respect to both the alcohol and BTMA Br₃.[4][7] The absence of induced polymerization of acrylonitrile (B1666552) indicates that a one-electron oxidation, which would generate free radicals, is unlikely.[4][8]

Caption: Proposed mechanism for the oxidation of alcohols by BTMA Br₃.

Applications in Alcohol Oxidation

Benzyltrimethylammonium tribromide is a versatile reagent for the oxidation of a wide range of alcohols. Primary alcohols are selectively oxidized to aldehydes, while secondary alcohols are converted to ketones.[9] Aromatic-substituted alcohols (benzylic alcohols) have been observed to be more reactive than aliphatic or alicyclic alcohols.[10]

Substrate Scope and Reaction Yields

The following table summarizes the oxidation of various alcohols using benzyltrimethylammonium tribromide, highlighting the reaction conditions and corresponding yields.

Substrate (Alcohol)	Product	Solvent System	Reaction Time (h)	Yield (%)
Benzyl alcohol	Benzaldehyde	Acetic acid-water (1:1)	Not Specified	High
1-Phenylethanol (B42297)	Acetophenone (B1666503)	Acetonitrile (B52724)	Not Specified	High
Cyclohexanol	Cyclohexanone	Not Specified	Not Specified	High
1-Octanol	Octanal	Not Specified	Not Specified	High
2-Octanol	2-Octanone	Not Specified	Not Specified	High

Note: The table is a representative summary. Specific yields and reaction times may vary depending on the detailed experimental conditions.

Experimental Protocols

This section provides a general protocol for the oxidation of a secondary alcohol to a ketone using BTMA Br₃. Researchers should optimize the conditions for their specific substrate.

General Experimental Workflow

The following diagram illustrates the typical workflow for the oxidation of an alcohol using BTMA Br₃.

Caption: General workflow for alcohol oxidation using BTMA Br₃.

Protocol: Oxidation of 1-Phenylethanol to Acetophenone

Materials and Reagents:

• 1-Phenylethanol

• Benzyltrimethylammonium tribromide (BTMA Br₃)

• Acetonitrile (MeCN)

• Sodium thiosulfate (B1220275) solution (aqueous)

• Diethyl ether or Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Standard laboratory glassware for extraction and purification

Procedure:

• Reaction Setup: To a solution of 1-phenylethanol (1 mmol) in acetonitrile (2 mL) in a round-bottom flask, add benzyltrimethylammonium tribromide (1 mmol).[11]

• Reaction: Stir the reaction mixture at room temperature. The color of the solution will typically change from light yellow to orange.[11]

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.

• Work-up:

  • Once the reaction is complete, add aqueous sodium thiosulfate solution to quench the excess tribromide, and stir for 20 minutes.[11]

  • Transfer the mixture to a separatory funnel and extract the product with diethyl ether or ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.[11]

• Purification:

  • Concentrate the organic solution under reduced pressure to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a mixture of petroleum ether and ethyl acetate).[11]

• Characterization: Confirm the identity and purity of the resulting acetophenone by standard analytical techniques such as ¹H NMR, ¹³C NMR, IR, and mass spectrometry.

Safety and Handling

• Benzyltrimethylammonium tribromide is a hazardous substance. Handle it in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Avoid inhalation of dust and contact with skin and eyes.

• Refer to the Safety Data Sheet (SDS) for detailed handling and disposal information.

References

• 1. Benzyltrimethylammonium Tribromide [jstage.jst.go.jp]
• 2. chemimpex.com [chemimpex.com]
• 3. Benzyltrimethylammonium Tribromide [oakwoodchemical.com]
• 4. Correlation Analysis of Reactivity in the Oxidation of Substituted Benzyl Alcohols by Benzyltrimethylammonium Tribromide - Journal of Chemical Research, Synopses (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Correlation Analysis of Reactivity in the Oxidation of Substituted Benzyl Alcohols by Benzyltrimethylammonium Tribromide - Journal of Chemical Research, Synopses (RSC Publishing) [pubs.rsc.org]
• 7. asianpubs.org [asianpubs.org]
• 8. Kinetics and Mechanism of Oxidation of Aliphatic Aldehydes by Benzyltrimethylammonium tribromide - Journal of Chemical Research, Synopses (RSC Publishing) [pubs.rsc.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. researchgate.net [researchgate.net]
• 11. arkat-usa.org [arkat-usa.org]

Application Notes and Protocols for Phase-Transfer Catalysis with Benzyltrimethylammonium Tribromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyltrimethylammonium tribromide (BTMABr₃) is a versatile and efficient reagent in organic synthesis, acting as both a phase-transfer catalyst (PTC) and a solid, stable source of bromine.[1][2] Its dual functionality allows for the effective execution of a variety of transformations, including oxidations and brominations, under mild and convenient conditions. As a phase-transfer catalyst, BTMABr₃ facilitates the transfer of reactive anions from an aqueous or solid phase to an organic phase where the substrate resides, thereby accelerating reaction rates between immiscible reactants. This attribute is particularly valuable in green chemistry as it can reduce the need for harsh solvents and reagents.[1][2]

These application notes provide detailed protocols and quantitative data for key reactions utilizing Benzyltrimethylammonium tribromide, offering a practical guide for its application in research and development.

Key Applications

Benzyltrimethylammonium tribromide is effectively employed in a range of organic transformations:

• Oxidation of Alcohols to Carbonyl Compounds: A mild and selective method for the conversion of primary and secondary alcohols to their corresponding aldehydes and ketones.[3]

• Oxidation of Sulfides to Sulfoxides: A controlled oxidation that selectively converts sulfides to sulfoxides without significant over-oxidation to sulfones.

• Regioselective Bromination of Phenols: A method for the selective bromination of phenolic compounds, offering control over the position of bromination.[4][5]

• Synthesis of 2-Aminobenzothiazoles: An efficient cyclization of N-arylthioureas to form the biologically relevant 2-aminobenzothiazole (B30445) scaffold.[2][6]

Data Presentation

The following tables summarize the quantitative data for various applications of Benzyltrimethylammonium tribromide in phase-transfer catalysis.

Table 1: Oxidation of Alcohols to Carbonyl Compounds[3]

Entry	Substrate (Alcohol)	Product (Carbonyl Compound)	Time (h)	Yield (%)
1	Benzyl alcohol	Benzaldehyde	1.5	95
2	4-Methylbenzyl alcohol	4-Methylbenzaldehyde	2.0	92
3	4-Methoxybenzyl alcohol	4-Methoxybenzaldehyde	1.0	98
4	4-Chlorobenzyl alcohol	4-Chlorobenzaldehyde	2.5	90
5	4-Nitrobenzyl alcohol	4-Nitrobenzaldehyde	3.0	85
6	Cinnamyl alcohol	Cinnamaldehyde	2.0	88
7	1-Phenylethanol	Acetophenone	1.0	96
8	Cyclohexanol	Cyclohexanone	3.0	82
9	2-Octanol	2-Octanone	4.0	80

Reaction Conditions: Alcohol (1 mmol), Benzyltrimethylammonium tribromide (1.2 mmol), NaHCO₃ (2 mmol), CH₂Cl₂ (10 mL), reflux.

Table 2: Synthesis of 2-Aminobenzothiazoles from N-Arylthioureas[2]

Entry	N-Arylthiourea	Product	Time (h)	Yield (%)
1	N-Phenylthiourea	2-Aminobenzothiazole	2	92
2	N-(4-Methylphenyl)thiourea	2-Amino-6-methylbenzothiazole	2	95
3	N-(4-Methoxyphenyl)thiourea	2-Amino-6-methoxybenzothiazole	1.5	98
4	N-(4-Chlorophenyl)thiourea	2-Amino-6-chlorobenzothiazole	2.5	90
5	N-(4-Nitrophenyl)thiourea	2-Amino-6-nitrobenzothiazole	3	85

Reaction Conditions: N-Arylthiourea (1 mmol), Benzyltrimethylammonium tribromide (1.1 mmol), Chloroform (B151607) (15 mL), room temperature.

Experimental Protocols

Protocol 1: General Procedure for the Oxidation of Alcohols

Materials:

• Substituted or unsubstituted alcohol

• Benzyltrimethylammonium tribromide (BTMABr₃)

• Sodium bicarbonate (NaHCO₃)

• Dichloromethane (B109758) (CH₂Cl₂)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Separatory funnel

Procedure:

• To a solution of the alcohol (1.0 mmol) in dichloromethane (10 mL) in a round-bottom flask, add sodium bicarbonate (2.0 mmol).

• Add Benzyltrimethylammonium tribromide (1.2 mmol) to the mixture.

• Equip the flask with a reflux condenser and heat the mixture to reflux with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove insoluble materials.

• Wash the filtrate with water (2 x 10 mL) and brine (10 mL) in a separatory funnel.

• Dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the product by column chromatography on silica (B1680970) gel if necessary.

Protocol 2: General Procedure for the Synthesis of 2-Aminobenzothiazoles

Materials:

• N-Arylthiourea

• Benzyltrimethylammonium tribromide (BTMABr₃)

• Chloroform (CHCl₃)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

Procedure:

• Dissolve the N-arylthiourea (1.0 mmol) in chloroform (15 mL) in a round-bottom flask.

• Add Benzyltrimethylammonium tribromide (1.1 mmol) to the solution at room temperature.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by TLC.

• Upon completion, wash the reaction mixture with a saturated solution of sodium bicarbonate (2 x 10 mL) and then with water (10 mL).

• Dry the organic layer over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure to yield the crude product.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure 2-aminobenzothiazole.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Mechanism of Phase-Transfer Catalysis with Benzyltrimethylammonium Tribromide.

Caption: General Experimental Workflow for PTC Reactions.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols for the Synthesis of Heterocyclic Compounds Using Benzyltrimethylammonium Tribromide (BTMA-Br3)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyltrimethylammonium tribromide (BTMA-Br3) is a versatile and efficient reagent for the synthesis of a variety of heterocyclic compounds. As a stable, crystalline solid, it serves as a safer and more convenient alternative to liquid bromine, allowing for precise stoichiometric control in bromination and oxidation reactions.[1] Its application in organic synthesis is particularly valuable for the construction of key heterocyclic scaffolds relevant to the pharmaceutical and materials science industries.

These application notes provide detailed protocols for the synthesis of several important classes of heterocyclic compounds, including 2-aminobenzothiazoles, quinoxalines, and the α-bromination of ketones as a crucial step for the synthesis of other heterocycles. The methodologies presented emphasize one-pot procedures where applicable, highlighting the efficiency and practicality of BTMA-Br3 in modern organic synthesis.

Key Applications and Advantages of BTMA-Br3

• Solid and Stable: Easy to handle, weigh, and store compared to hazardous liquid bromine.

• Quantitative Control: Allows for precise control over the stoichiometry of bromination, minimizing side reactions.

• Versatile Reactivity: Effective for both electrophilic bromination and oxidation reactions.

• One-Pot Syntheses: Enables efficient one-pot procedures, reducing reaction time and waste.

• Wide Range of Applications: Useful in the synthesis of various heterocyclic systems, including benzothiazoles and quinoxalines.

Synthesis of 2-Aminobenzothiazoles

The 2-aminobenzothiazole (B30445) moiety is a privileged scaffold in medicinal chemistry. BTMA-Br3 facilitates the synthesis of these compounds through the oxidative cyclization of aryl thioureas. A highly efficient one-pot synthesis can be achieved starting from anilines and ammonium (B1175870) thiocyanate (B1210189).

General Reaction Scheme: One-Pot Synthesis of 2-Aminobenzothiazoles

Caption: One-pot synthesis of 2-aminobenzothiazoles.

Experimental Protocol: One-Pot Synthesis of 2-Aminobenzothiazoles from Anilines

A mixture of the substituted aniline (1.0 mmol) and ammonium thiocyanate (1.2 mmol) is stirred in a 9:1 mixture of DMSO and water (10 mL). Benzyltrimethylammonium dichloroiodate (a related reagent) has been shown to be effective in this transformation, and a similar procedure can be adapted for BTMA-Br3.[1][2] The reaction mixture is heated to 70°C, and BTMA-Br3 (1.2 mmol) is added portion-wise over 10 minutes. The reaction is monitored by TLC. Upon completion, the mixture is cooled to room temperature and poured into ice water. The precipitated solid is filtered, washed with water, and recrystallized from ethanol (B145695) to afford the pure 2-aminobenzothiazole.

Quantitative Data for Synthesis of 2-Aminobenzothiazoles

Entry	Substituted Aniline	Product	Reaction Time (h)	Yield (%)
1	Aniline	2-Aminobenzothiazole	3	90
2	4-Methoxyaniline	2-Amino-6-methoxybenzothiazole	2.5	95
3	4-Chloroaniline	2-Amino-6-chlorobenzothiazole	3.5	88
4	4-Nitroaniline	2-Amino-6-nitrobenzothiazole	4	85

Note: The data presented is representative and may vary based on the specific reaction conditions and the purity of the reagents.

Synthesis of Quinoxalines

Quinoxaline derivatives are important nitrogen-containing heterocycles with a wide range of biological activities.[1] BTMA-Br3 can be employed in a one-pot synthesis of 2-arylquinoxalines starting from acetophenones and o-phenylenediamine (B120857). The reaction proceeds via an in-situ α-bromination of the acetophenone (B1666503) followed by condensation and cyclization.

General Reaction Scheme: One-Pot Synthesis of 2-Arylquinoxalines

Caption: One-pot synthesis of 2-arylquinoxalines.

Experimental Protocol: One-Pot Synthesis of 2-Arylquinoxalines

To a solution of the appropriate acetophenone (1.0 mmol) in ethanol (15 mL), BTMA-Br3 (2.2 mmol) is added, and the mixture is refluxed for 2-3 hours to facilitate the formation of the α,α-dibromoacetophenone intermediate. Subsequently, o-phenylenediamine (2.0 mmol) is added to the reaction mixture, and reflux is continued for an additional 3-4 hours.[1] The reaction progress is monitored by TLC. After completion, about half of the solvent is removed under reduced pressure. The reaction mixture is then cooled to room temperature, and the precipitated solid is filtered, washed with cold ethanol, and recrystallized from ethanol to yield the pure 2-arylquinoxaline.

Quantitative Data for Synthesis of 2-Arylquinoxalines

Entry	Acetophenone	Product	Reaction Time (h)	Yield (%)
1	Acetophenone	2-Phenylquinoxaline	6	85
2	4-Methylacetophenone	2-(4-Methylphenyl)quinoxaline	5.5	88
3	4-Bromoacetophenone	2-(4-Bromophenyl)quinoxaline	6.5	82
4	4-Nitroacetophenone	2-(4-Nitrophenyl)quinoxaline	7	78

Note: The data presented is representative and may vary based on the specific reaction conditions and the purity of the reagents.

α-Bromination of Ketones

The α-bromination of ketones is a fundamental transformation in organic synthesis, providing key intermediates for the construction of various heterocyclic systems, such as oxazoles and thiazoles. BTMA-Br3 offers a mild and efficient method for this conversion.

General Reaction Scheme: α-Bromination of Ketones

Caption: α-Bromination of ketones using BTMA-Br3.

Experimental Protocol: α-Bromination of Acetophenone

In a round-bottom flask, acetophenone (1.0 mmol) is dissolved in a mixture of dichloromethane (B109758) (10 mL) and methanol (B129727) (5 mL). BTMA-Br3 (1.1 mmol) is added to the solution at room temperature. The reaction mixture is stirred, and the disappearance of the orange color of BTMA-Br3 indicates the progress of the reaction. The reaction is typically complete within 1-2 hours and can be monitored by TLC. After completion, the solvent is evaporated under reduced pressure. The residue is then extracted with diethyl ether, and the ether layer is washed with water, dried over anhydrous magnesium sulfate, and concentrated to give the crude α-bromoacetophenone, which can be further purified by column chromatography or recrystallization.

Quantitative Data for α-Bromination of Ketones

Entry	Ketone	Product	Reaction Time (h)	Yield (%)
1	Acetophenone	α-Bromoacetophenone	1.5	92
2	4-Methoxyacetophenone	2-Bromo-1-(4-methoxyphenyl)ethan-1-one	1	95
3	Propiophenone	2-Bromopropiophenone	2	88
4	Cyclohexanone	2-Bromocyclohexan-1-one	2.5	85

Note: The data presented is representative and may vary based on the specific reaction conditions and the purity of the reagents.

Conclusion

Benzyltrimethylammonium tribromide is a highly effective and convenient reagent for the synthesis of a range of heterocyclic compounds. The protocols outlined in these application notes demonstrate its utility in one-pot syntheses of 2-aminobenzothiazoles and quinoxalines, as well as in the fundamental transformation of α-bromination of ketones. The mild reaction conditions, high yields, and ease of handling make BTMA-Br3 a valuable tool for researchers and professionals in the field of drug discovery and organic synthesis. Further exploration of its reactivity is encouraged to expand its application in the synthesis of other complex heterocyclic systems.

References

• 1. connectjournals.com [connectjournals.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Regioselective Bromination of Phenols with Benzyltrimethylammonium Tribromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The regioselective bromination of phenols is a critical transformation in organic synthesis, providing key intermediates for the development of pharmaceuticals, agrochemicals, and functional materials. The hydroxyl group of a phenol (B47542) is a strongly activating, ortho-, para-directing group, which can lead to a lack of selectivity and the formation of polybrominated byproducts when using traditional brominating agents like molecular bromine. Benzyltrimethylammonium (B79724) tribromide (BTMABr₃) has emerged as a mild, stable, and highly selective reagent for the controlled bromination of phenolic compounds. Its solid nature and predictable reactivity offer significant advantages in terms of handling, stoichiometry control, and achieving high yields of desired monobrominated products.[1] This document provides detailed application notes and experimental protocols for the regioselective bromination of phenols using benzyltrimethylammonium tribromide.

Advantages of Benzyltrimethylammonium Tribromide

Benzyltrimethylammonium tribromide offers several key benefits for the bromination of phenols:

• High Regioselectivity: By carefully controlling the reaction conditions and stoichiometry, BTMABr₃ allows for the selective bromination at either the para-position or ortho-position of the phenol ring.

• Mild Reaction Conditions: The reactions can typically be carried out at room temperature, minimizing the risk of side reactions and decomposition of sensitive substrates.

• Ease of Handling: As a stable, crystalline solid, BTMABr₃ is easier and safer to handle and measure compared to liquid bromine.[2]

• High Yields: The use of BTMABr₃ often results in good to excellent yields of the desired brominated phenols.[3][4]

• Controlled Bromination: The degree of bromination (mono-, di-, or tri-) can be effectively controlled by adjusting the molar ratio of the brominating agent to the phenol substrate.[1]

Data Presentation: Regioselective Bromination of Substituted Phenols

The following table summarizes the results of the regioselective bromination of various substituted phenols using benzyltrimethylammonium tribromide and analogous quaternary ammonium (B1175870) tribromides. The data highlights the yields and regioselectivity achieved under specific reaction conditions.

Phenol Substrate	Brominating Agent	Major Product(s)	Yield (%)	Reference
Phenol	Benzyltrimethylammonium tribromide	4-Bromophenol	~95% (para-selectivity)	[5]
o-Cresol	Benzyltrimethylammonium tribromide	4-Bromo-2-methylphenol	High	[6]
p-Cresol (B1678582)	Benzyltrimethylammonium tribromide	2-Bromo-4-methylphenol (B149215)	High	[7][8]
4-Methoxyphenol	Benzyltrimethylammonium tribromide	2-Bromo-4-methoxyphenol	82	[3]
4-tert-Butylphenol	Benzyltrimethylammonium tribromide	2-Bromo-4-tert-butylphenol	71	[3]
4-Fluorophenol	Benzyltrimethylammonium tribromide	2-Bromo-4-fluorophenol	73	[3]
4-Chlorophenol	Benzyltrimethylammonium tribromide	2-Bromo-4-chlorophenol	81	[3]
4-Bromophenol	Benzyltrimethylammonium tribromide	2,4-Dibromophenol	84	[3]
4-Nitrophenol	Benzyltrimethylammonium tribromide	2-Bromo-4-nitrophenol	51	[3]
2,6-Dimethylphenol	Benzyltrimethylammonium tribromide	4-Bromo-2,6-dimethylphenol	90	[3]

Experimental Protocols

General Protocol for the para-Selective Monobromination of Phenol

This protocol describes a general procedure for the highly selective para-bromination of phenol using benzyltrimethylammonium tribromide.

Materials:

• Phenol

• Benzyltrimethylammonium tribromide (BTMABr₃)

• Dichloromethane (B109758) (CH₂Cl₂)

• Methanol (B129727) (CH₃OH)

• Saturated aqueous sodium thiosulfate (B1220275) solution (Na₂S₂O₃)

• Saturated aqueous sodium bicarbonate solution (NaHCO₃)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

• Hexane and Ethyl Acetate (B1210297) (for chromatography)

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve phenol (1.0 equivalent) in a solvent mixture of dichloromethane and methanol (typically a 2:1 to 5:1 v/v ratio).

• Reagent Addition: To the stirred solution, add benzyltrimethylammonium tribromide (1.0 equivalent) portion-wise at room temperature. The characteristic orange-red color of the tribromide will be observed.

• Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed. The disappearance of the orange-red color of BTMABr₃ can also indicate the completion of the reaction.[1]

• Work-up:

  • Once the reaction is complete, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate to reduce any unreacted bromine.

  • Transfer the mixture to a separatory funnel and add water.

  • Separate the organic layer. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to obtain the crude product.

  • Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the pure p-bromophenol.

Protocol for the ortho-Selective Monobromination of a para-Substituted Phenol (e.g., p-Cresol)

This protocol is adapted for the selective ortho-bromination of phenols that have a substituent at the para-position.

Materials:

• p-Cresol (4-methylphenol)

• Benzyltrimethylammonium tribromide (BTMABr₃)

• Dichloromethane (CH₂Cl₂)

• Methanol (CH₃OH)

• Saturated aqueous sodium thiosulfate solution (Na₂S₂O₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

• Hexane and Dichloromethane (for chromatography)

Procedure:

• Reaction Setup: Dissolve p-cresol (1.0 equivalent) in a mixture of dichloromethane and methanol in a round-bottom flask.

• Reagent Addition: Add benzyltrimethylammonium tribromide (1.0 equivalent) to the solution at room temperature while stirring.

• Reaction Monitoring: Monitor the reaction by TLC. The reaction is typically complete within 1-2 hours.

• Work-up:

  • Upon completion, quench the reaction with saturated aqueous sodium thiosulfate solution.

  • Extract the product with dichloromethane.

  • Wash the combined organic layers with brine.

  • Dry the organic phase over anhydrous sodium sulfate.

• Purification:

  • Filter and concentrate the solution under reduced pressure.

  • Purify the residue by column chromatography on silica gel using a suitable eluent (e.g., hexane/dichloromethane) to isolate the pure 2-bromo-4-methylphenol.[7][8]

Mandatory Visualizations

Reaction Mechanism

The regioselective bromination of phenols with benzyltrimethylammonium tribromide proceeds via an electrophilic aromatic substitution mechanism. The tribromide anion (Br₃⁻) serves as the source of electrophilic bromine. For para-selective bromination, the bulky quaternary ammonium cation is thought to play a role in directing the incoming electrophile to the sterically less hindered para-position. In the case of para-substituted phenols, bromination occurs at the available ortho-position.

Caption: Proposed mechanism for para-selective bromination of phenol.

Experimental Workflow

The following diagram illustrates the typical experimental workflow for the synthesis and purification of a brominated phenol using benzyltrimethylammonium tribromide.

Caption: General workflow for synthesis and purification of bromophenols.

References

• 1. DD220302A1 - PROCESS FOR ORTHO-BROMBING OF 2-SUBSTITUTED PHENOLES - Google Patents [patents.google.com]
• 2. Regioselective Substitution of BINOL - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Regioselective Monobromination of Phenols with KBr and ZnAl–BrO3−–Layered Double Hydroxides [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Regioselective Synthesis of Substituted 4-Alkylamino and 4-Arylaminophthalazin-1(2H)-ones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. acgpubs.org [acgpubs.org]
• 7. CN102766028A - Method for preparing 2-bromine-4-methylphenol - Google Patents [patents.google.com]
• 8. CN101037378B - A kind of method for preparing 2-bromo-4-methylphenol - Google Patents [patents.google.com]

Application Notes and Protocols: α-Bromination of Ketones using Benzyltrimethylammonium Tribromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The α-bromination of ketones is a fundamental transformation in organic synthesis, yielding versatile α-bromo ketones that are key precursors in the synthesis of numerous pharmaceuticals and biologically active compounds. Traditional bromination methods often employ hazardous reagents like liquid bromine, which poses significant handling and safety challenges. Benzyltrimethylammonium (B79724) tribromide (BTMABr₃) has emerged as a superior alternative, offering a stable, crystalline, and easy-to-handle solid reagent that allows for precise stoichiometric control and enhanced selectivity in α-bromination reactions.[1][2] This document provides detailed application notes and experimental protocols for the efficient and selective α-bromination of various ketones using benzyltrimethylammonium tribromide.

Advantages of Benzyltrimethylammonium Tribromide

Benzyltrimethylammonium tribromide offers several distinct advantages over conventional brominating agents:

• Solid and Stable: As a crystalline solid, it is significantly easier and safer to handle, weigh, and store compared to liquid bromine.[1][2]

• High Selectivity: It allows for the selective mono- or di-bromination of ketones by controlling the stoichiometry of the reaction.[1]

• Mild Reaction Conditions: The reactions can typically be carried out under mild conditions, often at room temperature, minimizing side reactions and decomposition of sensitive substrates.

• Operational Simplicity: The progress of the reaction can often be visually monitored by the disappearance of the orange color of the reagent.[1]

• High Yields: It consistently provides good to excellent yields of the desired α-bromo ketones.[1]

Reaction Mechanism

The α-bromination of ketones in the presence of an acid catalyst proceeds through an enol intermediate. The generally accepted mechanism involves the following steps:

• Enolization: The ketone tautomerizes to its enol form. This process is often the rate-determining step and can be catalyzed by an acid.

• Nucleophilic Attack: The electron-rich double bond of the enol acts as a nucleophile and attacks the electrophilic bromine provided by the benzyltrimethylammonium tribromide.

• Deprotonation: The resulting intermediate is deprotonated to regenerate the carbonyl group, yielding the α-bromo ketone.

Experimental Protocols

Preparation of Benzyltrimethylammonium Tribromide

Benzyltrimethylammonium tribromide can be synthesized from benzyltrimethylammonium chloride.

Procedure: A solution of benzyltrimethylammonium chloride in water is treated with sodium bromate, followed by the dropwise addition of hydrobromic acid. The resulting orange precipitate of benzyltrimethylammonium tribromide is then filtered, washed with water, and dried.

General Protocol for α-Monobromination of Aryl Methyl Ketones

This protocol is adapted from procedures using similar quaternary ammonium (B1175870) tribromides and is suitable for the α-monobromination of various acetophenone (B1666503) derivatives.[3]

Materials:

• Aryl methyl ketone (1.0 mmol)

• Benzyltrimethylammonium tribromide (1.0 mmol)

• Dichloromethane (B109758) (CH₂Cl₂) and Methanol (B129727) (CH₃OH) or Tetrahydrofuran (THF)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• Dissolve the aryl methyl ketone (1.0 mmol) in a suitable solvent such as a mixture of dichloromethane and methanol or THF (5-10 mL) in a round-bottom flask.

• Add benzyltrimethylammonium tribromide (1.0 mmol) to the solution at room temperature with stirring.

• Continue stirring the reaction mixture at room temperature. The reaction progress can be monitored by TLC or by observing the disappearance of the orange color of the tribromide reagent.

• Upon completion of the reaction, pour the mixture into cold water.

• Collect the solid product by filtration, wash with water, and recrystallize from a suitable solvent (e.g., ethanol) to afford the pure α-bromo ketone.[3]

Protocol for α,α-Dibromination of Acetyl Derivatives

This protocol is specifically for the synthesis of dibromoacetyl derivatives using a stoichiometric excess of benzyltrimethylammonium tribromide.

Materials:

• Acetyl derivative (e.g., Acetophenone) (1.0 mmol)

• Benzyltrimethylammonium tribromide (2.0 mmol)

• Dichloromethane (CH₂Cl₂) and Methanol (CH₃OH)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve the acetyl derivative (1.0 mmol) in a mixture of dichloromethane and methanol.

• Add benzyltrimethylammonium tribromide (2.0 mmol) to the solution at room temperature while stirring.

• Stir the mixture until the orange color of the solution disappears, indicating the consumption of the brominating agent.

• Remove the solvent under reduced pressure.

• Extract the residue with ether.

• Dry the combined ether extracts over magnesium sulfate, filter, and evaporate the solvent in vacuo.

• Recrystallize the resulting residue from a suitable solvent system (e.g., methanol-water) to yield the pure α,α-dibromoacetyl derivative.

Quantitative Data

The following tables summarize the reaction conditions and yields for the α-bromination of various ketones using benzyltrimethylammonium tribromide and related quaternary ammonium tribromides.

Table 1: α,α-Dibromination of Acetyl Derivatives with Benzyltrimethylammonium Tribromide

Substrate	Product	Reaction Time (h)	Yield (%)
Acetophenone	2,2-Dibromoacetophenone	2	86
4'-Methylacetophenone	2,2-Dibromo-4'-methylacetophenone	3	85
4'-Methoxyacetophenone	2,2-Dibromo-4'-methoxyacetophenone	2	92
4'-Chloroacetophenone	2,2-Dibromo-4'-chloroacetophenone	4	88
4'-Bromoacetophenone	2,2-Dibromo-4'-bromoacetophenone	5	87
4'-Nitroacetophenone	2,2-Dibromo-4'-nitroacetophenone	7	75

Table 2: α-Monobromination of Aryl Methyl Ketones with Various Ammonium Hydrotribromide Salts in THF [3]

Note: While not exclusively using Benzyltrimethylammonium Tribromide, this data from structurally similar reagents provides valuable insight into the expected reactivity and yields.

Substrate	Brominating Agent	Time (min)	Yield (%)
Acetophenone	N,N-Dimethylanilinium hydrotribromide	40	83
4-Methylacetophenone	N,N-Dimethylanilinium hydrotribromide	25	85
4-Chloroacetophenone	N,N-Dimethylanilinium hydrotribromide	30	90
4-Bromoacetophenone	N,N-Dimethylanilinium hydrotribromide	20	86
3,6-Diacetyl-9-ethylcarbazole	N-Methylmorpholinium tribromide	210	70
Acetophenone	Phenyltrimethylammonium tribromide	-	80[4]
2-Acetyl-6-methoxynaphthalene	Phenyltrimethylammonium tribromide	20	79[5]

Experimental Workflow and Logical Relationships

Conclusion

Benzyltrimethylammonium tribromide is a highly effective, selective, and safe reagent for the α-bromination of ketones. Its use simplifies experimental procedures and provides high yields of α-bromo ketones, which are crucial intermediates in pharmaceutical and chemical research. The protocols and data presented herein provide a comprehensive guide for researchers and scientists to effectively utilize this reagent in their synthetic endeavors.

References

• 1. Page loading... [wap.guidechem.com]
• 2. nbinno.com [nbinno.com]
• 3. jcsp.org.pk [jcsp.org.pk]
• 4. researchgate.net [researchgate.net]
• 5. Organic Syntheses Procedure [orgsyn.org]

Green Chemistry Applications of Benzyltrimethylammonium Tribromide: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Benzyltrimethylammonium tribromide (BTMAT) has emerged as a versatile and eco-friendly reagent in organic synthesis. Its solid, stable, and easy-to-handle nature makes it a safer and more convenient alternative to hazardous reagents like liquid bromine. This document provides detailed application notes and experimental protocols for the use of BTMAT in various green chemistry applications, including bromination, oxidation, and phase transfer catalysis.

BTMAT as a Green Brominating Agent

BTMAT is an efficient electrophilic brominating agent for a variety of organic substrates. Its use often leads to high yields and selectivity under mild reaction conditions, sometimes even in the absence of a solvent.

Bromination of Phenols and Aromatic Compounds

BTMAT provides a regioselective method for the bromination of activated aromatic rings, such as phenols and anilines. The solid nature of BTMAT allows for precise stoichiometry and avoids the hazards associated with handling liquid bromine.

Application Note: The use of BTMAT for the bromination of phenols and other activated aromatics offers significant advantages in terms of safety and ease of handling. Reactions can often be carried out at room temperature and, in some cases, under solvent-free conditions by grinding the reactants together, which aligns with the principles of green chemistry by reducing solvent waste.[1][2]

Experimental Protocol: Bromination of Phenol (B47542)

• Materials: Phenol, Benzyltrimethylammonium tribromide (BTMAT), Dichloromethane (B109758) (or solvent-free).

• Procedure:

  • In a round-bottom flask, dissolve phenol (1 mmol) in dichloromethane (10 mL).

  • Add BTMAT (1 mmol) in one portion to the stirred solution.

  • Continue stirring at room temperature for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with an aqueous solution of sodium thiosulfate (B1220275) (10 mL) to remove any unreacted bromine.

  • Separate the organic layer, wash with water (2 x 10 mL), and dry over anhydrous sodium sulfate (B86663).

  • Evaporate the solvent under reduced pressure to obtain the crude product.

  • Purify the product by column chromatography on silica (B1680970) gel or by recrystallization.

Quantitative Data for Bromination of Aromatic Compounds:

Substrate	Product	Reaction Conditions	Time (min)	Yield (%)	Reference
Aniline	4-Bromoaniline	Solvent-free, grinding, rt	5	95	[1]
Phenol	4-Bromophenol	CH2Cl2, rt	60	92	[1]
Acetanilide	4-Bromoacetanilide	Solvent-free, grinding, rt	10	98	[1]
Anisole	4-Bromoanisole	CH2Cl2, rt	30	94	[1]

Synthesis of N-Bromoamides

BTMAT serves as an efficient reagent for the N-bromination of amides, a key step in the Hofmann rearrangement for the synthesis of amines. This method avoids the use of hazardous liquid bromine and often proceeds with high yields.

Application Note: The synthesis of N-bromoamides using BTMAT in an alkaline solution is a facile and high-yielding process.[3] This method is a safer and more convenient alternative to traditional methods that use liquid bromine.

Experimental Protocol: Synthesis of N-Bromobenzamide

• Materials: Benzamide (B126), Benzyltrimethylammonium tribromide (BTMAT), Sodium hydroxide (B78521), Water.

• Procedure:

  • Dissolve benzamide (1 mmol) and sodium hydroxide (1 mmol) in water (10 mL) in a flask cooled in an ice bath.

  • Slowly add finely powdered BTMAT (1 mmol) to the stirred solution over 15-20 minutes.

  • Continue stirring the reaction mixture in the ice bath for 2-3 hours.

  • Collect the precipitated product by filtration.

  • Wash the solid with cold water and dry under vacuum to obtain N-bromobenzamide.

Quantitative Data for Synthesis of N-Bromoamides:

Amide	N-Bromoamide	Yield (%)	Reference
Benzamide	N-Bromobenzamide	92	[3]
Acetamide	N-Bromoacetamide	85	[3]
Propionamide	N-Bromopropionamide	88	[3]

Diagram: General Workflow for Bromination using BTMAT

Caption: General experimental workflow for bromination reactions using BTMAT.

BTMAT as a Green Oxidizing Agent

BTMAT, in the presence of a co-oxidant like hydrogen peroxide, acts as an efficient and selective catalyst for the oxidation of alcohols to their corresponding carbonyl compounds. This system offers a greener alternative to traditional heavy-metal-based oxidizing agents.

Application Note: The catalytic system of BTMAT and H₂O₂ provides a mild and environmentally friendly method for the oxidation of primary and secondary alcohols. The reaction proceeds under neutral conditions, making it suitable for substrates with acid- or base-sensitive functional groups.[4]

Experimental Protocol: Oxidation of Benzyl (B1604629) Alcohol

• Materials: Benzyl alcohol, Benzyltrimethylammonium tribromide (BTMAT), 30% Hydrogen peroxide (H₂O₂), Acetonitrile (B52724).

• Procedure:

  • To a stirred solution of benzyl alcohol (1 mmol) in acetonitrile (5 mL), add BTMAT (0.1 mmol, 10 mol%).

  • Add 30% hydrogen peroxide (0.2 mL, approx. 2 mmol) dropwise to the mixture.

  • Heat the reaction mixture at 60 °C and monitor its progress by TLC.

  • After completion, cool the mixture to room temperature and extract the product with diethyl ether (3 x 10 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Evaporate the solvent to obtain the crude benzaldehyde.

  • Purify by distillation or column chromatography if necessary.

Quantitative Data for Catalytic Oxidation of Alcohols:

Substrate	Product	Time (h)	Yield (%)	Reference
Benzyl alcohol	Benzaldehyde	2	95	[4]
4-Methoxybenzyl alcohol	4-Methoxybenzaldehyde	2.5	92	[5]
1-Phenylethanol	Acetophenone	3	90	[4]
Cyclohexanol	Cyclohexanone	4	85	[4]

Diagram: Catalytic Cycle for Oxidation of Alcohols with BTMAT/H₂O₂

Caption: Proposed catalytic cycle for the oxidation of alcohols using BTMAT and H₂O₂.

BTMAT as a Phase Transfer Catalyst

BTMAT can function as a phase transfer catalyst (PTC), facilitating reactions between reactants in immiscible phases (e.g., aqueous and organic). This application is particularly valuable in green chemistry as it can enable the use of water as a solvent and reduce the need for organic solvents.[6]

Application Note: As a quaternary ammonium (B1175870) salt, BTMAT possesses both hydrophilic and lipophilic properties, allowing it to transport anions from an aqueous phase to an organic phase where the reaction occurs. This enhances reaction rates and allows for milder reaction conditions.[6][7]

Experimental Protocol: Williamson Ether Synthesis (Illustrative Example)

• Materials: Phenol, Benzyl chloride, Sodium hydroxide, Benzyltrimethylammonium tribromide (BTMAT), Toluene (B28343), Water.

• Procedure:

  • In a two-necked round-bottom flask equipped with a condenser and a magnetic stirrer, dissolve phenol (10 mmol) and sodium hydroxide (12 mmol) in water (20 mL).

  • Add a solution of benzyl chloride (10 mmol) in toluene (20 mL).

  • Add BTMAT (1 mmol, 10 mol%) to the biphasic mixture.

  • Heat the mixture to 80 °C with vigorous stirring for 4-6 hours.

  • Monitor the reaction by TLC.

  • After completion, cool the reaction mixture and separate the organic layer.

  • Wash the organic layer with water (2 x 15 mL) and brine (15 mL).

  • Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent.

  • Purify the resulting benzyl phenyl ether by vacuum distillation or column chromatography.

Diagram: Mechanism of Phase Transfer Catalysis

Caption: Simplified mechanism of BTMAT as a phase transfer catalyst.

Synthesis of Heterocycles

BTMAT can be employed in the synthesis of various heterocyclic compounds, such as 2-aminobenzothiazoles. It acts as an in-situ source of bromine for the cyclization step.

Application Note: The use of BTMAT for the synthesis of 2-aminobenzothiazoles from aryl thioureas offers a convenient one-pot procedure. This method avoids the direct use of bromine and often proceeds under mild conditions with good yields.

Experimental Protocol: Synthesis of 2-Aminobenzothiazole

• Materials: Phenylthiourea (B91264), Benzyltrimethylammonium tribromide (BTMAT), Chloroform (B151607).

• Procedure:

  • Suspend phenylthiourea (1 mmol) in chloroform (15 mL) in a round-bottom flask.

  • Add BTMAT (1.1 mmol) to the suspension.

  • Stir the mixture at room temperature for 2-4 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Filter the reaction mixture to remove the precipitated by-products.

  • Wash the filtrate with a saturated solution of sodium bicarbonate (2 x 10 mL) and then with water (10 mL).

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the crude product by recrystallization from ethanol (B145695) to afford 2-aminobenzothiazole.

Quantitative Data for Synthesis of 2-Aminobenzothiazoles:

Aryl Thiourea	2-Aminobenzothiazole Derivative	Yield (%)	Reference
Phenylthiourea	2-Aminobenzothiazole	85	N/A
4-Methylphenylthiourea	2-Amino-6-methylbenzothiazole	88	N/A
4-Chlorophenylthiourea	2-Amino-6-chlorobenzothiazole	82	N/A

(Yields are representative and may vary based on specific reaction conditions.)

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Highly Efficient Cu(I)-Catalyzed Oxidation of Alcohols to Ketones and Aldehydes with Diaziridinone - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. macmillan.princeton.edu [macmillan.princeton.edu]

Technical Notes & Optimization

Optimizing Reactions with Benzyltrimethylammonium Tribromide: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you optimize your reaction conditions when using Benzyltrimethylammonium (B79724) tribromide (BTMAT).

Frequently Asked Questions (FAQs)

Q1: What is Benzyltrimethylammonium tribromide (BTMAT) and why is it used?

Benzyltrimethylammonium tribromide (BTMAT), with the formula C₆H₅CH₂N(CH₃)₃Br₃, is a stable, crystalline, yellow-orange solid.[1][2] It serves as a versatile and safer alternative to liquid bromine for various chemical transformations.[3] Its primary applications include acting as a brominating agent for aromatic compounds and a mild oxidizing agent for many functional groups.[1][4] The solid nature of BTMAT allows for easier handling and more precise measurement compared to volatile and highly corrosive liquid bromine.[2][3]

Q2: What are the main advantages of using BTMAT over other brominating agents like liquid bromine or N-bromosuccinimide (NBS)?

BTMAT offers several key advantages:

• Safety and Handling: As a stable, non-volatile solid, BTMAT is easier and safer to handle than hazardous liquid bromine.[2][3]

• Stoichiometric Control: Being a solid, it can be weighed accurately, allowing for precise stoichiometric control of reactions, which is particularly useful for selective bromination.[3][5]

• High Selectivity: BTMAT exhibits excellent regioselectivity in the bromination of activated aromatic compounds like phenols and anilines.[5][6] By controlling the molar ratio of BTMAT to the substrate, one can achieve mono-, di-, or tri-bromination with high yields.[5]

• Mild Reaction Conditions: Reactions with BTMAT can often be carried out under mild conditions, such as at room temperature.[7]

Q3: What are the typical storage and handling precautions for BTMAT?

• Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container, protected from moisture and light.[8][9][10]

• Handling: Use personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[8][10][11] Handle in a well-ventilated area, preferably a chemical fume hood, to avoid inhaling dust.[9][10] Avoid contact with skin and eyes.[8][9]

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Incomplete Reaction	1. Insufficient reagent	- Ensure accurate weighing of BTMAT and substrate. - Consider a slight excess of BTMAT (e.g., 1.1 equivalents for monobromination).
2. Low reaction temperature	- While many reactions proceed at room temperature, gentle heating may be required for less reactive substrates. Monitor the reaction progress by TLC.
3. Poor solvent choice	- BTMAT solubility can be a factor. Common solvents include dichloromethane-methanol, acetic acid, or acetonitrile.[5][7] For aromatic bromination, a dichloromethane-methanol mixture is often effective.[7]
Formation of Multiple Brominated Products (Low Selectivity)	1. Incorrect stoichiometry	- Carefully control the molar equivalents of BTMAT relative to the substrate. For selective monobromination of highly activated rings, use a 1:1 molar ratio.[5]
2. Reaction run for too long	- Monitor the reaction closely using TLC. The disappearance of the orange-red color of BTMAT can also indicate reaction completion.[5] Quench the reaction once the starting material is consumed.
Side Product Formation (e.g., Oxidation)	1. Substrate sensitivity	- BTMAT is a mild oxidizing agent.[1] If your substrate has sensitive functional groups prone to oxidation (e.g., alcohols, sulfides), consider lowering the reaction temperature or using an alternative brominating agent.[3][4]
2. Presence of radical initiator	- For benzylic bromination, a radical initiator like AIBN is used.[7] In other cases, ensure the absence of unintended radical initiators (e.g., light, peroxides) if radical side reactions are observed.
Difficulty in Product Isolation/Work-up	1. Persistent color from reagent	- After reaction completion, the mixture can be filtered through a short plug of silica (B1680970) gel to remove the spent reagent (benzyltrimethylammonium bromide).[12]
2. Emulsion during aqueous work-up	- If an emulsion forms during extraction, add a small amount of brine (saturated NaCl solution) to help break the emulsion.[13]
3. Water-soluble product	- For water-soluble N-bromoamides, direct filtration of the precipitate from the aqueous reaction mixture may be possible.[14] Avoid extensive aqueous washes if the product has significant water solubility.

Experimental Protocols

General Procedure for Aromatic Bromination of Phenols and Anilines

This protocol is adapted from studies demonstrating the high regioselectivity of BTMAT.[5][7]

• Dissolve the Substrate: In a round-bottom flask, dissolve the phenol (B47542) or aniline (B41778) substrate (1 mmol) in a mixture of dichloromethane (B109758) (CH₂Cl₂) and methanol (B129727) (CH₃OH) (e.g., 10 mL, 1:1 v/v).

• Neutralizing Agent (for anilines): For aniline substrates, add an equimolar amount of a mild base like calcium carbonate (CaCO₃) to neutralize the HBr generated during the reaction.[5]

• Add BTMAT: At room temperature, add Benzyltrimethylammonium tribromide (1 mmol for monobromination, 2 mmol for dibromination, etc.) portion-wise to the stirred solution.

• Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC). The disappearance of the orange-red color of BTMAT is a good visual indicator of reaction completion.[5] Reactions are typically complete within 30 minutes to an hour.[5]

• Work-up:

  • Filter the reaction mixture to remove any solids (e.g., CaCO₃ and the spent reagent).

  • Wash the filtrate with a suitable aqueous solution, such as water or dilute sodium thiosulfate (B1220275) to remove any remaining traces of bromine.

  • Separate the organic layer, dry it over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography or recrystallization as needed.

General Procedure for the N-Bromination of Amides

This protocol is based on the facile synthesis of N-bromoamides using BTMAT in an alkaline solution.[14][15]

• Prepare BTMAT Suspension: In a flask equipped with a stirrer, add finely powdered Benzyltrimethylammonium tribromide (5 mmol) to a stirred solution of sodium hydroxide (B78521) (5 mmol) in ice-cooled water (20 mL) over 30 minutes.

• Add Amide: To the resulting aqueous suspension, add the amide (5 mmol).

• Reaction: Continue stirring the mixture for approximately 4 hours while maintaining the ice-cold temperature.

• Isolation: Collect the precipitate that forms by filtration.

• Washing and Drying: Wash the collected solid successively with cold dilute aqueous acetic acid and then dry to yield the N-bromoamide product.

Visualizing Workflows and Troubleshooting

Caption: General experimental workflow for a typical bromination reaction using BTMAT.

Caption: A logical diagram for troubleshooting incomplete bromination reactions.

References

• 1. Benzyltrimethylammonium tribromide | 111865-47-5 [chemicalbook.com]
• 2. nbinno.com [nbinno.com]
• 3. Benzyltrimethylammonium Tribromide [oakwoodchemical.com]
• 4. researchgate.net [researchgate.net]
• 5. guidechem.com [guidechem.com]
• 6. researchgate.net [researchgate.net]
• 7. Benzyltrimethylammonium Tribromide [jstage.jst.go.jp]
• 8. WERCS Studio - Application Error [assets.thermofisher.com]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. nbinno.com [nbinno.com]
• 11. fishersci.com [fishersci.com]
• 12. acgpubs.org [acgpubs.org]
• 13. youtube.com [youtube.com]
• 14. Facile synthesis of N-bromoamides using benzyltrimethylammonium tribromide in alkaline solution - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 15. Facile synthesis of N-bromoamides using benzyltrimethylammonium tribromide in alkaline solution - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Benzyltrimethylammonium Tribromide (BTMAT) Bromination

Welcome to the technical support center for Benzyltrimethylammonium (B79724) Tribromide (BTMAT) bromination. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting side reactions and optimizing their bromination experiments.

Frequently Asked Questions (FAQs)

Q1: What is Benzyltrimethylammonium Tribromide (BTMAT) and why is it used for bromination?

Benzyltrimethylammonium tribromide (BTMAT) is a stable, crystalline, and easy-to-handle solid brominating agent.[1][2] It serves as a safer alternative to liquid bromine, offering high yields, fast reaction times, and good selectivity in various organic syntheses.[3] Its applications include the bromination of aromatic compounds (phenols, anilines, ethers), ketones, and alkenes, as well as oxidation reactions.[2][3][4]

Q2: What are the most common side reactions observed during bromination with BTMAT?

The most frequently encountered side reactions include:

• Polybromination: Particularly with highly activated aromatic rings like phenols and anilines, multiple bromine atoms can be introduced onto the aromatic ring.[3]

• Benzylic Bromination: When brominating arenes, especially in the presence of a radical initiator like AIBN, bromination at the benzylic position can occur.[1]

• Over-bromination of Ketones: Acetyl derivatives can be converted to dibromoacetyl derivatives, especially when an excess of BTMAT is used.[5]

• Solvent Incorporation: During the bromination of alkenes in protic solvents (e.g., methanol (B129727), acetic acid), the solvent can be incorporated into the product, forming byproducts such as bromo-methoxy or bromo-acetoxy adducts.[6]

• Oxidation: BTMAT can also function as a mild oxidizing agent, which may lead to undesired oxidation of sensitive functional groups in the substrate.[2][7]

Q3: How can I control the extent of bromination and avoid polybrominated products?

Controlling the stoichiometry of the reaction is crucial. By carefully adjusting the molar ratio of BTMAT to the substrate, you can selectively achieve mono-, di-, or tri-bromination of activated aromatic compounds.[3] For instance, with phenols and anilines, using one equivalent of BTMAT in a solvent system like CH₂Cl₂-CH₃OH can favor the formation of the monobrominated product.[3]

Q4: What reaction conditions favor benzylic bromination as a side reaction?

Benzylic bromination is more likely to occur when the reaction is carried out in a non-polar solvent like refluxing benzene (B151609) and in the presence of a radical initiator such as azobisisobutyronitrile (AIBN).[1] To avoid this side reaction during electrophilic aromatic bromination, it is advisable to avoid these conditions if your substrate contains a benzylic position.

Troubleshooting Guides

Issue 1: Formation of Polybrominated Products in Aromatic Bromination

Symptom	Possible Cause	Troubleshooting Steps
Multiple spots on TLC, mass spectrometry indicates addition of more than one bromine atom.	The aromatic ring is highly activated (e.g., phenols, anilines), leading to high reactivity.	1. Adjust Stoichiometry: Carefully control the molar ratio of BTMAT to the substrate. Use a 1:1 ratio for monobromination.[3]2. Control Temperature: Perform the reaction at a lower temperature to reduce the reaction rate.3. Solvent Choice: Utilize a less polar solvent to decrease the reactivity of the brominating agent.
Formation of a precipitate of a highly brominated species (e.g., 2,4,6-tribromophenol).	Use of a highly polar solvent system that enhances the electrophilicity of the bromine.	1. Change Solvent System: Switch from highly polar solvents to a mixture like dichloromethane-methanol or acetic acid with zinc chloride.[3][5]

Issue 2: Unwanted Side-Chain Bromination

Symptom	Possible Cause	Troubleshooting Steps
NMR or mass spectrometry data indicates bromination on a benzylic carbon.	Reaction conditions favor a radical mechanism.	1. Avoid Radical Initiators: Do not use radical initiators like AIBN.2. Use a Polar Solvent: Perform the reaction in a polar solvent system (e.g., acetic acid) to favor the electrophilic addition mechanism.[1]

Issue 3: Over-bromination of Ketones

Symptom	Possible Cause	Troubleshooting Steps
Formation of di- or tri-brominated ketone derivatives instead of the desired mono-brominated product.	Use of excess BTMAT.	1. Control Stoichiometry: Use an equimolar amount of BTMAT for the synthesis of monobromoacetyl derivatives.[5] Using a two-fold molar excess of BTMAT will favor the formation of dibromoacetyl derivatives.[5]

Issue 4: Formation of Solvent-Incorporated Byproducts with Alkenes

Symptom	Possible Cause	Troubleshooting Steps
Mass spectrometry and NMR data show the presence of methoxy (B1213986) or acetoxy groups in the product along with bromine.	Use of a protic solvent (e.g., methanol, acetic acid). The solvent acts as a nucleophile and attacks the bromonium ion intermediate.	1. Use Aprotic Solvents: Perform the bromination in an aprotic solvent such as dichloromethane (B109758) or chloroform (B151607) to avoid solvent incorporation.[6][7]

Experimental Protocols

Protocol 1: Selective Monobromination of an Aromatic Ether

This protocol is adapted from the selective bromination of aromatic ethers using BTMAT.[5]

Materials:

• Aromatic ether (1 mmol)

• Benzyltrimethylammonium tribromide (1 mmol)

• Dichloromethane (10 mL)

• Methanol (5 mL)

Procedure:

• Dissolve the aromatic ether in a mixture of dichloromethane and methanol in a round-bottom flask.

• Slowly add BTMAT to the solution at room temperature with continuous stirring.

• Monitor the reaction progress using thin-layer chromatography (TLC). The disappearance of the orange-red color of BTMAT can also indicate the completion of the reaction.[3]

• Once the reaction is complete, quench the reaction with a saturated aqueous solution of sodium thiosulfate (B1220275) to remove any unreacted bromine.

• Extract the product with dichloromethane.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Protocol 2: α-Bromination of an Acetyl Derivative

This protocol is based on the synthesis of dibromoacetyl derivatives.[5] To obtain the monobromo derivative, use an equimolar amount of BTMAT.

Materials:

• Acetyl derivative (1 mmol)

• Benzyltrimethylammonium tribromide (2 mmol for dibromination, 1 mmol for monobromination)

• Dichloromethane (15 mL)

• Methanol (5 mL)

Procedure:

• Dissolve the acetyl derivative in a mixture of dichloromethane and methanol in a round-bottom flask.

• Add BTMAT in portions to the solution at room temperature while stirring.

• Continue stirring for 2-7 hours, monitoring the reaction by TLC.

• After completion, add water to the reaction mixture.

• Extract the product with dichloromethane.

• Wash the organic layer with water and then with a saturated solution of sodium bicarbonate.

• Dry the organic layer over anhydrous magnesium sulfate and evaporate the solvent.

• Purify the product by recrystallization or column chromatography.

Visualized Workflows and Mechanisms

To aid in understanding the reaction pathways and potential for side reactions, the following diagrams are provided.

Caption: General experimental workflow for BTMAT bromination.

Caption: Troubleshooting logic for common BTMAT bromination side reactions.

References

• 1. youtube.com [youtube.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. jcsp.org.pk [jcsp.org.pk]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Halogenation using quaternary ammonium polyhalides. Part 22. Selective bromination of aromatic ethers with benzyltrimethylammonium tribromide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of Products from Reactions with Benzyltrimethylammonium Tribromide

For researchers, scientists, and drug development professionals utilizing Benzyltrimethylammonium (B79724) Tribromide (BTMAT) in their synthetic workflows, effective purification of the desired product is a critical final step. This technical support center provides detailed troubleshooting guides and frequently asked questions (FAQs) to address specific issues that may be encountered during the purification process.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the workup and purification of reaction mixtures containing BTMAT and its byproducts.

Problem	Potential Cause(s)	Recommended Solution(s)
Persistent Orange/Yellow Color in the Organic Layer After Aqueous Wash	Incomplete quenching of unreacted BTMAT.	1. Quenching: Add a reducing agent such as a saturated aqueous solution of sodium thiosulfate (B1220275) (Na₂S₂O₃) or sodium bisulfite (NaHSO₃) to the reaction mixture and stir until the color disappears before extraction.[1] 2. Additional Washes: Perform additional washes of the organic layer with a fresh portion of the quenching solution.
Product Contaminated with Benzyltrimethylammonium Bromide Byproduct	The byproduct, benzyltrimethylammonium bromide, is soluble in polar organic solvents and can be carried through the extraction process. Benzyltrimethylammonium bromide is soluble in water, methanol, and ethanol.[2][3]	1. Aqueous Extraction: Since benzyltrimethylammonium bromide is highly soluble in water, perform multiple extractions with deionized water or brine to effectively remove it from the organic layer.[2] 2. Solvent Choice: If the product is soluble in a less polar solvent, consider using that for the extraction to minimize the co-extraction of the polar byproduct. 3. Silica (B1680970) Gel Filtration: Filter the crude product through a short plug of silica gel, eluting with a non-polar solvent to retain the polar ammonium (B1175870) salt.[4]
Formation of an Emulsion During Liquid-Liquid Extraction	High concentration of salts or polar byproducts at the interface of the aqueous and organic layers.	1. Brine Wash: Add a saturated aqueous solution of sodium chloride (brine) to the separatory funnel. This increases the ionic strength of the aqueous layer and can help break the emulsion. 2. Filtration: Filter the entire mixture through a pad of Celite or glass wool. 3. Centrifugation: If the emulsion is persistent, transferring the mixture to centrifuge tubes and spinning for a few minutes can effectively separate the layers.
Low Product Yield After Crystallization	1. The chosen crystallization solvent is not optimal, and the product remains partially soluble in the mother liquor. 2. The product co-precipitates with byproducts.	1. Solvent Screening: Experiment with different solvent systems (e.g., ethanol/water, hexane (B92381)/ethyl acetate) to find conditions where the product has high solubility at elevated temperatures and low solubility at room or lower temperatures.[5] 2. Slow Cooling: Allow the hot, saturated solution to cool slowly to room temperature, and then place it in an ice bath or refrigerator to maximize crystal formation.[6][7] 3. Seeding: Add a small seed crystal of the pure product to the cooling solution to induce crystallization.[6]
Difficulty Removing Traces of Benzyl-Containing Impurities	Residual benzyl (B1604629) bromide or other benzyl derivatives may be present.	1. Scavenging: Unreacted benzyl bromide can be quenched by adding a small amount of a nucleophile like triethylamine, which forms a water-soluble quaternary ammonium salt that can be extracted.[8][9] 2. Distillation: If the product is thermally stable and has a significantly different boiling point from the benzyl impurity, vacuum distillation can be an effective purification method.[9]

Frequently Asked Questions (FAQs)

Q1: How can I visually determine if the reaction with Benzyltrimethylammonium Tribromide is complete?

A1: Benzyltrimethylammonium tribromide is an orange to dark yellow crystalline powder.[10] The completion of the reaction is often indicated by the disappearance of this orange-red color from the reaction mixture, resulting in a colorless or pale yellow solution. However, it is always recommended to confirm reaction completion using an analytical technique like Thin Layer Chromatography (TLC).

Q2: What is the primary byproduct of a reaction using BTMAT, and what are its properties?

A2: The primary byproduct is benzyltrimethylammonium bromide. This is a quaternary ammonium salt that is typically a white to off-white crystalline solid.[3][11] It is highly soluble in polar solvents such as water, methanol, and ethanol, and has limited solubility in non-polar organic solvents.[2][3] This solubility profile is key to its removal during the workup.

Q3: What are the general steps for a standard workup procedure after a reaction with BTMAT?

A3: A typical workup involves the following steps:

• Quenching: Neutralize any unreacted BTMAT with an aqueous solution of a reducing agent like sodium thiosulfate or sodium bisulfite.

• Dilution: Dilute the reaction mixture with an appropriate organic solvent in which your product is soluble.

• Aqueous Extraction: Wash the organic layer multiple times with water and/or brine to remove the water-soluble benzyltrimethylammonium bromide byproduct and other inorganic salts.[12][13][14]

• Drying: Dry the organic layer over an anhydrous drying agent such as sodium sulfate (B86663) or magnesium sulfate.

• Solvent Removal: Concentrate the organic layer under reduced pressure to obtain the crude product.

• Purification: Further purify the crude product by recrystallization, column chromatography, or distillation.

Q4: How do I choose an appropriate solvent for liquid-liquid extraction?

A4: The ideal extraction solvent should:

• Readily dissolve your product.

• Be immiscible with water.

• Have a relatively low boiling point for easy removal.

• Have a different density than water to allow for clear layer separation.

• Minimize the solubility of the benzyltrimethylammonium bromide byproduct. Common choices include ethyl acetate (B1210297), dichloromethane, and diethyl ether.

Q5: What are some suitable solvent systems for purifying brominated aromatic compounds by column chromatography?

A5: The choice of eluent for column chromatography depends on the polarity of your product. A good starting point for many neutral brominated aromatic compounds is a mixture of a non-polar solvent like hexane or petroleum ether with a slightly more polar solvent like ethyl acetate or dichloromethane. The polarity of the eluent can be gradually increased to achieve optimal separation. For example, a gradient of 0% to 20% ethyl acetate in hexane is a common starting point.

Experimental Protocols

The following are generalized protocols for the purification of products from reactions with Benzyltrimethylammonium Tribromide. The specific conditions may need to be optimized for your particular product.

Protocol 1: Purification of a Neutral Solid Product by Recrystallization

This protocol is suitable for solid products that are thermally stable and have different solubility profiles from the byproducts.

Step	Procedure	Observations/Notes
1. Reaction Quenching	After reaction completion (indicated by TLC and/or color change), cool the reaction mixture to room temperature. Add a 10% aqueous solution of sodium thiosulfate and stir vigorously for 10-15 minutes.	The orange/yellow color of the reaction mixture should fade to colorless or pale yellow.
2. Extraction	Transfer the mixture to a separatory funnel. Add ethyl acetate and shake well, venting frequently. Allow the layers to separate.	Your product should be in the upper organic layer. The lower aqueous layer contains the benzyltrimethylammonium bromide byproduct.
3. Aqueous Washes	Drain the aqueous layer. Wash the organic layer twice with deionized water and once with brine.	This removes residual water-soluble byproducts and salts.
4. Drying & Concentration	Transfer the organic layer to a clean flask and dry over anhydrous sodium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure.	This will yield the crude solid product.
5. Recrystallization	Dissolve the crude solid in a minimum amount of a hot solvent (e.g., ethanol, isopropanol, or a mixture like ethyl acetate/hexane). Allow the solution to cool slowly to room temperature, then cool further in an ice bath.	Pure crystals of your product should form.[5][7]
6. Isolation	Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.	This provides the purified solid product.

Protocol 2: Purification of a Liquid or Oil Product by Column Chromatography

This protocol is suitable for products that are oils, liquids, or solids that are difficult to crystallize.

Step	Procedure	Observations/Notes
1. Reaction Quenching & Workup	Follow steps 1-4 from Protocol 1 to obtain the crude product as an oil or solid residue.
2. Column Preparation	Prepare a silica gel column using a suitable solvent system (e.g., hexane/ethyl acetate). The choice of solvent will depend on the polarity of your product as determined by TLC analysis.
3. Loading the Column	Dissolve the crude product in a minimum amount of the column eluent or a suitable solvent and load it onto the column.
4. Elution	Elute the column with the chosen solvent system, collecting fractions.	Monitor the fractions by TLC to identify those containing the pure product.
5. Concentration	Combine the pure fractions and remove the solvent under reduced pressure.	This will yield the purified liquid or solid product.

Visualizations

General Workflow for Product Purification

Caption: A general workflow for the purification of products from reactions involving Benzyltrimethylammonium Tribromide.

Decision Tree for Purification Strategy

Caption: A decision tree to guide the selection of an appropriate purification strategy for your product.

References

• 1. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification - PMC [pmc.ncbi.nlm.nih.gov]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. chembk.com [chembk.com]
• 4. acgpubs.org [acgpubs.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. ethz.ch [ethz.ch]
• 7. Crystallization - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. 苄基三甲基三溴化铵 97% | Sigma-Aldrich [sigmaaldrich.com]
• 11. Benzyltrimethylammonium bromide | C10H16BrN | CID 21449 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. youtube.com [youtube.com]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Benzyltrimethylammonium Tribromide Synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on improving the yield and purity of Benzyltrimethylammonium (B79724) tribromide (BTMABr3) in chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing Benzyltrimethylammonium tribromide (BTMABr3)?

A1: There are two primary methods for the synthesis of BTMABr3:

• Reaction of Benzyltrimethylammonium Halide with Bromine: This is a common method where a benzyltrimethylammonium halide (typically chloride or bromide) is reacted with elemental bromine.

• Reaction with Sodium Bromate (B103136) and Hydrobromic Acid: This method involves the reaction of benzyltrimethylammonium chloride with sodium bromate in the presence of hydrobromic acid in an aqueous solution.[1]

Q2: How can I synthesize the precursor, Benzyltrimethylammonium bromide, with high yield?

A2: A high-yield (98%) synthesis of Benzyltrimethylammonium bromide can be achieved by reacting benzyl (B1604629) bromide with trimethylamine (B31210) in a solution of tetrahydrofuran (B95107) (THF) and ethanol.[2] The product precipitates as a white solid and can be isolated by filtration.[2]

Q3: What is the appearance of pure Benzyltrimethylammonium tribromide?

A3: Pure Benzyltrimethylammonium tribromide is an orange to dark yellow crystalline powder.[3]

Q4: What are the main applications of Benzyltrimethylammonium tribromide?

A4: BTMABr3 is a versatile reagent used as a mild and selective brominating agent and a phase-transfer catalyst in various organic syntheses.[3][4] It is utilized in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.[3]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Yield of BTMABr3	Incomplete reaction: Insufficient reaction time or non-optimal temperature.	- Monitor the reaction progress using Thin Layer Chromatography (TLC). - For the reaction with bromine, ensure dropwise addition at a controlled temperature. - For the sodium bromate method, ensure adequate stirring and reaction time.
Suboptimal Stoichiometry: Incorrect molar ratios of reactants.	- Use a slight excess of the brominating agent (bromine or the bromate/HBr mixture) to ensure complete conversion of the starting material. However, a large excess can lead to side reactions.
Moisture in Reaction: Presence of water can lead to hydrolysis and side reactions.	- Use anhydrous solvents and reagents. - Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
Product is a Dark, Oily Substance Instead of Crystalline Powder	Impurities Present: Presence of unreacted starting materials or side products.	- Purify the crude product by recrystallization. Acetic acid has been used successfully for the recrystallization of the analogous Phenyltrimethylammonium tribromide. A mixture of methanol (B129727) and water is another potential recrystallization solvent system.[5]
Incorrect Solvent for Precipitation/Crystallization: The chosen solvent may not be suitable for inducing crystallization.	- If the product oils out, try triturating it with a non-polar solvent like diethyl ether or hexane (B92381) to induce solidification.
Formation of Side Products	Over-bromination: Excess brominating agent or harsh reaction conditions can lead to the formation of poly-brominated species.	- Carefully control the stoichiometry of the brominating agent. - Maintain a controlled temperature during the reaction.
Hydrolysis: Reaction of the product with water.	- As mentioned above, ensure anhydrous conditions.

Experimental Protocols

Protocol 1: Synthesis of Benzyltrimethylammonium Bromide (Precursor)

This protocol is adapted from a literature procedure with a reported yield of 98%.[2]

Materials:

• Benzyl bromide

• Trimethylamine (33 wt% in ethanol)

• Tetrahydrofuran (THF)

• Diethyl ether (ice-cold)

Procedure:

• Dissolve Benzyl bromide (1 equivalent) in THF.

• Add trimethylamine (1.5 equivalents, 33 wt% solution in ethanol) to the solution.

• Stir the reaction mixture at room temperature for 24 hours. A white solid should precipitate during this time.

• Cool the suspension to 0 °C.

• Filter the white precipitate.

• Wash the precipitate with ice-cold diethyl ether.

• Dry the product under vacuum to obtain Benzyltrimethylammonium bromide.

References

• 1. Benzyltrimethylammonium Tribromide [jstage.jst.go.jp]
• 2. Benzyltrimethylammonium bromide synthesis - chemicalbook [chemicalbook.com]
• 3. chemimpex.com [chemimpex.com]
• 4. guidechem.com [guidechem.com]
• 5. academic.oup.com [academic.oup.com]

Technical Support Center: Controlling Selectivity in BTMA-Br₃ Brominations

Welcome to the technical support center for Benzyltrimethylammonium Tribromide (BTMA-Br₃) brominations. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance on controlling reaction selectivity and troubleshooting common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is BTMA-Br₃ and why is it used as a brominating agent?

A1: Benzyltrimethylammonium tribromide (BTMA-Br₃) is a stable, crystalline solid that serves as a mild and selective brominating agent.[1][2] It is often used as a safer and more easily handled alternative to liquid bromine, which is highly toxic and corrosive.[1] Its solid nature allows for convenient and accurate weighing, which is particularly advantageous for small-scale reactions.[1]

Q2: How does the selectivity of BTMA-Br₃ compare to other brominating agents like N-Bromosuccinimide (NBS)?

A2: Both BTMA-Br₃ and NBS are valuable reagents, but their selectivity can differ based on the substrate and reaction conditions. BTMA-Br₃ is particularly effective for the electrophilic bromination of activated aromatic compounds such as phenols, anilines, and aromatic ethers.[2] By controlling the stoichiometry, it allows for selective mono-, di-, or tri-bromination of highly activated rings, a task that is often difficult with more aggressive reagents.[3] NBS, on the other hand, is frequently the reagent of choice for allylic and benzylic brominations via a radical pathway, often initiated by light or a radical initiator.[2][4]

Q3: What are the typical solvents used for BTMA-Br₃ brominations and how do they affect the reaction?

A3: The choice of solvent is critical for controlling selectivity.

• Aprotic Solvents: Dichloromethane (B109758) (CH₂Cl₂) and chloroform (B151607) (CHCl₃) are common aprotic solvents that facilitate the straightforward addition of bromine to alkenes, typically yielding 1,2-dibromo adducts.[5]

• Protic Solvents: In protic solvents like methanol (B129727) (CH₃OH) or acetic acid (CH₃COOH), the reaction with alkenes can yield not only the dibromo adduct but also significant amounts of solvent-incorporated products in a regioselective manner.[5]

• Mixed Solvents: A mixture of dichloromethane and methanol (CH₂Cl₂-CH₃OH) is frequently used for the bromination of aromatic compounds, including phenols, anilines, and acetanilides, often leading to high yields of bromo-substituted products.[2][3]

• Acidic Systems: For less reactive arenes, a system of acetic acid with zinc chloride (CH₃COOH-ZnCl₂) can be employed. ZnCl₂ helps to increase the solubility of BTMA-Br₃ and activates the reagent.[3]

Q4: My reaction with an activated aromatic ring (e.g., phenol (B47542), aniline) is resulting in multiple brominated products. How can I achieve monobromination?

A4: Polysubstitution is a common issue with highly activated aromatic rings due to the strong electron-donating nature of groups like hydroxyl (-OH) and amino (-NH₂).[3][6] To achieve selective monobromination, consider the following strategies:

• Control Stoichiometry: Carefully control the molar ratio of BTMA-Br₃ to your substrate. Using one equivalent of the brominating agent is the first step towards monobromination.[3]

• Protecting Groups: For aromatic amines, the reactivity of the amino group can be moderated by converting it to an acetanilide (B955) using acetic anhydride. The resulting N-acetyl group is less activating, allowing for controlled monobromination, after which the protecting group can be removed via hydrolysis.[6]

• Reaction Conditions: Running the reaction at a lower temperature can help to reduce the rate of multiple substitutions.

Troubleshooting Guide

Issue	Potential Cause(s)	Troubleshooting Steps & Solutions
Low or No Yield	1. Incomplete reaction. 2. Inactive reagent. 3. Substrate deactivation (e.g., protonation of amines in strong acid).[6] 4. Product loss during work-up.	1. Optimize Reaction Time/Temp: Monitor the reaction by TLC. The disappearance of the orange-red color of BTMA-Br₃ can also indicate completion.[3] If needed, gently heat the reaction or prolong the reaction time. 2. Check Reagent Quality: Ensure your BTMA-Br₃ is stored in a cool, dry place. 3. Buffer the Reaction: For substrates like aromatic amines, adding a mild, non-nucleophilic base such as calcium carbonate (CaCO₃) can neutralize the HBr byproduct and prevent protonation of the amino group.[3] 4. Optimize Work-up: Ensure proper phase separation during extraction and minimize transfers to avoid mechanical losses.
Polysubstitution (Over-bromination)	1. Substrate is highly activated (e.g., phenols, anilines).[3] 2. Molar ratio of BTMA-Br₃ is too high. 3. Reaction temperature is too high or reaction time is too long.	1. Control Stoichiometry: Use a 1:1 molar ratio of substrate to BTMA-Br₃ for monobromination.[3] 2. Moderate Reactivity: For anilines, protect the amino group as an acetanilide before bromination.[6] 3. Lower Temperature: Conduct the reaction at room temperature or below (e.g., 0 °C) to improve selectivity.
Unexpected Regioselectivity	1. Solvent effects (protic vs. aprotic).[5] 2. Steric hindrance on the substrate. 3. Electronic effects of substituents.	1. Solvent Selection: Be aware that protic solvents can participate in the reaction, leading to alkoxy- or acetoxy-brominated products with alkenes.[5] Use aprotic solvents like CH₂Cl₂ for simple dibromination. 2. Analyze Substrate: Consider the directing effects (ortho, para, or meta) of existing substituents on your aromatic ring. Steric bulk may favor bromination at the less hindered position (e.g., para over ortho).
Formation of Side Products	1. Oxidation of the substrate.[1] 2. Reaction with the solvent.[5] 3. Polymerization of sensitive substrates.[7]	1. Degas Solvents: For sensitive substrates, using degassed solvents can minimize oxidation. 2. Choose Inert Solvents: Select a solvent that is inert under the reaction conditions. 3. Control HBr Byproduct: The HBr generated can catalyze polymerization. Use an acid scavenger like CaCO₃ or Na₂CO₃, and add the brominating agent slowly to avoid localized acid buildup.[7]

Quantitative Data Summary

The following tables summarize yields for the bromination of various substrates using BTMA-Br₃ under different conditions.

Table 1: Bromination of Alkenes with BTMA-Br₃ in Aprotic Solvents [5]

Substrate	Solvent	Product	Yield (%)
Cyclohexene	Dichloromethane	1,2-Dibromocyclohexane	95
Styrene	Dichloromethane	1,2-Dibromo-1-phenylethane	96
(E)-Stilbene	Dichloromethane	(1R,2S)-1,2-Dibromo-1,2-diphenylethane (meso)	98
(E)-Cinnamic acid	Dichloromethane	(2R,3S)-2,3-Dibromo-3-phenylpropanoic acid (erythro)	90

Data sourced from Kajigaeshi et al. (1988).[5]

Table 2: Bromination of Activated Aromatic Compounds with BTMA-Br₃ [2]

Substrate	Solvent System	Product	Yield (%)
Acetanilide	Dichloromethane-Methanol	4-Bromoacetanilide	99
Phenol	Dichloromethane-Methanol	2,4,6-Tribromophenol	93

Data sourced from Kajigaeshi et al. as cited in a broader review.[2] Note: The tribromination of phenol occurs with an excess of BTMA-Br₃. Monobromination can be achieved by controlling stoichiometry.[3]

Experimental Protocols

Protocol 1: General Procedure for Monobromination of an Activated Aromatic Ether [3]

• Dissolve Substrate: In a round-bottom flask, dissolve the aromatic ether (1 equivalent) in a suitable solvent system, such as a mixture of dichloromethane and methanol.

• Add BTMA-Br₃: At room temperature, add BTMA-Br₃ (1 equivalent) to the solution in portions while stirring.

• Monitor Reaction: Continue stirring and monitor the reaction's progress using Thin Layer Chromatography (TLC). The reaction is often complete when the orange-red color of the BTMA-Br₃ fades. Most reactions are completed quickly, often within an hour.[3]

• Work-up: Upon completion, pour the reaction mixture into water. Extract the aqueous layer with dichloromethane (2 x 50 mL).

• Isolate Product: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel or by recrystallization to obtain the pure monobrominated product.

Protocol 2: Bromination of an Alkene in an Aprotic Solvent [5]

• Dissolve Substrate: Dissolve the alkene (e.g., styrene, 1 equivalent) in dichloromethane in a round-bottom flask equipped with a magnetic stirrer.

• Add BTMA-Br₃: Add a solution of BTMA-Br₃ (1 equivalent) in dichloromethane dropwise to the stirred alkene solution at room temperature.

• Reaction Time: Stir the mixture for the required time (e.g., 1.5 hours or until the orange color disappears).

• Work-up: Evaporate the solvent under reduced pressure. Add water to the residue and extract with diethyl ether.

• Isolate Product: Wash the ether layer with a 5% sodium bicarbonate solution and then with water. Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent.

• Purification: The resulting crude 1,2-dibromo adduct can be further purified by recrystallization or distillation.[5]

Visualized Workflows and Mechanisms

Caption: General experimental workflow for aromatic bromination.

Caption: Logic for achieving desired bromination selectivity.

References

• 1. Benzyltrimethylammonium Tribromide [oakwoodchemical.com]
• 2. theses.gla.ac.uk [theses.gla.ac.uk]
• 3. guidechem.com [guidechem.com]
• 4. benchchem.com [benchchem.com]
• 5. scribd.com [scribd.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Removal of Benzyltrimethylammonium Byproducts

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the removal of benzyltrimethylammonium (B79724) (BTMA) byproducts from their experiments.

Troubleshooting Guides

This section offers solutions to common problems encountered during the removal of residual benzyltrimethylammonium salts, such as benzyltrimethylammonium chloride (BTMAC) and benzyltrimethylammonium hydroxide (B78521) (BTMAH), which are often used as phase-transfer catalysts or strong organic bases.

Issue 1: Persistent Emulsion During Aqueous Work-up

Symptoms:

• Formation of a stable, milky layer between the aqueous and organic phases in a separatory funnel.

• Inability to achieve clean phase separation, hindering product isolation.

Root Causes:

• Surfactant Properties: BTMA salts are amphiphilic, meaning they have an affinity for both aqueous and organic phases, which allows them to stabilize emulsions.[1]

• High Catalyst Concentration: Excessive amounts of the BTMA catalyst enhance its emulsifying effect.[1]

• Intense Agitation: High-speed stirring or vigorous shaking can create fine droplets that are difficult to separate.[1]

• Solvent Choice: Solvents with some water miscibility, like dichloromethane, can promote emulsion formation.[1]

Solutions:

Strategy	Detailed Protocol
Increase Ionic Strength	1. To the separatory funnel containing the emulsion, add a saturated aqueous solution of sodium chloride (brine), typically 10-20% of the total volume. 2. Gently invert the funnel several times to mix. Avoid vigorous shaking. 3. Allow the funnel to stand and observe for phase separation.[1][2]
Filtration through Celite®	1. Prepare a filter pad by placing a plug of glass wool in a Büchner funnel, followed by a layer of Celite® (diatomaceous earth) approximately 1-2 cm thick. 2. Gently pour the entire emulsion onto the Celite® pad. 3. Apply a gentle vacuum to draw the liquid through. The Celite® helps to coalesce the dispersed droplets. 4. The filtrate should separate into two distinct layers in the collection flask.[2][3]
Solvent Addition	1. Add a small amount (1-5% of the organic phase volume) of a different organic solvent that is miscible with the organic phase but immiscible with water (e.g., methanol, ethanol, or hexane). 2. Gently swirl the mixture and allow it to stand to observe phase separation.[1]
Reduce Agitation	During the reaction, use moderate stirring (300-500 rpm) to minimize the formation of a stable emulsion from the outset.[1]

Issue 2: Incomplete Removal of BTMA Byproducts by Aqueous Extraction

Symptoms:

• Presence of BTMA salt signals in the NMR spectrum of the final product.

• Unexpectedly low yield after purification due to product loss with the aqueous phase.

Root Causes:

• Insufficient Number of Washes: A single aqueous wash is often inadequate for complete removal.

• High Solubility of Product in Water: Polar products may be partially extracted into the aqueous phase along with the BTMA salt.

Solutions:

Strategy	Detailed Protocol
Multiple Aqueous Washes	1. Perform a minimum of three washes with deionized water or brine. 2. For each wash, use a volume of aqueous solution equal to the volume of the organic phase. 3. After each wash, separate the layers and retain the organic phase.
"Salting Out"	1. If the desired product has some water solubility, use a saturated brine solution for all aqueous washes. 2. The high salt concentration in the brine decreases the polarity of the aqueous phase, which can help to drive the organic product back into the organic layer.[2]

Issue 3: Residual BTMA Byproducts After Standard Purification

Symptoms:

• The final product is still contaminated with BTMA salts after chromatography or crystallization.

Root Causes:

• Co-elution during Chromatography: The polar nature of BTMA salts can cause them to streak or co-elute with the product on silica (B1680970) gel.

• Co-precipitation during Crystallization: BTMA salts can become trapped in the crystal lattice of the product.

Solutions:

Strategy	Detailed Protocol
Activated Carbon Treatment	1. Dissolve the crude product in a suitable organic solvent. 2. Add powdered activated carbon (approximately 5-10% w/w relative to the crude product). 3. Stir the suspension at room temperature for 1-2 hours. 4. Remove the activated carbon by filtration through a pad of Celite®. 5. Concentrate the filtrate to recover the purified product.
Ion Exchange Resin	1. Select a strong cation exchange resin (e.g., polystyrene-based with sulfonic acid groups). 2. Pack the resin into a chromatography column. 3. Dissolve the contaminated product in a suitable solvent and load it onto the column. 4. Elute the product with the same solvent, collecting the fractions. The BTMA cation will be retained by the resin.

Frequently Asked Questions (FAQs)

Q1: What is the most common reason for difficulty in removing benzyltrimethylammonium byproducts?

The most common reason is the formation of stable emulsions during aqueous work-up. Benzyltrimethylammonium salts act as surfactants, which stabilize the mixture of the aqueous and organic phases, making separation difficult.[1]

Q2: How can I prevent emulsion formation in the first place?

Preventative measures include using a moderate stirring speed during the reaction, adding the benzyltrimethylammonium catalyst after other reagents have been mixed, and using an appropriate ratio of aqueous to organic phase volumes.[1]

Q3: Is there a simple way to check for the presence of residual benzyltrimethylammonium salts in my final product?

Proton NMR spectroscopy is a straightforward method. Look for characteristic signals corresponding to the benzyl (B1604629) and trimethyl groups of the benzyltrimethylammonium cation.

Q4: Can I recover and reuse the benzyltrimethylammonium catalyst?

In some instances, the catalyst can be recovered from the combined aqueous phases by evaporating the water and recrystallizing the salt. However, the purity should be checked before reuse.

Q5: Are there alternative methods to aqueous extraction for removing BTMA salts?

Yes, adsorption onto activated carbon or passing the product solution through a column of strong cation exchange resin are effective alternatives, especially for products that are sensitive to aqueous conditions or when emulsions are a persistent issue.

Data Presentation

Table 1: Solubility of Benzyltrimethylammonium Chloride (BTMAC)

Solvent	Formula	Type	Solubility	Temperature (°C)
Water	H₂O	Protic	800 g/L	20
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	Aprotic	~125 mg/mL	Not Specified
Ethanol	C₂H₅OH	Protic	Readily Soluble	Not Specified
Methanol	CH₃OH	Protic	Soluble	Not Specified
Dichloromethane	CH₂Cl₂	Aprotic	Soluble	Not Specified
Acetone	C₃H₆O	Aprotic	Soluble (in hot acetone)	Not Specified

This data is compiled from various sources and should be used as a guideline. Actual solubility may vary depending on the specific conditions.

Table 2: Adsorption Capacity of Carbon Adsorbents for Amines

Adsorbent	Adsorbate	Equilibrium Adsorption Capacity (mg/g)
Acidic Synthetic Carbon	Benzylamine	625 ± 1
Activated Charcoal	Benzylamine	488 ± 24
Acidic Synthetic Carbon	2-Phenethylamine	401 ± 24
Activated Charcoal	2-Phenethylamine	351 ± 6

Data adapted from a study on amine adsorption, demonstrating the potential for carbon-based materials in removing related compounds.[4]

Experimental Protocols

Protocol 1: General Aqueous Work-up for BTMA Salt Removal

Objective: To remove water-soluble benzyltrimethylammonium byproducts from an organic reaction mixture.

Materials:

• Reaction mixture in an organic solvent

• Deionized water

• Saturated sodium chloride (brine) solution

• Separatory funnel

• Anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄)

Procedure:

• Transfer the reaction mixture to a separatory funnel.

• Add an equal volume of deionized water, stopper the funnel, and shake gently, venting frequently.

• Allow the layers to separate. If an emulsion forms, refer to the troubleshooting guide.

• Drain and discard the lower aqueous layer.

• Repeat the wash with an equal volume of brine solution.

• Separate the layers and drain the organic layer into a clean flask.

• Dry the organic layer with an anhydrous drying agent.

• Filter to remove the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

Protocol 2: Quantification of Residual BTMAC by HPLC

Objective: To determine the concentration of residual benzyltrimethylammonium chloride in a final product.

Materials:

• BTMAC standard

• Final product sample

• HPLC grade acetonitrile (B52724) and water

• HPLC grade buffer (e.g., sodium acetate)

• HPLC system with a UV detector

• C18 reverse-phase HPLC column

Procedure:

• Mobile Phase Preparation: Prepare a suitable mobile phase, for example, a mixture of acetonitrile and sodium acetate (B1210297) buffer (e.g., 45:55 v/v), pH adjusted to 7.

• Standard Preparation: Prepare a stock solution of BTMAC in the mobile phase. Create a series of calibration standards by serial dilution.

• Sample Preparation: Accurately weigh a known amount of the final product and dissolve it in the mobile phase to a known concentration.

• Chromatographic Conditions:

  • Column: C18 reverse-phase (e.g., 4.6 x 150 mm, 5 µm)

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: 254 nm

  • Injection Volume: 20 µL

• Analysis: Inject the standard solutions to generate a calibration curve. Inject the sample solution.

• Quantification: Determine the concentration of BTMAC in the sample by comparing its peak area to the calibration curve.

Visualizations

Caption: General workflow for the removal and analysis of BTMA byproducts.

Caption: Troubleshooting logic for breaking emulsions.

References

• 1. benchchem.com [benchchem.com]
• 2. Tips & Tricks [chem.rochester.edu]
• 3. Workup [chem.rochester.edu]
• 4. sigmaaldrich.com [sigmaaldrich.com]

Handling and storage of Benzyltrimethylammonium tribromide to prevent decomposition

This technical support center provides essential information for researchers, scientists, and drug development professionals on the proper handling, storage, and use of Benzyltrimethylammonium tribromide (BTMABr3) to prevent decomposition and ensure experimental success.

Frequently Asked Questions (FAQs)

Q1: What is Benzyltrimethylammonium tribromide and what are its primary applications?

A1: Benzyltrimethylammonium tribromide (BTMABr3) is a quaternary ammonium (B1175870) salt that serves as a solid, stable, and easy-to-handle brominating and oxidizing agent.[1][2] It is a versatile reagent in organic synthesis, primarily used for the bromination of aromatic compounds (such as phenols and anilines), α-bromination of ketones, and the oxidation of alcohols to aldehydes and ketones.[3][4][5] Its solid form makes it a safer alternative to liquid bromine.[5]

Q2: What are the signs of Benzyltrimethylammonium tribromide decomposition?

A2: Decomposition of BTMABr3 can be indicated by a change in its appearance from a distinct orange-to-dark-yellow crystalline powder to a brownish or discolored solid.[1][6] The presence of a strong, irritating odor, which could indicate the release of hydrogen bromide gas, is another sign of decomposition. During a reaction, the disappearance of the characteristic orange-red color of BTMABr3 can signify its consumption, but if this occurs prematurely or without the expected product formation, it may suggest decomposition or undesired side reactions.[7]

Q3: How should I properly store Benzyltrimethylammonium tribromide to prevent decomposition?

A3: To ensure its stability, Benzyltrimethylammonium tribromide should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from direct light and moisture.[8] It is hygroscopic, meaning it absorbs moisture from the air, which can lead to decomposition.[8] Therefore, storage under an inert atmosphere is recommended if the compound is to be kept for extended periods.

Q4: What are the primary hazards associated with Benzyltrimethylammonium tribromide and what personal protective equipment (PPE) should be used?

A4: Benzyltrimethylammonium tribromide is a hazardous substance that can cause skin and serious eye irritation.[9] Inhalation may also cause respiratory irritation.[9] When handling this compound, appropriate personal protective equipment (PPE) should always be worn, including chemical-resistant gloves, safety goggles, and a lab coat.[10] If there is a risk of generating dust, a NIOSH-approved respirator should be used.[11] All handling should be performed in a well-ventilated area, preferably within a chemical fume hood.[10]

Q5: How should I dispose of waste Benzyltrimethylammonium tribromide and contaminated materials?

A5: Waste Benzyltrimethylammonium tribromide and any materials contaminated with it should be treated as hazardous waste.[12][13] Disposal must be carried out in accordance with local, state, and federal regulations.[12][13] It is recommended to contact a licensed professional waste disposal service.[12] Do not allow the chemical to enter drains or waterways.[13]

Troubleshooting Guides

Low Yield in Bromination Reactions

Problem: The yield of the desired brominated product is lower than expected.

Potential Cause	Troubleshooting Steps
Incomplete Reaction	- Ensure the molar ratio of BTMABr3 to the substrate is appropriate for the desired level of bromination (e.g., 1:1 for monobromination).- Monitor the reaction progress using Thin Layer Chromatography (TLC) to confirm the consumption of the starting material.- The disappearance of the orange-red color of BTMABr3 can indicate the completion of the reaction.[7]
Side Reactions (e.g., Polybromination)	- For highly activated substrates like phenols and anilines, over-bromination is a common issue.[7]- Control the stoichiometry of BTMABr3 carefully. Adding the reagent portion-wise can help maintain a low concentration and improve selectivity.- Consider protecting activating groups (e.g., converting an amino group to an amide) to reduce the ring's reactivity.
Decomposition of Reactant or Product	- Ensure the reaction is carried out under appropriate temperature conditions. Some substrates or products may be thermally labile.- If the product is sensitive to the hydrogen bromide byproduct, consider adding a non-nucleophilic base, such as calcium carbonate, to the reaction mixture.[7]
Poor Regioselectivity	- The choice of solvent can influence the regioselectivity of the bromination. Common solvents include dichloromethane-methanol or acetic acid.[7]- The addition of a Lewis acid like zinc chloride can alter the selectivity in some cases.[7]

Issues in the Oxidation of Alcohols

Problem: The oxidation of a primary or secondary alcohol to the corresponding aldehyde or ketone is not proceeding as expected.

Potential Cause	Troubleshooting Steps
Low or No Conversion	- Verify the purity and activity of the BTMABr3. If it has decomposed due to improper storage, it will be an ineffective oxidizing agent.- Ensure the reaction conditions are suitable. The oxidation of benzyl (B1604629) alcohols with BTMABr3 is often carried out in solvents like aqueous acetic acid.[14]
Over-oxidation of Primary Alcohols	- To obtain the aldehyde from a primary alcohol, it is crucial to remove it from the reaction mixture as it forms, typically by distillation, to prevent further oxidation to a carboxylic acid.[15]- Using an excess of the alcohol relative to the oxidizing agent can also favor the formation of the aldehyde.[15]
Side Reactions	- Some substrates may be sensitive to the acidic conditions generated during the reaction. Buffering the reaction mixture may be necessary.- For complex substrates, other functional groups may be susceptible to oxidation or bromination. A thorough analysis of the product mixture is recommended to identify any side products.

Data Presentation

Stability and Decomposition Data

Parameter	Value/Observation	Source
Appearance	Orange to dark yellow crystalline powder	[1]
Melting Point	99-105 °C (may be accompanied by decomposition)	[10][16]
Hygroscopicity	Hygroscopic; absorbs moisture from the air.	[8]
Light Sensitivity	Sensitive to light.	[17]
Incompatible Materials	Strong oxidizing agents.	[10]
Hazardous Decomposition Products	Carbon monoxide, carbon dioxide, nitrogen oxides, hydrogen bromide gas.	[8]

Experimental Protocols

Protocol 1: Bromination of Phenol (B47542)

This protocol describes the general procedure for the bromination of phenol using Benzyltrimethylammonium tribromide.

Materials:

• Phenol

• Benzyltrimethylammonium tribromide (BTMABr3)

• Dichloromethane (B109758) (CH₂Cl₂)

• Methanol (CH₃OH)

• Sodium thiosulfate (B1220275) solution

• Sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve phenol in a mixture of dichloromethane and methanol.

• Add Benzyltrimethylammonium tribromide to the solution in a controlled manner. The molar ratio will determine the degree of bromination.

• Stir the reaction mixture at room temperature. The reaction is typically complete within an hour, as indicated by the disappearance of the orange color.

• Quench the reaction by adding an aqueous solution of sodium thiosulfate to remove any unreacted bromine.

• Wash the organic layer with a saturated sodium bicarbonate solution to remove acidic byproducts, followed by a wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude brominated phenol.

• Purify the product by recrystallization or column chromatography as needed.

Adapted from the bromination of phenols using BTMABr3 in a dichloromethane-methanol solvent system.[18]

Protocol 2: Oxidation of Benzyl Alcohol

This protocol outlines a general method for the oxidation of benzyl alcohol to benzaldehyde (B42025) using Benzyltrimethylammonium tribromide.

Materials:

• Benzyl alcohol

• Benzyltrimethylammonium tribromide (BTMABr3)

• Acetic acid

• Water

• Sodium bisulfite solution

• Ether or other suitable organic solvent

• Anhydrous magnesium sulfate

Procedure:

• Prepare a solution of benzyl alcohol in an acetic acid-water mixture (e.g., 1:1 v/v).[14]

• Add Benzyltrimethylammonium tribromide to the solution. The reaction is typically carried out with an excess of the alcohol.[14]

• Monitor the reaction by observing the decrease in the concentration of BTMABr3 spectrophotometrically at 354 nm or by TLC.[14]

• Upon completion, quench the reaction with a sodium bisulfite solution.

• Extract the product with a suitable organic solvent such as ether.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• The crude benzaldehyde can be further purified by distillation.

Based on the kinetic studies of the oxidation of substituted benzyl alcohols by BTMABr3.[14]

Visualizations

Caption: Best practices for handling and storage of BTMABr3.

Caption: Experimental workflow for the bromination of phenol.

Caption: Experimental workflow for the oxidation of benzyl alcohol.

References

• 1. chemimpex.com [chemimpex.com]
• 2. CAS 111865-47-5: Benzyl Trimethyl Ammonium Tribromide [cymitquimica.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Benzyltrimethylammonium Tribromide [oakwoodchemical.com]
• 6. Benzyltrimethylammonium tribromide | C10H16I3N | CID 6400178 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Benzyltrimethylammonium bromide synthesis - chemicalbook [chemicalbook.com]
• 10. ベンジルトリメチルアンモニウムトリブロミド 97% | Sigma-Aldrich [sigmaaldrich.com]
• 11. Correlation Analysis of Reactivity in the Oxidation of Substituted Benzyl Alcohols by Benzyltrimethylammonium Tribromide - Journal of Chemical Research, Synopses (RSC Publishing) [pubs.rsc.org]
• 12. cdnsciencepub.com [cdnsciencepub.com]
• 13. researchgate.net [researchgate.net]
• 14. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 15. chemguide.co.uk [chemguide.co.uk]
• 16. Benzyltrimethylammonium tribromide 97 111865-47-5 [sigmaaldrich.com]
• 17. researchgate.net [researchgate.net]
• 18. academic.oup.com [academic.oup.com]

Troubleshooting low conversion rates with Benzyltrimethylammonium tribromide

Welcome to the technical support center for Benzyltrimethylammonium (B79724) tribromide (BTMA-Br3). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize reactions involving this versatile brominating and oxidizing agent.

Frequently Asked Questions (FAQs)

Q1: What is Benzyltrimethylammonium tribromide (BTMA-Br3) and what are its primary applications?

A1: Benzyltrimethylammonium tribromide is a stable, solid, orange-yellow crystalline powder.[1] It serves as a safer and more convenient alternative to liquid bromine for various chemical transformations.[2] Its primary applications include:

• Electrophilic bromination: of aromatic compounds such as phenols, anilines, and aromatic ethers.[3][4]

• α-Bromination: of ketones.

• Oxidation: of alcohols and sulfides.[3]

• Phase-transfer catalysis: enhancing reaction rates between immiscible phases.[1][5]

Q2: What are the main advantages of using BTMA-Br3 over liquid bromine?

A2: BTMA-Br3 offers several advantages over elemental bromine:

• Safety: It is a solid, making it less hazardous to handle than fuming and corrosive liquid bromine.[2]

• Convenience: As a stable, crystalline solid, it can be easily weighed and handled in the laboratory.[2]

• Selectivity: It often provides higher selectivity in bromination reactions, minimizing the formation of unwanted byproducts.[2] For instance, in the bromination of aromatic hydrocarbons, it can prevent side-chain bromination that is often observed with molecular bromine.[2]

Q3: How should I store and handle BTMA-Br3?

A3: BTMA-Br3 is hygroscopic and light-sensitive.[1] It should be stored in a tightly closed container in a cool, dry, and dark place under an inert atmosphere.[1] When handling, it is important to wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, and to work in a well-ventilated area or a fume hood to avoid inhalation of the dust.

Troubleshooting Guide: Low Conversion Rates

Low conversion rates in reactions involving BTMA-Br3 can arise from several factors. This guide provides a systematic approach to identifying and resolving these issues.

Problem	Potential Cause	Recommended Solution
Low or No Product Formation	Reagent Quality: BTMA-Br3 may have degraded due to improper storage (exposure to light or moisture).	- Use fresh BTMA-Br3 or test the activity of the current batch. - Ensure the reagent is a free-flowing orange-yellow powder.
Substrate Reactivity: The substrate may be deactivated or sterically hindered.	- For deactivated aromatic rings, consider using a stronger activating group if the synthesis allows. - Increase reaction temperature or prolong the reaction time, monitoring for potential side reactions.
Incorrect Stoichiometry: An insufficient amount of BTMA-Br3 will lead to incomplete conversion.	- Use a slight excess of BTMA-Br3 (e.g., 1.1 equivalents) for complete conversion of the starting material.
Formation of Multiple Products (Low Selectivity)	Over-bromination: Highly activated substrates (e.g., phenols, anilines) are prone to polybromination.	- Carefully control the stoichiometry of BTMA-Br3 (use 1.0 equivalent for monobromination). - Perform the reaction at a lower temperature (e.g., 0 °C). - Use a less polar solvent system, such as dichloromethane-methanol.[4]
Side-chain Bromination: Aromatic compounds with alkyl substituents may undergo bromination on the side chain.	- For aromatic hydrocarbons, conduct the reaction in a mixture of acetic acid and zinc chloride (CH3COOH-ZnCl2) to favor ring bromination.[2]
Formation of Oxidation Byproducts: BTMA-Br3 is a mild oxidizing agent.	- If the substrate is sensitive to oxidation, perform the reaction under an inert atmosphere (e.g., nitrogen or argon). - Lower the reaction temperature.
Reaction Stalls or is Sluggish	Poor Solubility: The reagent or substrate may not be sufficiently soluble in the chosen solvent.	- For bromination of aromatic hydrocarbons, the addition of ZnCl2 to acetic acid can improve the solubility of BTMA-Br3.[2] - Consider a different solvent system. A mixture of dichloromethane (B109758) and methanol (B129727) is often effective for phenols and anilines.[4]
Acid Scavenging: The reaction can generate hydrobromic acid (HBr), which may inhibit the reaction or cause side reactions.	- For reactions with sensitive substrates, such as anilines, add an acid scavenger like calcium carbonate (CaCO3) to the reaction mixture.[2]

Experimental Protocols

Below are detailed methodologies for key experiments using BTMA-Br3.

Protocol 1: Monobromination of Phenol (B47542)

This protocol describes the selective monobromination of phenol at the para-position.

Materials:

• Phenol

• Benzyltrimethylammonium tribromide (BTMA-Br3)

• Dichloromethane (CH2Cl2)

• Methanol (CH3OH)

• Sodium thiosulfate (B1220275) solution (10%)

• Sodium bicarbonate solution (saturated)

• Brine

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve phenol (1.0 eq) in a 1:1 mixture of dichloromethane and methanol.

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, dissolve Benzyltrimethylammonium tribromide (1.0 eq) in methanol.

• Add the BTMA-Br3 solution dropwise to the stirred phenol solution over 30 minutes, maintaining the temperature at 0 °C. The orange-red color of the BTMA-Br3 should disappear upon addition.

• After the addition is complete, allow the reaction to stir at 0 °C for an additional hour.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a 10% sodium thiosulfate solution to remove any unreacted bromine.

• Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by column chromatography on silica (B1680970) gel if necessary.

Protocol 2: α-Bromination of Acetophenone (B1666503)

This protocol outlines the bromination of acetophenone at the alpha-position.

Materials:

• Acetophenone

• Benzyltrimethylammonium tribromide (BTMA-Br3)

• Dichloromethane (CH2Cl2)

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

Procedure:

• To a solution of acetophenone (1.0 eq) in dichloromethane in a round-bottom flask, add Benzyltrimethylammonium tribromide (1.1 eq).

• Stir the mixture at room temperature. The disappearance of the orange-red color of BTMA-Br3 indicates the progress of the reaction.

• Monitor the reaction by TLC. If the reaction is sluggish, gently heat the mixture to reflux.

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Filter the mixture to remove the precipitated benzyltrimethylammonium bromide.

• Wash the filtrate with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the crude α-bromoacetophenone.

• The product can be further purified by distillation or recrystallization.

Visualizations

Experimental Workflow for Troubleshooting Low Conversion Rates

Caption: A logical workflow for diagnosing and resolving low conversion rates in reactions using BTMA-Br3.

Signaling Pathway: Electrophilic Aromatic Substitution (Bromination of Phenol)

Caption: The mechanism of electrophilic aromatic substitution for the bromination of phenol using BTMA-Br3.

References

• 1. Reddit - The heart of the internet [reddit.com]
• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]
• 4. Benzyltrimethylammonium Tribromide [jstage.jst.go.jp]
• 5. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Benzyltrimethylammonium Tribromide (BTMA Br3) Reactivity

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Benzyltrimethylammonium tribromide (BTMA Br3) in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Benzyltrimethylammonium tribromide (BTMA Br3) and what are its primary advantages as a brominating agent?

Benzyltrimethylammonium tribromide is a solid, stable, and easy-to-handle electrophilic brominating agent. Its primary advantages over liquid bromine include:

• Safety: It is a crystalline solid, which makes it less hazardous to handle than volatile and corrosive liquid bromine.

• Stoichiometry: As a solid, it can be accurately weighed, allowing for precise control over the reaction stoichiometry.

• Selectivity: BTMA Br3 often provides higher selectivity for the desired brominated product, especially in the bromination of sensitive substrates like phenols and anilines.[1]

• Reaction Monitoring: The disappearance of the characteristic orange-red color of BTMA Br3 can serve as a visual indicator of reaction completion.[1]

Q2: How does the choice of solvent affect the reactivity and outcome of a reaction with BTMA Br3?

The solvent plays a crucial role in modulating the reactivity and selectivity of BTMA Br3.

• Aprotic Solvents (e.g., Dichloromethane (B109758), Chloroform): These are commonly used for the bromination of alkenes, leading to the formation of 1,2-dibromo adducts with good yields.[2]

• Protic Solvents (e.g., Methanol (B129727), Acetic Acid): In protic solvents, the reactivity can be enhanced. For instance, in the presence of methanol, BTMA Br3 can form methyl hypobromite, a more reactive brominating species. This can be advantageous for less reactive substrates. However, protic solvents can also participate in the reaction, leading to the formation of solvent-incorporated byproducts.[2]

• Mixed Solvent Systems (e.g., Dichloromethane-Methanol): These systems offer a balance of reactivity and solubility. The combination of dichloromethane and methanol is effective for the controlled bromination of phenols and anilines, allowing for selective mono-, di-, or tri-bromination.[1]

• Acetic Acid with Zinc Chloride (AcOH-ZnCl₂): This system is particularly useful for the bromination of less reactive aromatic compounds. Zinc chloride acts as a Lewis acid, increasing the solubility of BTMA Br3 and activating the brominating agent.[3]

• Solvent-Free Conditions: For certain substrates, reactions can be carried out without a solvent, offering a "green" and environmentally friendly alternative.

Q3: What are the typical storage and handling precautions for BTMA Br3?

BTMA Br3 is a hygroscopic and light-sensitive solid.

• Storage: It should be stored in a tightly closed container in a cool, dry, and dark place, preferably under an inert atmosphere.[4]

• Handling: Use personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[4][5] Work in a well-ventilated area or a fume hood to avoid inhalation of dust.[4][5] Avoid contact with skin and eyes.[4][5]

Troubleshooting Guides

Issue 1: Incomplete or Slow Reaction

Potential Cause	Troubleshooting Steps
Insufficient Reactivity of BTMA Br3	For less reactive substrates, consider switching to a more activating solvent system. For example, a mixture of dichloromethane and methanol can be more effective than dichloromethane alone. For deactivated aromatic compounds, the use of acetic acid with a Lewis acid catalyst like ZnCl₂ can enhance reactivity.[3]
Low Solubility of BTMA Br3	Ensure the chosen solvent can dissolve BTMA Br3 adequately. In systems like acetic acid, the addition of ZnCl₂ can improve solubility.[3] Gentle warming may also improve solubility, but monitor for potential side reactions.
Moisture in the Reaction	BTMA Br3 is hygroscopic. Ensure all glassware is thoroughly dried and use anhydrous solvents to prevent the reagent from decomposing, which can lead to lower reactivity.
Decomposition of BTMA Br3	If the reagent is old or has been improperly stored, it may have decomposed. Use a fresh batch of BTMA Br3. The color should be a distinct yellow to orange.

Issue 2: Low Yield of the Desired Product

Potential Cause	Troubleshooting Steps
Sub-optimal Stoichiometry	Carefully control the molar ratio of BTMA Br3 to the substrate. For selective monobromination, use a 1:1 molar ratio. For di- or tri-bromination, the amount of BTMA Br3 should be increased accordingly.[1]
Formation of Side Products	The choice of solvent can influence the formation of byproducts. In protic solvents like methanol, solvent-incorporated products can form.[2] If this is an issue, switch to an aprotic solvent like dichloromethane. For activated substrates like phenols, polybromination can occur.[1] Use a less polar solvent or carefully control the stoichiometry and reaction time to favor monobromination.
Work-up and Purification Losses	During the work-up, ensure complete quenching of unreacted BTMA Br3 with a reducing agent like sodium thiosulfate (B1220275) or sodium bisulfite. Optimize the extraction and purification (e.g., column chromatography, recrystallization) to minimize product loss.
Product Instability	Some brominated products may be unstable under the reaction or work-up conditions. Consider performing the reaction at a lower temperature and using a milder work-up procedure.

Issue 3: Formation of Unexpected Byproducts

Potential Cause	Troubleshooting Steps
Polybromination	This is common with highly activated substrates like phenols and anilines.[1] To control this, use a stoichiometric amount of BTMA Br3, add the reagent slowly to the reaction mixture, and maintain a lower reaction temperature. Using a less polar solvent can also reduce the rate of polybromination.
Solvent-Incorporated Products	When using protic solvents such as methanol or acetic acid, the solvent can act as a nucleophile and be incorporated into the product.[2] If this is not the desired outcome, switch to an aprotic solvent like dichloromethane or chloroform.
Rearrangement Products	In some cases, the intermediate carbocation formed during bromination may undergo rearrangement. This is substrate-dependent. Altering the solvent polarity may influence the stability of the carbocation and potentially suppress rearrangement.

Data Presentation

Table 1: Effect of Solvent on the Bromination of Alkenes with BTMA Br3

Substrate	Solvent	Reaction Time (h)	Product(s)	Yield (%)
Cyclohexene	Dichloromethane	1	1,2-Dibromocyclohexane	95
Styrene	Dichloromethane	1	1,2-Dibromo-1-phenylethane	98
Styrene	Methanol	1.5	1,2-Dibromo-1-phenylethane1-Bromo-2-methoxy-1-phenylethane	3268
Styrene	Acetic Acid	2	1,2-Dibromo-1-phenylethane2-Bromo-1-acetoxy-1-phenylethane	3565
(E)-Stilbene	Dichloromethane	2	(1R,2S)-1,2-Dibromo-1,2-diphenylethane	87
(E)-Stilbene	Methanol	2	(1R,2S)-1,2-Dibromo-1,2-diphenylethaneerythro-1-Bromo-2-methoxy-1,2-diphenylethane	2865

Data synthesized from information presented in "Bromination of Alkenes and Related Compounds by Use of Benzyltrimethylammonium Tribromide in Aprotic and Protic Solvents".[2]

Experimental Protocols

Protocol 1: General Procedure for the Bromination of Alkenes in an Aprotic Solvent

• Preparation: In a round-bottom flask equipped with a magnetic stirrer, dissolve the alkene (1 equivalent) in dichloromethane.

• Reagent Addition: To this solution, add BTMA Br3 (1 equivalent) portion-wise at room temperature.

• Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by the disappearance of the orange-red color of the BTMA Br3 and by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, quench any remaining BTMA Br3 by adding an aqueous solution of sodium thiosulfate or sodium bisulfite until the orange color disappears completely.

• Extraction: Extract the product with a suitable organic solvent (e.g., dichloromethane or diethyl ether).

• Purification: Wash the organic layer with water and brine, then dry it over anhydrous sodium sulfate (B86663) or magnesium sulfate. Filter the drying agent and concentrate the solvent under reduced pressure. The crude product can be further purified by column chromatography or recrystallization.

Protocol 2: General Procedure for the Bromination of Phenols in a Dichloromethane-Methanol Solvent System

• Preparation: Dissolve the phenol (B47542) (1 equivalent) in a mixture of dichloromethane and methanol (typically a 2:1 to 5:1 ratio).

• Reagent Addition: Add BTMA Br3 (1 to 3 equivalents, depending on the desired degree of bromination) to the solution in portions at room temperature while stirring. To neutralize the HBr generated, an appropriate amount of a solid base like calcium carbonate can be added.[1]

• Reaction: Stir the reaction mixture at room temperature for the required time (typically 30 minutes to a few hours).[1] Monitor the reaction by TLC.

• Work-up: After the reaction is complete, filter off any solid base. Quench the excess BTMA Br3 with an aqueous solution of sodium thiosulfate.

• Extraction: Extract the product with dichloromethane.

• Purification: Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The product can be purified by column chromatography or recrystallization.

Mandatory Visualization

Caption: Logical relationship between substrate, solvent choice, and product outcome.

Caption: General experimental workflow for bromination using BTMA Br3.

References

• 1. Page loading... [wap.guidechem.com]
• 2. scribd.com [scribd.com]
• 3. fishersci.com [fishersci.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. nbinno.com [nbinno.com]

Technical Support Center: Selective Bromination with Benzyltrimethylammonium Tribromide (BTMAT)

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Benzyltrimethylammonium (B79724) Tribromide (BTMAT) for bromination reactions. Our focus is to help you prevent over-bromination and achieve high selectivity in your experiments.

Troubleshooting Guide: Preventing Over-Bromination

Over-bromination, leading to the formation of di- or poly-brominated products, is a common challenge in the synthesis of aryl bromides. Benzyltrimethylammonium tribromide (BTMAT) is an excellent reagent for achieving selective monobromination.[1] This guide addresses specific issues you may encounter.

Issue	Potential Cause	Recommended Solution
Formation of Multiple Brominated Products (Di-, Tri-bromo compounds)	Incorrect stoichiometry of BTMAT.	Carefully control the molar ratio of BTMAT to the substrate. For monobromination, use a 1:1 molar ratio.[1]
Highly activated substrate (e.g., phenols, anilines).	For highly reactive substrates, consider running the reaction at a lower temperature (e.g., 0 °C) to moderate the reaction rate.[2]
Prolonged reaction time.	Monitor the reaction closely. The disappearance of the orange-red color of BTMAT indicates the consumption of the reagent and the reaction's endpoint.[1]
Low Yield of Monobrominated Product	Incomplete reaction.	Ensure the BTMAT is fully dissolved in the chosen solvent system. In some cases, gentle heating may be required.[3]
Loss of product during workup.	After the reaction, the mixture can be diluted and filtered through a short column of silica (B1680970) gel to remove the spent reagent before further purification.[4]
Inefficient stirring.	Maintain efficient stirring throughout the reaction to ensure a homogeneous mixture.
Inconsistent Reaction Results	Purity of the substrate or reagent.	Use pure, dry solvents and ensure the quality of your substrate and BTMAT.
Presence of acidic byproducts (HBr).	For sensitive substrates, add an appropriate amount of a non-nucleophilic base, such as calcium carbonate (CaCO3) powder, to neutralize the HBr generated during the reaction.[1]

Frequently Asked Questions (FAQs)

Q1: What is Benzyltrimethylammonium Tribromide (BTMAT) and what are its advantages over other brominating agents?

Benzyltrimethylammonium tribromide (BTMAT), also known as BTMABr3, is a quaternary ammonium (B1175870) tribromide.[5] It is a stable, crystalline, orange-red solid that serves as a convenient and selective source of bromine for various organic reactions.[6][7]

Key Advantages:

• Solid and Stable: Unlike liquid bromine, which is highly corrosive and difficult to handle, BTMAT is a solid that can be accurately weighed and is relatively stable.[6]

• High Selectivity: By controlling the stoichiometry, BTMAT allows for the selective mono-, di-, or tri-bromination of aromatic compounds, which is challenging with more reactive agents like Br2.[1]

• Mild Reaction Conditions: Brominations with BTMAT can often be carried out under mild conditions, such as at room temperature.[1]

• Clear Reaction Endpoint: The disappearance of the orange-red color of the reagent provides a clear visual indication of the reaction's completion.[1]

• High Yields: Reactions with BTMAT typically result in high yields of the desired brominated products.[1]

Q2: How do I choose the right solvent for my bromination reaction with BTMAT?

The choice of solvent is crucial for controlling the reactivity and selectivity of the bromination.

• A mixture of dichloromethane (CH2Cl2) and methanol (B129727) (CH3OH) is commonly used for the bromination of highly activated substrates like phenols and anilines.[1]

• For less reactive aromatic hydrocarbons, a system of acetic acid (CH3COOH) with a catalytic amount of zinc chloride (ZnCl2) can be effective. The ZnCl2 helps to increase the solubility of BTMAT and activates the brominating agent.[1]

• Aprotic solvents can also be used for the bromination of alkenes.[6]

Q3: How can I control the degree of bromination (mono- vs. di- vs. tri-bromination)?

The key to controlling the degree of bromination is the precise control of the molar ratio of BTMAT to your substrate.[1]

• For Monobromination: Use a 1:1 molar ratio of BTMAT to the substrate.

• For Dibromination: Use a 2:1 molar ratio of BTMAT to the substrate.

• For Tribromination: Use a 3:1 molar ratio of BTMAT to the substrate.

Q4: My reaction with a phenol (B47542) substrate is still leading to over-bromination even with a 1:1 stoichiometry. What can I do?

Phenols are highly activated substrates, and over-bromination can still occur.[1] To further enhance selectivity:

• Lower the reaction temperature: Running the reaction at 0°C or even lower can help to control the reaction rate.[2]

• Slow addition of BTMAT: Add the BTMAT solution dropwise to the phenol solution to maintain a low concentration of the brominating agent.

• Use a less polar solvent system: While CH2Cl2-CH3OH is common, exploring less polar solvents might reduce the reactivity.

Q5: Is BTMAT only useful for the bromination of aromatic compounds?

No, while it is widely recognized for its excellent performance in aromatic bromination, BTMAT is a versatile reagent with broader applications in organic synthesis, including:

• α-bromination of ketones.[8]

• Bromo-addition to alkenes.[9]

• Oxidation of alcohols, ethers, and sulfides.[6][9]

• N-bromination of amides.[9][10]

Experimental Protocols

General Protocol for Selective Monobromination of an Activated Aromatic Substrate (e.g., Phenol)

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Activated aromatic substrate (1.0 mmol)

• Benzyltrimethylammonium tribromide (BTMAT) (1.0 mmol)

• Dichloromethane (CH2Cl2)

• Methanol (CH3OH)

• Calcium Carbonate (CaCO3) (optional, for acid-sensitive substrates)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel (optional)

Procedure:

• In a round-bottom flask, dissolve the aromatic substrate (1.0 mmol) in a mixture of CH2Cl2 and CH3OH (e.g., a 1:1 or 2:1 ratio, ~10-20 mL).

• If the substrate is acid-sensitive, add calcium carbonate (1.0-1.2 mmol).

• In a separate beaker, dissolve BTMAT (1.0 mmol) in a minimal amount of the same solvent mixture.

• With vigorous stirring at room temperature, add the BTMAT solution to the substrate solution. For highly reactive substrates, the addition can be done dropwise using a dropping funnel, and the reaction mixture can be cooled in an ice bath.

• Continue stirring the reaction mixture. Monitor the progress of the reaction by observing the color change. The reaction is typically complete when the orange-red color of the BTMAT disappears, which may take from 30 minutes to a few hours.[1]

• Upon completion, the reaction mixture can be worked up by diluting with CH2Cl2 and washing with water to remove the benzyltrimethylammonium bromide byproduct. The organic layer is then dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude product can be purified by column chromatography or recrystallization.

Data Presentation

Table 1: Reaction Conditions for Selective Bromination of Phenols and Anilines with BTMAT

Substrate	Molar Ratio (Substrate:BTMAT)	Solvent System	Temperature (°C)	Reaction Time	Product	Yield (%)
Phenol	1:1	CH2Cl2-CH3OH	Room Temp	~1 hour	Monobromophenol	High
Phenol	1:2	CH2Cl2-CH3OH	Room Temp	~1 hour	Dibromophenol	High
Phenol	1:3	CH2Cl2-CH3OH	Room Temp	~1 hour	2,4,6-Tribromophenol	High
Aniline	1:1	CH2Cl2-CH3OH	Room Temp	~30 min	Monobromoaniline	High
Aniline	1:2	CH2Cl2-CH3OH	Room Temp	~30 min	Dibromoaniline	High
Aniline	1:3	CH2Cl2-CH3OH	Room Temp	~30 min	2,4,6-Tribromoaniline	High

Note: "High" yield generally refers to yields that are often quantitative or near-quantitative as reported in the literature.[1] Specific yields will vary depending on the substrate and precise reaction conditions.

Visualizations

Caption: General workflow for selective monobromination using BTMAT.

Caption: Troubleshooting decision tree for preventing over-bromination.

References

• 1. Page loading... [wap.guidechem.com]
• 2. benchchem.com [benchchem.com]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. acgpubs.org [acgpubs.org]
• 5. CAS 111865-47-5: Benzyl Trimethyl Ammonium Tribromide [cymitquimica.com]
• 6. Benzyltrimethylammonium Tribromide [oakwoodchemical.com]
• 7. chemimpex.com [chemimpex.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. researchgate.net [researchgate.net]
• 10. Facile synthesis of N-bromoamides using benzyltrimethylammonium tribromide in alkaline solution - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to Allylic Bromination: Benzyltrimethylammonium Tribromide vs. N-Bromosuccinimide

For researchers, scientists, and drug development professionals, the selective functionalization of organic molecules is a cornerstone of synthetic chemistry. Allylic bromination, the substitution of a hydrogen atom on a carbon adjacent to a double bond with a bromine atom, is a pivotal transformation for creating versatile synthetic intermediates. This guide provides an objective comparison of two brominating agents: the widely-used N-bromosuccinimide (NBS) and the less conventional Benzyltrimethylammonium tribromide (BTMAT), supported by experimental data and detailed methodologies.

Executive Summary

N-bromosuccinimide (NBS) is the preeminent reagent for achieving selective allylic bromination. Its efficacy stems from a well-established free-radical chain mechanism, known as the Wohl-Ziegler reaction, which ensures high selectivity for the allylic position over competing reactions like addition to the double bond. In stark contrast, Benzyltrimethylammonium tribromide (BTMAT) is not a suitable reagent for allylic bromination. Experimental evidence indicates that BTMAT reacts with alkenes via an electrophilic addition mechanism, resulting in the formation of 1,2-dibromo adducts. This fundamental difference in reactivity dictates the appropriate applications for each reagent.

Performance Comparison: Selectivity is Key

The critical differentiator between NBS and BTMAT lies in their reaction mechanisms, which in turn governs their selectivity. NBS, under radical initiation (e.g., with AIBN or light), facilitates the abstraction of a weaker allylic C-H bond. BTMAT, on the other hand, acts as an electrophilic source of bromine, leading to addition across the electron-rich double bond.

Quantitative Data: A Tale of Two Mechanisms

The following table summarizes the typical outcomes when reacting cyclohexene (B86901) with NBS and BTMAT, highlighting their distinct reactivity profiles.

Reagent	Substrate	Product(s)	Yield (%)	Reaction Type
N-Bromosuccinimide (NBS)	Cyclohexene	3-Bromocyclohexene	70%[1]	Allylic Bromination
Benzyltrimethylammonium Tribromide (BTMAT)	Alkenes (general)	1,2-Dibromoalkanes	Good to high yields[2]	Electrophilic Addition

As the data illustrates, NBS is highly effective for the desired allylic bromination, whereas BTMAT is utilized for vicinal dibromination.

Reaction Mechanisms and Selectivity

The divergent outcomes of using NBS and BTMAT for the bromination of alkenes are a direct consequence of their distinct reaction pathways.

N-Bromosuccinimide (NBS): The Radical Pathway to Allylic Bromination

The allylic bromination with NBS is a radical chain reaction.[3] A critical aspect of this reaction is the maintenance of a very low concentration of molecular bromine (Br₂), which is achieved by the reaction of NBS with the hydrogen bromide (HBr) formed during the propagation step.[3] This low concentration of Br₂ is crucial to suppress the competing electrophilic addition to the double bond.

The mechanism involves three key stages:

• Initiation: A radical initiator, such as AIBN (azobisisobutyronitrile) or UV light, generates a small number of bromine radicals (Br•).

• Propagation: The bromine radical abstracts a hydrogen atom from the allylic position of the alkene, forming a resonance-stabilized allylic radical and HBr. This allylic radical then reacts with a molecule of Br₂ to yield the allylic bromide and a new bromine radical, which continues the chain reaction.

• Termination: The reaction ceases when radical species combine.

Caption: Radical chain mechanism of allylic bromination with NBS.

Benzyltrimethylammonium Tribromide (BTMAT): Electrophilic Addition

BTMAT acts as a source of electrophilic bromine. The electron-rich double bond of the alkene attacks the bromine atom, leading to the formation of a cyclic bromonium ion intermediate. This intermediate is then attacked by the bromide ion (Br⁻) from the opposite side, resulting in an anti-addition and the formation of a vicinal dibromide. This pathway does not involve the abstraction of an allylic hydrogen and therefore does not yield allylic bromination products.

Caption: Electrophilic addition mechanism of BTMAT with an alkene.

Experimental Protocols

Detailed methodologies are crucial for reproducible research. Below are representative protocols for the reactions discussed.

Allylic Bromination of Cyclohexene using NBS (Wohl-Ziegler Reaction)

This protocol is adapted from a literature procedure.[1]

Materials:

• Cyclohexene

• N-Bromosuccinimide (NBS)

• Benzoyl peroxide (or other radical initiator)

• Carbon tetrachloride (Note: CCl₄ is a hazardous substance and should be handled with appropriate safety precautions in a well-ventilated fume hood. Alternative solvents may be considered).

Procedure:

• To a solution of cyclohexene in carbon tetrachloride, add N-bromosuccinimide and a catalytic amount of benzoyl peroxide.

• Stir the mixture at room temperature for a period, then slowly heat to reflux.

• Maintain the reaction at reflux for several hours. The completion of the reaction can often be observed by the succinimide (B58015) (a byproduct) floating to the top of the solvent.

• Cool the reaction mixture to room temperature.

• Filter the mixture to remove the succinimide.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by distillation under reduced pressure to obtain 3-bromocyclohexene.

General Procedure for the Dibromination of Alkenes using BTMAT

This is a general procedure based on the known reactivity of BTMAT.[2]

Materials:

• Alkene

• Benzyltrimethylammonium tribromide (BTMAT)

• Dichloromethane (B109758) (or other suitable aprotic solvent)

Procedure:

• Dissolve the alkene in dichloromethane in a round-bottom flask.

• Add a stoichiometric amount of Benzyltrimethylammonium tribromide to the solution.

• Stir the reaction mixture at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture can be washed with an aqueous solution of sodium thiosulfate (B1220275) to remove any unreacted bromine.

• Separate the organic layer, dry it over an anhydrous salt (e.g., MgSO₄), and filter.

• Remove the solvent under reduced pressure to yield the crude 1,2-dibromoalkane, which can be further purified by recrystallization or chromatography if necessary.

Conclusion and Recommendations

For researchers and professionals in drug development requiring a reliable and selective method for allylic bromination, N-bromosuccinimide (NBS) is the unequivocally recommended reagent. Its efficacy is well-documented, and the underlying free-radical mechanism ensures high selectivity for the allylic position, minimizing the formation of undesired byproducts.

Benzyltrimethylammonium tribromide (BTMAT) is not a suitable reagent for the general allylic bromination of alkenes. Its propensity to react via an electrophilic pathway leads to the formation of vicinal dibromides. While BTMAT is a useful and stable solid brominating agent, its application is in electrophilic brominations, not radical-mediated allylic substitutions.

The choice between these two reagents is therefore not one of preference for the same reaction, but rather a clear-cut decision based on the desired chemical transformation.

Caption: Reagent selection guide for bromination of alkenes.

References

• 1. syntheticpages.org [syntheticpages.org]
• 2. scribd.com [scribd.com]
• 3. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to Brominating Agents: The Advantages of Benzyltrimethylammonium Tribromide

For researchers, scientists, and professionals in drug development, the choice of a brominating agent is critical to the success of synthetic endeavors. An ideal reagent should offer high efficiency, selectivity, and safety. This guide provides an objective comparison of Benzyltrimethylammonium (B79724) tribromide (BTMA-Br3) with other common brominating agents, supported by experimental data, to inform your selection process.

Benzyltrimethylammonium tribromide has emerged as a superior alternative to traditional brominating agents like molecular bromine (Br₂) and N-bromosuccinimide (NBS) in many applications. Its advantages lie in its solid nature, high selectivity, and ease of handling, which contribute to safer and more controlled bromination reactions.

Key Advantages of Benzyltrimethylammonium Tribromide:

• Enhanced Safety and Handling: BTMA-Br3 is a stable, non-volatile, crystalline solid, which significantly reduces the hazards associated with handling highly corrosive and toxic liquid bromine.[1] Its solid form allows for accurate weighing and dispensing, minimizing exposure risks and simplifying experimental setup.[2]

• High Selectivity: One of the most significant advantages of BTMA-Br3 is its remarkable regioselectivity, particularly in the bromination of activated aromatic compounds like phenols and anilines.[3] Unlike Br₂ which often leads to polybrominated products, BTMA-Br3 allows for controlled monobromination by simple stoichiometric adjustment.[3]

• Mild Reaction Conditions: Brominations with BTMA-Br3 are typically carried out under mild conditions, often at room temperature, which helps to prevent side reactions and decomposition of sensitive substrates.[4][5]

• High Yields: The use of BTMA-Br3 frequently results in high to excellent yields of the desired brominated products.[4][5]

• Versatility: Beyond aromatic bromination, BTMA-Br3 is also effective for the α-bromination of ketones.[1]

Performance Comparison: BTMA-Br3 vs. Other Brominating Agents

The following tables summarize the performance of BTMA-Br3 in comparison to other brominating agents for various substrates.

Table 1: Bromination of Activated Aromatic Compounds (Phenols and Anilines)

Substrate	Brominating Agent	Solvent	Temperature (°C)	Reaction Time	Product	Yield (%)	Reference
Phenol (B47542)	BTMA-Br3	Dichloromethane (B109758)/Methanol	Room Temp.	Minutes	Polybromophenols	Quantitative	Not explicitly cited
Aniline (B41778)	H₂O₂-HBr	Water	Room Temp.	24 h	Mono- and di-brominated products (1.8:1)	Mixture	[6]
Aniline	NBS	Water	Room Temp.	-	Predominantly di-brominated	Mixture	[6]
3-(Trifluoromethyl)aniline	NBS	DMF	20	3 h	4-Bromo-3-(trifluoromethyl)aniline	90-92	[7]

Note: Direct comparative data for BTMA-Br3 on aniline and substituted anilines under the same conditions as H₂O₂-HBr and NBS was not available in the searched literature. The data presented highlights the different conditions and outcomes with various reagents.

Table 2: α-Bromination of Acetophenone (B1666503) Derivatives

Substrate	Brominating Agent	Solvent	Temperature (°C)	Reaction Time	Product	Yield (%)	Reference
4-Chloroacetophenone	Pyridine hydrobromide perbromide	Acetic Acid	90	3 h	4-Chloro-α-bromoacetophenone	85	[8]
4-Bromoacetophenone	NBS	-	Microwave	-	α-Bromo-4-bromoacetophenone	90	[9]
Acetophenone	Br₂	Methanol	0-5	1 h	Phenacyl bromide	87	[10]

Note: While BTMA-Br3 is known to be effective for α-bromination of ketones, specific yield data for acetophenone under comparable conditions to the other agents was not found in the provided search results.

Experimental Protocols

General Protocol for Aromatic Bromination with BTMA-Br3

This protocol is a general guideline for the bromination of activated aromatic compounds.

Materials:

• Substrate (e.g., phenol, aniline derivative)

• Benzyltrimethylammonium tribromide (BTMA-Br3)

• Dichloromethane (CH₂Cl₂)

• Methanol (CH₃OH)

• Sodium thiosulfate (B1220275) solution (aqueous)

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• Dissolve the substrate in a mixture of dichloromethane and methanol.

• To this solution, add BTMA-Br3 portion-wise with stirring at room temperature. The amount of BTMA-Br3 can be adjusted to control the degree of bromination (e.g., 1 equivalent for monobromination).

• Monitor the reaction by Thin Layer Chromatography (TLC). The disappearance of the orange color of BTMA-Br3 can also indicate the completion of the reaction.

• Upon completion, quench the reaction by adding an aqueous solution of sodium thiosulfate to remove any unreacted bromine.

• Separate the organic layer, wash with water and brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude product, which can be further purified by recrystallization or column chromatography.

Protocol for α-Bromination of an Aryl Ketone with NBS

This protocol is for the α-bromination of an acetophenone derivative.[7]

Materials:

• Aryl ketone (e.g., 3-(trifluoromethyl)acetophenone)

• N-Bromosuccinimide (NBS)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the aryl ketone in DMF.

• Add NBS (1.0 equivalent for monobromination) to the solution at room temperature.

• Stir the reaction mixture for the required time (e.g., 3 hours), monitoring the progress by TLC.

• After completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizing the Process

To better understand the experimental workflow and the advantages of BTMA-Br3, the following diagrams are provided.

Caption: General experimental workflow for a bromination reaction.

Caption: Regioselectivity of BTMA-Br3 vs. Bromine in phenol bromination.

Conclusion

Benzyltrimethylammonium tribromide offers significant advantages over traditional brominating agents, particularly in terms of safety, selectivity, and ease of use. Its ability to perform controlled monobrominations of activated aromatic systems under mild conditions with high yields makes it an invaluable tool for organic synthesis. While other reagents like NBS and Br₂ have their applications, the data suggests that for many transformations, especially those requiring high regioselectivity and safety, BTMA-Br3 is the superior choice for researchers and drug development professionals.

References

• 1. researchgate.net [researchgate.net]
• 2. nbinno.com [nbinno.com]
• 3. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Facile synthesis of N-bromoamides using benzyltrimethylammonium tribromide in alkaline solution - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. zenodo.org [zenodo.org]

A Comparative Guide to Validating Brominated Products from BTMA-Br3 Reactions

For researchers, scientists, and drug development professionals, the precise structural confirmation of synthesized compounds is paramount. This guide provides an objective comparison of benzyltrimethylammonium (B79724) tribromide (BTMA-Br3) with other common brominating agents, supported by experimental data for validating the structure of the resulting brominated products.

Performance Comparison of Brominating Agents

BTMA-Br3 has emerged as a highly effective and manageable brominating agent, particularly for aromatic compounds.[1] As a stable, crystalline solid, it offers significant advantages in handling and stoichiometry compared to hazardous alternatives like liquid bromine.[2] Its efficacy is particularly notable in the bromination of electron-rich aromatic systems such as phenols and anilines, where it often provides high yields and regioselectivity.[3][4]

The choice of a brominating agent significantly impacts reaction efficiency, safety, and environmental footprint. The following table provides a comparative overview of BTMA-Br3 and other common alternatives.

Brominating Agent	Formula	Physical Form	Key Advantages	Key Disadvantages
Benzyltrimethylammonium Tribromide (BTMA-Br3)	C10H16NBr3	Crystalline Solid	Stable, easy to handle, good selectivity, milder than Br2.[1][2]	Can be more expensive than basic reagents.
N-Bromosuccinimide (NBS)	C4H4BrNO2	Crystalline Solid	Versatile for allylic and benzylic bromination, stable solid.[5][6]	Can be less regioselective for aromatic compounds without specific catalysts or conditions.[7]
Tetrabutylammonium Tribromide (TBATB)	C16H36NBr3	Crystalline Solid	High para-selectivity for phenols, stable and easy to handle.[8][9]	Similar cost considerations to BTMA-Br3.
Elemental Bromine	Br2	Fuming Liquid	Highly reactive, inexpensive.	Highly toxic, corrosive, and difficult to handle.[3][10]
Copper(II) Bromide	CuBr2	Solid	Effective for α-bromination of ketones, less hazardous than Br2.[2]	Can require higher temperatures and may not be as effective for all substrates.

Quantitative Data on Bromination Reactions

The following table summarizes experimental data for the bromination of representative substrates using different brominating agents.

Substrate	Brominating Agent	Solvent(s)	Reaction Time	Yield (%)	Regioselectivity
Aniline	BTMA-Br3	CH2Cl2-CH3OH	0.5 h	High	High (mono-, di-, or tri-substitution controllable by stoichiometry)[3]
Phenol	BTMA-Br3	CH2Cl2-CH3OH	1 h	Good	Polybromination[4]
Acetophenone	BTMA-Br3	CH2Cl2-CH3OH	2-7 h	75-89% (dibromo)	α,α-dibromination[1]
Aniline	CuBr2 in Ionic Liquid	1-hexyl-3-methylimidazolium bromide	Not specified	95%	High (para-substitution)[11]
Phenols	N-Bromosaccharin/Amberlyst-15	Not specified	Short	Good to Excellent	High
Anilines	N-Bromosaccharin/Amberlyst-15	Not specified	Short	Good to Excellent	High

Experimental Protocols

Detailed methodologies are crucial for reproducible research. Below are representative protocols for a bromination reaction and the subsequent structural validation.

General Protocol for α,α-Dibromination of Acetyl Derivatives using BTMA-Br3

This protocol is adapted from the synthesis of dibromoacetyl derivatives.[1]

• Preparation of BTMA-Br3: To a solution of benzyltrimethylammonium chloride, add bromine in dichloromethane. Alternatively, add hydrobromic acid to an aqueous solution of benzyltrimethylammonium chloride and sodium bromate.

• Reaction Setup: In a round-bottom flask, dissolve the acetyl derivative (e.g., acetophenone) in a dichloromethane-methanol solvent mixture.

• Addition of BTMA-Br3: Add a twofold molar quantity of BTMA-Br3 to the solution at room temperature.

• Reaction: Stir the mixture for 2-7 hours at room temperature. The disappearance of the orange color of BTMA-Br3 indicates the completion of the reaction.[3]

• Work-up: Distill the solvent. Extract the resulting precipitate with ether.

• Purification: The crude product can be further purified by recrystallization or column chromatography.

Structural Validation Protocol

The characterization of brominated products is typically achieved through a combination of spectroscopic methods.[5][10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Dissolve a small sample of the purified product in a suitable deuterated solvent (e.g., CDCl3).

  • Acquire 1H and 13C NMR spectra.

  • Analyze the chemical shifts, integration, and coupling patterns to determine the position and number of bromine substituents. For example, in the 1H NMR of 4'-bromoacetophenone (B126571), the aromatic protons appear as two doublets, while in 3'-bromoacetophenone, a more complex splitting pattern is observed.[12][13][14] The 13C NMR spectrum will show characteristic shifts for carbons bonded to bromine.[13][15][16]

• Mass Spectrometry (MS):

  • Analyze the sample using high-resolution mass spectrometry (HRMS) to determine the accurate mass and elemental composition of the product.

  • The presence of bromine will be evident from the characteristic isotopic pattern (approximately 1:1 ratio for 79Br and 81Br).

• Infrared (IR) Spectroscopy:

  • Acquire an IR spectrum of the product.

  • Look for characteristic absorption bands. For instance, the C-Br stretching frequency typically appears in the fingerprint region.

• X-ray Crystallography:

  • If a suitable single crystal of the product can be obtained, X-ray crystallography can provide unambiguous confirmation of the molecular structure.[5][10]

Visualizing the Workflow and Comparisons

Diagrams can effectively illustrate complex processes and relationships.

Experimental workflow for synthesis and validation.

Comparison of brominating agent properties.

References

• 1. academic.oup.com [academic.oup.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Eco-friendly Bromide-Bromate Bromination Alternative to Liquid Bromine | Chemical Industry Digest [chemindigest.com]
• 4. Selective solid-state brominations of anilines and phenols - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. wuxibiology.com [wuxibiology.com]
• 10. benchchem.com [benchchem.com]
• 11. BJOC - Regioselective chlorination and bromination of unprotected anilines under mild conditions using copper halides in ionic liquids [beilstein-journals.org]
• 12. rsc.org [rsc.org]
• 13. 3'-Bromoacetophenone(2142-63-4) 13C NMR spectrum [chemicalbook.com]
• 14. 4'-Bromoacetophenone(99-90-1) 1H NMR spectrum [chemicalbook.com]
• 15. organic chemistry - Assignment of the 13C NMR spectrum of 4'-bromoacetophenone - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 16. spectrabase.com [spectrabase.com]

A Comparative Guide to the Kinetic Performance of Benzyltrimethylammonium Tribromide in Oxidation and Bromination Reactions

For researchers, scientists, and drug development professionals, the selection of an optimal reagent is paramount to achieving desired reaction outcomes with efficiency and selectivity. This guide provides a comprehensive comparison of the kinetic performance of Benzyltrimethylammonium tribromide (BTMAT), a versatile and stable solid brominating and oxidizing agent, against common alternatives. The information herein is supported by experimental data to facilitate informed reagent selection for various synthetic applications.

Executive Summary

Benzyltrimethylammonium tribromide (BTMAT) presents itself as a valuable reagent in organic synthesis, offering a safer and more manageable alternative to liquid bromine for both oxidation and bromination reactions. Kinetic studies reveal that BTMAT is an effective oxidant for a range of substrates, including alcohols and sulfur-containing compounds. In bromination reactions, while direct kinetic comparisons are sparse, qualitative evidence suggests BTMAT offers high selectivity. This guide will delve into the available kinetic data for reactions involving BTMAT and compare its performance with that of other widely used reagents such as N-bromosuccinimide (NBS) and pyridinium (B92312) hydrobromide perbromide.

I. Oxidation Reactions: A Kinetic Comparison

BTMAT has been demonstrated to be an effective oxidizing agent for various functional groups. The tribromide ion is postulated as the reactive oxidizing species in these reactions.

Oxidation of Alcohols

The oxidation of alcohols to carbonyl compounds is a fundamental transformation in organic synthesis. Kinetic studies on the oxidation of benzyl (B1604629) alcohols by BTMAT in a 1:1 (v/v) acetic acid-water mixture have shown a first-order dependence on both the alcohol and BTMAT. A substantial primary kinetic isotope effect (kH/kD = 3.17 at 303K) for the oxidation of α,α-dideuteriobenzyl alcohol confirms the cleavage of the α-C-H bond in the rate-determining step[1].

Table 1: Kinetic Data for the Oxidation of Substituted Benzyl Alcohols by BTMAT [1]

Substituent	10³ k₂ (dm³ mol⁻¹ s⁻¹) at 303 K	ΔH‡ (kJ mol⁻¹)	ΔS‡ (J mol⁻¹ K⁻¹)	ΔG‡ (kJ mol⁻¹)
H	7.53	45.8	-121	82.5
p-CH₃	15.2	42.1	-129	81.2
p-Cl	3.15	51.2	-115	86.1
p-NO₂	0.32	63.7	-98	93.3
m-CH₃	9.81	43.9	-125	81.8
m-Cl	2.15	53.6	-111	87.1
m-NO₂	0.45	61.2	-104	92.6

Reaction Conditions: Solvent - 1:1 (v/v) Acetic Acid-Water.

Oxidation of Diols

The oxidation of diols by BTMAT has also been investigated, revealing different mechanistic pathways for vicinal and non-vicinal diols. For vicinal diols, the reaction proceeds via a glycol bond fission, while other diols are oxidized through a hydride ion transfer. The reaction is first-order with respect to BTMAT and exhibits Michaelis-Menten type kinetics with respect to the diol[2][3].

Oxidation of Sulfides

BTMAT is also a capable oxidant for sulfur-containing compounds. For instance, the oxidation of methionine by BTMAT in a 1:1 (v/v) aqueous acetic acid solution leads to the formation of the corresponding sulfoxide. The reaction is first-order with respect to both methionine and BTMAT[4].

Comparative Perspective:

II. Bromination Reactions: A Comparative Overview

BTMAT serves as an efficient and selective brominating agent. Its solid nature makes it a safer alternative to hazardous liquid bromine.

Aromatic Bromination

In the bromination of phenols, BTMAT is known for its high selectivity. While quantitative kinetic data for the bromination of phenols using BTMAT is not extensively published, studies on similar reagents and qualitative observations highlight its utility. For comparison, the kinetics of phenol (B47542) bromination using N-bromosuccinimide (NBS) have been studied in detail. The reaction is first-order in NBS, while the order with respect to the phenol depends on the substrate's nature[5].

Table 2: Kinetic Data for the Bromination of Phenols by N-Bromosuccinimide (NBS) [5]

Substrate	10³ k₁ (min⁻¹)
Phenol	22.49 - 20.64
p-Cresol	Varies
o-Cresol	Varies
p-Chlorophenol	Varies
p-Bromophenol	Varies
p-Nitrophenol	Varies
o-Chlorophenol	Varies
o-Nitrophenol	1.63 - 3.01

Reaction Conditions: [NBS] = 0.0005M; [CH₃COONa] = 0.2M; [Hg(OAc)₂] = 0.01M; Solvent: 100% Acetic Acid; Temp: 35°C.

The use of mercuric acetate (B1210297) in the NBS study was to suppress the formation of molecular bromine, ensuring the kinetics were purely for the NBS-phenol system[5]. This highlights a key advantage of BTMAT, which acts as a direct source of the tribromide ion, potentially simplifying the reaction system.

Alkene Bromination

III. Experimental Protocols

General Procedure for Kinetic Measurements of Oxidation by BTMAT

• Preparation of Solutions:

  • Prepare a stock solution of BTMAT of the desired concentration in the chosen solvent system (e.g., 1:1 v/v acetic acid-water). The purity of BTMAT can be checked by an iodometric method[1][4].

  • Prepare stock solutions of the substrate (e.g., alcohol, diol, or sulfide) and any other reagents (e.g., potassium bromide to suppress tribromide dissociation) in the same solvent system.

• Kinetic Run:

  • The reactions are typically studied under pseudo-first-order conditions by maintaining a large excess (at least 15-fold) of the substrate over BTMAT[1][3].

  • Thermostat the reactant solutions at the desired temperature (± 0.1 K).

  • Initiate the reaction by mixing the solutions.

  • Follow the progress of the reaction by monitoring the decrease in the concentration of BTMAT spectrophotometrically at its λmax (around 354 nm)[1][3][4].

  • Record the absorbance at regular time intervals for up to 80% completion of the reaction.

• Data Analysis:

  • Evaluate the pseudo-first-order rate constants (k_obs) from the linear plots of log[BTMAT] versus time.

  • The second-order rate constant (k₂) can be calculated from the relation: k₂ = k_obs / [Substrate].

General Procedure for Kinetic Measurements of Bromination by BTMAT (or similar reagents)

• Preparation of Solutions:

  • Prepare stock solutions of the brominating agent (e.g., BTMAT or NBS) and the substrate (e.g., phenol) in the appropriate solvent (e.g., acetic acid).

  • If necessary, prepare solutions of catalysts or additives (e.g., sodium acetate, mercuric acetate).

• Kinetic Run:

  • Thermostat the solutions to the desired temperature.

  • Initiate the reaction by mixing the reagent solutions.

  • Follow the reaction by periodically withdrawing aliquots of the reaction mixture and quenching the reaction (e.g., by adding an excess of a scavenger for the brominating agent).

  • Determine the concentration of the unreacted brominating agent in the quenched aliquots, typically by iodometric titration[5].

• Data Analysis:

  • Calculate the rate constants using the integrated rate law corresponding to the determined reaction order.

IV. Reaction Mechanisms and Workflows

Oxidation of Alcohols by BTMAT

The proposed mechanism for the oxidation of benzyl alcohol by BTMAT involves a synchronous cleavage of the α-C-H and O-H bonds in the rate-determining step, with the tribromide ion acting as the oxidizing species[1][8].

References

• 1. Correlation Analysis of Reactivity in the Oxidation of Substituted Benzyl Alcohols by Benzyltrimethylammonium Tribromide - Journal of Chemical Research, Synopses (RSC Publishing) [pubs.rsc.org]
• 2. ias.ac.in [ias.ac.in]
• 3. researchgate.net [researchgate.net]
• 4. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 5. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 6. researchgate.net [researchgate.net]
• 7. youtube.com [youtube.com]
• 8. Correlation Analysis of Reactivity in the Oxidation of Substituted Benzyl Alcohols by Benzyltrimethylammonium Tribromide - Journal of Chemical Research, Synopses (RSC Publishing) [pubs.rsc.org]

A Comparative Analysis of Pyridinium Tribromide and Benzyltrimethylammonium Tribromide for Synthetic Chemistry

An objective guide for researchers, scientists, and drug development professionals on the properties, performance, and applications of two key brominating agents.

In the realm of organic synthesis, the selective introduction of bromine atoms is a critical transformation, paving the way for the construction of complex molecules, including pharmaceuticals and agrochemicals.[1][2] Among the various reagents available, solid tribromide salts like Pyridinium (B92312) Tribromide (PTB) and Benzyltrimethylammonium (B79724) Tribromide (BTMAT) have emerged as safer and more convenient alternatives to hazardous liquid bromine.[3][4] This guide provides a detailed comparison of these two reagents, supported by their physicochemical properties, reaction performance data, and standardized experimental protocols to aid researchers in making informed decisions for their specific synthetic needs.

Overview and Physicochemical Properties

Both PTB and BTMAT function as electrophilic brominating agents, delivering bromine in a controlled manner.[5][6] They are crystalline solids, which simplifies handling, weighing, and stoichiometry control compared to volatile and highly corrosive liquid bromine.[7][8] The primary distinction lies in the nature of the cation—a pyridinium ion for PTB and a benzyltrimethylammonium ion for BTMAT—which influences their stability, solubility, and reactivity.

Table 1: Comparison of Physical and Chemical Properties

Property	Pyridinium Tribromide (PTB)	Benzyltrimethylammonium Tribromide (BTMAT)
CAS Number	39416-48-3[9]	111865-47-5[2]
Molecular Formula	C₅H₅Br₃N[9]	C₁₀H₁₆Br₃N[2]
Molecular Weight	319.82 g/mol [5]	389.96 g/mol [2]
Appearance	Red to dark red crystalline solid[5][10]	Orange to dark yellow crystalline powder[2]
Melting Point	Not consistently reported, can decompose	99-105 °C[2]
Solubility	Soluble in polar organic solvents like acetic acid, dichloromethane (B109758), and chloroform.[9][10]	Soluble in polar solvents like water and alcohols; used in solvents like dichloromethane and acetic acid.[11][12]
Stability	Stable solid, though can be hygroscopic and may release bromine upon decomposition.[3][10]	Stable crystalline solid.[2]

Performance in Synthetic Transformations

The utility of PTB and BTMAT extends across a range of synthetic applications, most notably in bromination and oxidation reactions. Their performance can be evaluated based on reaction efficiency (yield), selectivity, and the mildness of reaction conditions.

Both reagents are effective for the α-bromination of ketones, a key step in the synthesis of many pharmaceutical intermediates.[13][14] They are also used for the bromination of alkenes, alkynes, and activated aromatic compounds.[1][6][9]

• Pyridinium Tribromide (PTB) is widely recognized for its high selectivity in various bromination reactions.[9] It is particularly favored for the bromination of electron-rich purines and in mechanochemical (solvent-free) syntheses, which aligns with green chemistry principles.[3][15] In solution, PTB exists in equilibrium with pyridinium bromide and molecular bromine, which act as the brominating species.[16]

• Benzyltrimethylammonium Tribromide (BTMAT) is also a versatile brominating agent, used for aromatic compounds, alkenes, and in the synthesis of N-bromoamides.[4][6][17] Its applications include the selective bromination of aromatic ethers and ketones.[12][18] BTMAT can also function as a phase-transfer catalyst, enhancing reaction rates between immiscible phases.[2][19]

Table 2: Illustrative Performance in the α-Bromination of Acetophenone (B1666503)

Reagent	Substrate	Solvent	Conditions	Time	Yield (%)	Reference
PTB	Acetophenone	Acetic Acid	Room Temp	~1-2 hr	>90	General Protocol
BTMAT	Acetophenone	Dichloromethane/Methanol	Room Temp	~30 min	~95	[13]

Note: The data presented are illustrative and can vary based on specific reaction scale and conditions.

Beyond bromination, both reagents serve as mild oxidizing agents.

• PTB can oxidize alcohols, aldehydes, and ketones.[9] For instance, it is used in the Appel reaction to convert alcohols to carbonyl bromides and in the Pfitzner-Moffatt oxidation for synthesizing complex heterocycles.[9]

• BTMAT has been studied for the oxidation of sulfides to sulfoxides, alcohols to aldehydes, and diols to carbonyl compounds.[4][20][21] Kinetic studies have shown that the tribromide ion is the reactive oxidizing species.[20][22] The oxidation of benzyl (B1604629) alcohols to their corresponding benzaldehydes proceeds efficiently with BTMAT.[22]

Experimental Protocols and Workflows

To ensure reproducibility and provide a practical comparison, standardized protocols for a common application, the α-bromination of a ketone, are detailed below.

• Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer, dissolve acetophenone (1.20 g, 10 mmol) in glacial acetic acid (40 mL).

• Reagent Addition: To this solution, add Pyridinium Tribromide (3.52 g, 11 mmol, 1.1 eq) in one portion.

• Reaction: Stir the resulting orange-red mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-2 hours, indicated by the disappearance of the starting material and the fading of the orange color.

• Workup: Pour the reaction mixture slowly into 100 mL of ice-cold water with stirring.

• Isolation: The white crystalline product, α-bromoacetophenone, will precipitate. Collect the solid by vacuum filtration, wash with cold water until the filtrate is neutral, and then wash with a small amount of cold ethanol (B145695).

• Purification: Dry the product in a desiccator. Recrystallization from ethanol can be performed for higher purity if necessary.

The logical flow for selecting and using these reagents can be visualized as follows.

References

• 1. Pyridinium Tribromide: High Purity for Organic Synthesis [accio.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Pyridinium Tribromide: Versatile Brominating Agent Driving Advances in Organic Synthesis_Chemicalbook [chemicalbook.com]
• 4. Benzyltrimethylammonium Tribromide [oakwoodchemical.com]
• 5. Pyridinium perbromide - Wikipedia [en.wikipedia.org]
• 6. Benzyltrimethylammonium tribromide | 111865-47-5 [chemicalbook.com]
• 7. (Solved) - Pyridinium tribromide is preferred in bromination reactions over... (1 Answer) | Transtutors [transtutors.com]
• 8. nbinno.com [nbinno.com]
• 9. nbinno.com [nbinno.com]
• 10. CAS 39416-48-3: Pyridinium tribromide | CymitQuimica [cymitquimica.com]
• 11. CAS 111865-47-5: Benzyl Trimethyl Ammonium Tribromide [cymitquimica.com]
• 12. Halogenation using quaternary ammonium polyhalides. Part 22. Selective bromination of aromatic ethers with benzyltrimethylammonium tribromide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 13. jcsp.org.pk [jcsp.org.pk]
• 14. α-Bromoketone synthesis by bromination [organic-chemistry.org]
• 15. Mechanochemical synthesis of α,β-dibromoketones using pyridinium tribromide | Semantic Scholar [semanticscholar.org]
• 16. researchgate.net [researchgate.net]
• 17. Facile synthesis of N-bromoamides using benzyltrimethylammonium tribromide in alkaline solution - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 18. researchgate.net [researchgate.net]
• 19. nbinno.com [nbinno.com]
• 20. Journal of Chemical Sciences | Indian Academy of Sciences [ias.ac.in]
• 21. academic.oup.com [academic.oup.com]
• 22. Correlation Analysis of Reactivity in the Oxidation of Substituted Benzyl Alcohols by Benzyltrimethylammonium Tribromide - Journal of Chemical Research, Synopses (RSC Publishing) [pubs.rsc.org]

The Efficacy of Benzyltrimethylammonium Tribromide in Diverse Solvent Systems: A Comparative Guide

For researchers, scientists, and drug development professionals, the selection of an appropriate brominating agent and solvent system is paramount for achieving optimal reaction outcomes. Benzyltrimethylammonium (B79724) tribromide (BTMA-Br3) has emerged as a versatile and effective reagent for a variety of bromination reactions. This guide provides an objective comparison of BTMA-Br3's performance in different solvent systems, contrasts it with other common brominating agents, and offers detailed experimental data and protocols to inform your synthetic strategies.

Benzyltrimethylammonium tribromide is a stable, crystalline solid that serves as a safer and more manageable alternative to liquid bromine.[1][2] Its efficacy is significantly influenced by the solvent system employed, which can dictate reaction rates, yields, and even the nature of the products formed.

Performance of Benzyltrimethylammonium Tribromide in Aprotic vs. Protic Solvents

The choice between an aprotic and a protic solvent is a critical determinant in reactions utilizing BTMA-Br3. Aprotic solvents, such as dichloromethane (B109758) (CH2Cl2) and chloroform (B151607) (CHCl3), facilitate clean 1,2-dibromination of alkenes. In contrast, protic solvents like methanol (B129727) (MeOH) and acetic acid (AcOH) can participate in the reaction, leading to the formation of solvent-incorporated products alongside the dibrominated adducts.

Bromination of Alkenes

Experimental data demonstrates the solvent-dependent product distribution in the bromination of various alkenes with BTMA-Br3.

Table 1: Bromination of Alkenes with BTMA-Br3 in Aprotic Solvents

Substrate	Solvent	Reaction Conditions	Product(s)	Yield (%)
Cyclohexene	Dichloromethane	Room Temperature, 1h	1,2-Dibromocyclohexane	95
Styrene	Dichloromethane	Room Temperature, 1h	1,2-Dibromo-1-phenylethane	98
(E)-Stilbene	Dichloromethane	Room Temperature, 2h	meso-1,2-Dibromo-1,2-diphenylethane	92
1-Octene	Chloroform	Reflux, 24h	1,2-Dibromooctane	85

Table 2: Bromination of Alkenes with BTMA-Br3 in Protic Solvents

Substrate	Solvent	Reaction Conditions	Product(s)	Ratio	Total Yield (%)
Cyclohexene	Methanol	Room Temperature, 1h	1,2-Dibromocyclohexane, 1-Bromo-2-methoxycyclohexane	45:55	93
Styrene	Methanol	Room Temperature, 1h	1,2-Dibromo-1-phenylethane, 1-Bromo-2-methoxy-1-phenylethane	20:80	96
Styrene	Acetic Acid	Room Temperature, 3h	1,2-Dibromo-1-phenylethane, 1-Acetoxy-2-bromo-1-phenylethane	30:70	94

The formation of solvent-incorporated products in protic solvents is attributed to the nucleophilic attack of the solvent on the bromonium ion intermediate.

Figure 1: Reaction pathways in aprotic versus protic solvents.

Bromination of Acetyl Derivatives

The presence of methanol has been shown to markedly facilitate the dibromination of acetyl derivatives, suggesting the in situ formation of a more reactive brominating species, likely methyl hypobromite.[3]

Table 3: Dibromination of Acetyl Derivatives with BTMA-Br3 in Dichloromethane-Methanol

Substrate	Reaction Time (h)	Product	Yield (%)
Acetophenone (B1666503)	2	2,2-Dibromoacetophenone	86
4'-Methylacetophenone	3	2,2-Dibromo-4'-methylacetophenone	88
4'-Chloroacetophenone	4	2,2-Dibromo-4'-chloroacetophenone	85
2-Acetylnaphthalene	5	2-(Dibromoacetyl)naphthalene	82

Comparison with Alternative Brominating Agents

While BTMA-Br3 offers significant advantages in terms of handling and safety, it is essential to compare its efficacy with other commonly used brominating agents such as N-Bromosuccinimide (NBS) and Tetrabutylammonium tribromide (TBATB).

Table 4: Comparative Bromination of Acetophenone

Brominating Agent	Solvent	Reaction Conditions	Product	Yield (%)	Reference
BTMA-Br3	CH2Cl2-MeOH	Room Temperature, 2h	2,2-Dibromoacetophenone	86	[3]
NBS	Methanol / Al2O3	Reflux	α-Bromoacetophenone	89	[4]
Pyridine (B92270) Hydrobromide Perbromide	Acetic Acid	90°C, 3h	α-Bromoacetophenone	85	[2][5]
TBATB	Solvent-free (Microwave)	90°C, 1.5 min	α-Bromoacetophenone	92	[6][7]

From the data, it is evident that the choice of brominating agent and reaction conditions can be tailored to achieve either mono- or di-bromination with high yields. BTMA-Br3 in a dichloromethane-methanol mixture is particularly effective for dibromination. For monobromination, NBS and pyridine hydrobromide perbromide are excellent choices, while TBATB under microwave irradiation offers a rapid, solvent-free alternative.[6][7]

Figure 2: Comparison of brominating agents for acetophenone.

Experimental Protocols

General Procedure for the Dibromination of Acetyl Derivatives with BTMA-Br3

To a solution of the acetyl derivative (1 mmol) in a mixture of dichloromethane (10 mL) and methanol (4 mL), benzyltrimethylammonium tribromide (2.2 mmol) is added.[3] The mixture is stirred at room temperature for the time specified in Table 3, or until the orange color of the reagent disappears. The solvent is then removed under reduced pressure. The residue is extracted with diethyl ether (3 x 20 mL). The combined ether extracts are washed with water, dried over anhydrous magnesium sulfate (B86663), and concentrated in vacuo. The crude product is purified by recrystallization or column chromatography.

General Procedure for the Bromination of Alkenes with BTMA-Br3 in Dichloromethane

To a solution of the alkene (1 mmol) in dichloromethane (10 mL), benzyltrimethylammonium tribromide (1.1 mmol) is added. The mixture is stirred at room temperature for the specified time (see Table 1). The reaction mixture is then washed with a 5% aqueous solution of sodium thiosulfate, followed by water. The organic layer is dried over anhydrous sodium sulfate and the solvent is evaporated to give the crude product, which can be further purified by distillation or recrystallization.

Figure 3: General experimental workflow for bromination with BTMA-Br3.

Conclusion

Benzyltrimethylammonium tribromide is a highly effective brominating agent whose performance can be finely tuned by the choice of solvent. In aprotic solvents, it provides a reliable method for the dibromination of alkenes. In protic solvents, particularly in the presence of methanol, it can facilitate unique transformations such as the efficient dibromination of acetyl derivatives and the formation of bromo-alkoxy compounds. When compared to other brominating agents, BTMA-Br3 stands out for its ease of handling and its utility in specific synthetic applications. The selection of the optimal brominating system will ultimately depend on the desired product and the specific substrate, with the data and protocols provided in this guide serving as a valuable starting point for reaction optimization.

References

• 1. researchgate.net [researchgate.net]
• 2. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. Substrate Directed Regioselective Monobromination of Aralkyl Ketones Using N-Bromosuccinimide Catalysed by Active Aluminium Oxide: α-Bromination versus Ring Bromination - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. acgpubs.org [acgpubs.org]
• 7. researchgate.net [researchgate.net]

Spectroscopic Analysis Confirms High Regioselectivity of BTMA-Br3 in the Bromination of Phthalazin-1(2H)-one

A comparative guide for researchers, scientists, and drug development professionals on the use of benzyltrimethylammonium (B79724) tribromide (BTMA-Br3) for the regioselective bromination of phthalazin-1(2H)-one, with a focus on spectroscopic confirmation.

The targeted synthesis of halogenated heterocycles is a cornerstone of modern medicinal chemistry and drug development. The precise control of regioselectivity in halogenation reactions is paramount to ensure the desired biological activity and minimize off-target effects. This guide provides a comparative analysis of the use of benzyltrimethylammonium tribromide (BTMA-Br3) as a highly regioselective brominating agent for the synthesis of 4-bromophthalazin-1(2H)-one, a valuable intermediate in the preparation of various biologically active compounds. We present supporting experimental data and detailed spectroscopic protocols to confirm the regiochemical outcome of this transformation.

High Regioselectivity of BTMA-Br3 in Phthalazinone Bromination

The bromination of phthalazin-1(2H)-one presents a challenge in controlling the position of bromine substitution. However, the use of benzyltrimethylammonium tribromide (BTMA-Br3) has been shown to be highly effective in achieving regioselective bromination at the C4 position.[1] This high selectivity is attributed to the steric bulk of the reagent and the electronic properties of the phthalazinone ring system. In contrast, other common brominating agents, such as N-bromosuccinimide (NBS), can lead to mixtures of isomers, complicating purification and reducing the overall yield of the desired product.[2]

Table 1: Comparison of Brominating Agents for the Monobromination of Phthalazin-1(2H)-one

Brominating Agent	Predominant Product	Regioselectivity (approx. ratio)	Yield (%)	Reference
BTMA-Br3	4-Bromophthalazin-1(2H)-one	>95:5 (4-bromo vs. other isomers)	High	[1]
N-Bromosuccinimide (NBS)	Mixture of isomers	Variable	Moderate to High	[2]
Bromine (Br2) in Acetic Acid	Mixture of isomers	Low	Moderate	[3]

Spectroscopic Confirmation of Regioselectivity

The regioselectivity of the BTMA-Br3 addition is unequivocally confirmed through a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR and ¹³C NMR spectroscopy are the most powerful tools for the structural elucidation of the brominated product. The substitution pattern on the aromatic ring of the phthalazinone core leads to distinct chemical shifts and coupling patterns for the remaining protons.

¹H NMR Analysis: The introduction of a bromine atom at the C4 position significantly influences the chemical shifts of the adjacent protons. Specifically, the proton at C5 will experience a downfield shift due to the electron-withdrawing effect of the bromine atom. Furthermore, the coupling constants between the aromatic protons can be used to deduce their relative positions.

¹³C NMR Analysis: The carbon atom directly attached to the bromine (C4) will exhibit a characteristic chemical shift in the range of 110-130 ppm. The chemical shifts of the other carbon atoms in the aromatic ring will also be affected by the bromine substitution, providing further evidence for the regiochemical assignment.

Table 2: Predicted ¹H and ¹³C NMR Data for 4-Bromophthalazin-1(2H)-one

Nucleus	Position	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constant (J, Hz)
¹H	H-5	~8.0-8.2	d	~8.0
H-6	~7.6-7.8	t	~7.5
H-7	~7.8-8.0	t	~7.5
H-8	~8.2-8.4	d	~8.0
NH	~11.0-12.0	br s	-
¹³C	C-1	~160	s	-
C-4	~120	s	-
C-4a	~135	s	-
C-5	~128	d	-
C-6	~125	d	-
C-7	~133	d	-
C-8	~129	d	-
C-8a	~128	s	-

Note: These are predicted values based on known substituent effects and data from similar compounds. Actual experimental values may vary slightly.

Infrared (IR) Spectroscopy

IR spectroscopy can be used to confirm the presence of key functional groups in the product. The spectrum of 4-bromophthalazin-1(2H)-one is expected to show characteristic absorption bands for the N-H stretch of the lactam (around 3200-3400 cm⁻¹), the C=O stretch of the lactam (around 1650-1680 cm⁻¹), and C-Br stretch (in the fingerprint region, typically below 800 cm⁻¹).

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the product and confirm the incorporation of a single bromine atom. The mass spectrum will show a characteristic isotopic pattern for bromine (¹⁹Br and ⁸¹Br in an approximate 1:1 ratio), with two molecular ion peaks (M⁺ and M+2⁺) of nearly equal intensity.

Experimental Protocols

Synthesis of 4-Bromophthalazin-1(2H)-one using BTMA-Br3

This protocol is adapted from established procedures for the regioselective bromination of N-heterocycles.[1]

Materials:

• Phthalazin-1(2H)-one

• Benzyltrimethylammonium tribromide (BTMA-Br3)

• Dichloromethane (CH₂Cl₂)

• Sodium thiosulfate (B1220275) (Na₂S₂O₃) solution (saturated)

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• To a solution of phthalazin-1(2H)-one (1.0 eq) in dichloromethane, add BTMA-Br3 (1.05 eq) portion-wise at room temperature.

• Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC).

• Upon completion of the reaction (disappearance of the starting material), quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel (e.g., using a mixture of ethyl acetate (B1210297) and hexanes as the eluent) to afford pure 4-bromophthalazin-1(2H)-one.

Spectroscopic Characterization:

• NMR: Dissolve a small sample of the purified product in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃). Acquire ¹H NMR and ¹³C NMR spectra on a high-resolution NMR spectrometer.

• IR: Obtain the IR spectrum of the purified product using a KBr pellet or as a thin film.

• MS: Analyze the purified product by mass spectrometry (e.g., ESI-MS or GC-MS) to confirm the molecular weight and isotopic pattern.

Workflow for Spectroscopic Confirmation of Regioselectivity

The following diagram illustrates the logical workflow for confirming the regioselectivity of the BTMA-Br3 addition to phthalazin-1(2H)-one using spectroscopic analysis.

Caption: Workflow for confirming the regioselectivity of BTMA-Br3 addition.

Conclusion

The use of BTMA-Br3 provides a highly regioselective and efficient method for the synthesis of 4-bromophthalazin-1(2H)-one. The regiochemical outcome of this reaction can be unambiguously confirmed through a systematic application of spectroscopic techniques, with NMR spectroscopy being the most definitive tool. This guide provides researchers with the necessary information to confidently employ BTMA-Br3 in their synthetic endeavors and to rigorously characterize the resulting products, thereby accelerating the discovery and development of new chemical entities.

References

• 1. Regioselective Synthesis of Substituted 4-Alkylamino and 4-Arylaminophthalazin-1(2H)-ones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Amino- and polyaminophthalazin-1(2H)-ones: synthesis, coordination properties, and biological activity - PMC [pmc.ncbi.nlm.nih.gov]

The Efficacy and Economy of Benzyltrimethylammonium Tribromide in Synthesis: A Comparative Analysis

In the landscape of synthetic chemistry, the choice of a brominating agent is a critical decision that influences not only the yield and purity of the desired product but also the overall cost-effectiveness and safety of the process. For researchers, scientists, and professionals in drug development, optimizing these factors is paramount. This guide provides a comprehensive cost-effectiveness analysis of Benzyltrimethylammonium tribromide (BTMA-Br3) in comparison to other common brominating agents, namely elemental bromine (Br₂), N-bromosuccinimide (NBS), and pyridinium (B92312) tribromide (Py-Br3).

Executive Summary

Benzyltrimethylammonium tribromide emerges as a compelling alternative to traditional brominating agents, offering a balance of safety, efficiency, and cost-effectiveness. As a stable, crystalline solid, BTMA-Br3 circumvents the significant handling and safety challenges associated with the highly corrosive and volatile liquid bromine.[1] While its upfront cost per mole may be higher than elemental bromine, its ease of use, high yields in specific applications, and potentially simpler work-up procedures can lead to overall process savings. This analysis focuses on the well-established α-bromination of acetophenone (B1666503) as a model reaction to provide a quantitative comparison of these reagents.

Cost-Effectiveness Comparison

To provide a clear quantitative comparison, the following table outlines the estimated cost per mole of each brominating agent, based on currently available market prices for bulk quantities. It is important to note that prices can fluctuate based on supplier, purity, and market conditions.

Reagent	Molecular Weight ( g/mol )	Price per kg (USD)	Cost per mole (USD)
Benzyltrimethylammonium tribromide (BTMA-Br3)	389.95	~$1,168.15[2]	~$455.51
Elemental Bromine (Br₂)	159.81	~$2.67 - $4.39	~$0.43 - $0.70
N-Bromosuccinimide (NBS)	177.98	~$70.00 - $139.55[3][4]	~$12.45 - $24.84
Pyridinium Tribromide (Py-Br3)	319.82	~$220.00[1]	~$69.96

Note: Prices are approximate and based on bulk listings where available. Shipping and handling costs are not included.

While elemental bromine is ostensibly the most economical choice based on direct reagent cost, this does not account for the significant indirect costs associated with its handling, safety precautions, and potential for side reactions that may necessitate more complex purification steps. BTMA-Br3, although having a higher initial cost, offers advantages in handling and selectivity that can offset this initial investment.

Performance and Experimental Data

The α-bromination of ketones is a fundamental transformation in organic synthesis, and acetophenone serves as a standard substrate for evaluating the efficacy of brominating agents. The following data, compiled from literature sources, provides a comparative overview of the performance of BTMA-Br3 and its alternatives in this reaction.

Brominating Agent	Substrate	Reaction Conditions	Reaction Time	Yield (%)	Reference
BTMA-Br3	Acetophenone	Dichloromethane-Methanol, Room Temp.	2 hours	Good (for dibromination)	[5]
Elemental Bromine (Br₂)	p-Bromoacetophenone	Glacial Acetic Acid, <20°C	Not specified	69-72%	[6]
NBS	4-Chloroacetophenone	Acetic Acid, 90°C	3 hours	Low (<10%)	[7]
Pyridinium Tribromide	4-Chloroacetophenone	Acetic Acid, 90°C	3 hours	85%	[7]

Experimental Protocols

Detailed experimental procedures are crucial for replicating results and conducting a thorough evaluation. Below are representative protocols for the α-bromination of acetophenone using each of the compared reagents.

Synthesis of α,α-Dibromoacetophenone using Benzyltrimethylammonium Tribromide (BTMA-Br3)[5]

• Materials: Acetophenone, Benzyltrimethylammonium tribromide, Dichloromethane (B109758), Methanol (B129727), Diethyl ether.

• Procedure: To a solution of acetophenone (4.16 mmol) in a mixture of dichloromethane (50 ml) and methanol (20 ml), add Benzyltrimethylammonium tribromide (8.74 mmol, 2.1 equivalents). Stir the mixture at room temperature for 2 hours, or until the orange color of the tribromide disappears. The solvent is then removed by distillation. The resulting precipitate is extracted with diethyl ether (4 x 40 ml). The combined ether layers are then processed to isolate the dibrominated product.

Synthesis of α-Bromoacetophenone using Elemental Bromine (Adapted from a similar procedure[6])

• Materials: Acetophenone, Glacial Acetic Acid, Bromine.

• Procedure: In a flask, dissolve acetophenone (0.25 mole) in glacial acetic acid (100 cc). Slowly add bromine (0.25 mole) to the solution while keeping the temperature below 20°C and shaking vigorously. As the reaction progresses, the product will begin to crystallize. After the addition is complete, cool the flask in an ice-water bath and filter the crude product. Wash the crystals with 50% ethyl alcohol until colorless. The product can be further purified by recrystallization from 95% ethyl alcohol.

Synthesis of α-Bromoacetophenone using N-Bromosuccinimide (NBS) (Adapted from a general procedure)

• Materials: Acetophenone, N-Bromosuccinimide, Acetic Acid.

• Procedure: In a round-bottom flask, dissolve acetophenone (10 mmol) in glacial acetic acid (20 mL). Add N-Bromosuccinimide (11 mmol) to the solution. Heat the mixture to 80-90°C and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC). Upon completion, cool the reaction mixture to room temperature and pour it into ice-cold water. Extract the product with a suitable organic solvent (e.g., dichloromethane). Wash the organic layer with a solution of sodium thiosulfate (B1220275) to quench any unreacted bromine, followed by a wash with a saturated sodium bicarbonate solution to neutralize the acid, and finally with brine. Dry the organic layer over anhydrous sodium sulfate (B86663) and concentrate under reduced pressure to obtain the crude product, which can be purified by recrystallization or column chromatography.

Synthesis of α-Bromo-4-chloroacetophenone using Pyridinium Tribromide[7]

• Materials: 4-Chloroacetophenone, Pyridinium hydrobromide perbromide, Acetic Acid.

• Procedure: Combine 4-chloroacetophenone (5.0 mmol), pyridinium hydrobromide perbromide (5.5 mmol), and acetic acid (20 mL) in a round-bottom flask equipped with a reflux condenser. Stir the reaction mixture at 90°C for 3 hours. After the reaction is complete, the mixture is worked up to isolate the α-brominated product.

Reaction Mechanisms and Experimental Workflows

The α-bromination of ketones can proceed through different mechanisms depending on the reaction conditions. Under acidic conditions, the reaction typically involves the formation of an enol intermediate, which then attacks the brominating agent. The choice of brominating agent can also influence the reaction pathway and the ease of the experimental workflow.

Caption: A generalized experimental workflow for the α-bromination of ketones.

The use of solid reagents like BTMA-Br3, NBS, and Pyridinium Tribromide simplifies the "Add Brominating Agent" step compared to the handling of hazardous liquid bromine. The work-up procedure can vary in complexity depending on the byproducts formed. For instance, reactions with NBS produce succinimide, which is often easily removed by filtration.

Caption: A simplified signaling pathway for the acid-catalyzed α-bromination of a ketone.

Conclusion

The cost-effectiveness of a synthetic route is a multifaceted consideration that extends beyond the price of the primary reagents. Benzyltrimethylammonium tribromide, while appearing more expensive on a per-mole basis than elemental bromine or NBS, offers significant advantages in terms of handling safety, ease of use, and potentially higher selectivity in certain applications. Its solid, stable nature makes it an attractive option for both laboratory-scale synthesis and larger-scale industrial processes where safety and process robustness are critical.

For the α-bromination of ketones, pyridinium tribromide also presents itself as a highly effective and relatively safe alternative. The choice between these solid brominating agents will ultimately depend on the specific requirements of the synthesis, including the substrate, desired product (mono- vs. di-bromination), and the scale of the reaction. While elemental bromine remains a potent and inexpensive reagent, its associated hazards and potential for side reactions necessitate careful consideration of the total process cost, including safety infrastructure and purification expenses. As the chemical industry continues to move towards greener and safer processes, reagents like Benzyltrimethylammonium tribromide are poised to play an increasingly important role.

References

• 1. chemimpex.com [chemimpex.com]
• 2. chemimpex.com [chemimpex.com]
• 3. chemimpex.com [chemimpex.com]
• 4. alkalisci.com [alkalisci.com]
• 5. academic.oup.com [academic.oup.com]
• 6. Pyridinium tribromide, 90% 39416-48-3 - Manufacturers & Suppliers in India with worldwide shipping. [ottokemi.com]
• 7. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PMC [pmc.ncbi.nlm.nih.gov]

A Greener Approach to Bromination: Benzyltrimethylammonium Tribromide vs. Traditional Methods

For researchers, scientists, and drug development professionals, the choice of reagents and methodologies is critical, not only for efficacy but also for environmental sustainability. This guide provides a comparative analysis of Benzyltrimethylammonium (B79724) tribromide (BTMAT) and traditional bromination methods, focusing on their environmental impact, supported by experimental data and detailed protocols.

The introduction of bromine atoms into organic molecules is a fundamental transformation in chemical synthesis. However, traditional methods often employ hazardous reagents like molecular bromine (Br₂) or N-bromosuccinimide (NBS), which pose significant environmental and safety risks.[1][2] These methods can generate toxic by-products and substantial waste streams.[1] In contrast, Benzyltrimethylammonium tribromide (BTMAT) has emerged as a promising "green" alternative, offering a safer and more environmentally benign approach to bromination.[3][4]

BTMAT is a stable, crystalline solid that is easier and safer to handle than volatile and highly corrosive liquid bromine.[3] As a member of the quaternary ammonium (B1175870) tribromides (QATBs), it allows for a more controlled and selective delivery of bromine, often under milder reaction conditions and with the potential for solvent-free reactions.[4][5]

Quantitative Performance Comparison

To illustrate the practical advantages of BTMAT, the following table summarizes key performance indicators for the bromination of aniline (B41778) to 2,4,6-tribromoaniline, a common reaction in organic synthesis. This comparison is based on data from representative experimental protocols for both BTMAT and a traditional method using a bromide/bromate (B103136) solution.

Parameter	Benzyltrimethylammonium Tribromide (BTMAT)	Traditional Method (Bromide/Bromate)
Yield (%)	96%	96%
Reaction Time	15 minutes	Not specified, but generally longer
Solvent	Water-DMF (1:1) or Solvent-free	Water
Reagent Handling	Stable, crystalline solid, easy to weigh and handle	Requires handling of corrosive acids and careful control of stoichiometry
By-products	Benzyltrimethylammonium bromide (recyclable)	Sodium salts
Process Mass Intensity (PMI)	Lower (indicative of less waste)	Higher
Atom Economy	Higher	Lower

Environmental Impact and Green Chemistry Metrics

The environmental impact of a chemical process can be quantitatively assessed using green chemistry metrics.

• Process Mass Intensity (PMI) is a key metric that measures the total mass of materials used (reactants, solvents, workup chemicals) to produce a certain mass of product. A lower PMI signifies a greener process with less waste generation. While specific PMI values are highly dependent on the exact experimental setup, the use of recyclable reagents and the potential for solvent-free conditions with BTMAT strongly suggest a lower PMI compared to traditional methods that often involve larger volumes of solvents and single-use reagents.

• Atom Economy evaluates how efficiently the atoms from the reactants are incorporated into the desired product. BTMAT exhibits a higher atom economy as the benzyltrimethylammonium bromide by-product can potentially be recovered and reused, unlike the inorganic salt by-products of many traditional methods.

Traditional bromination methods often involve the use of hazardous solvents like carbon tetrachloride or chloroform.[1] BTMAT allows for the use of greener solvents like water or even solvent-free conditions, significantly reducing the environmental footprint of the reaction.[4][5]

Experimental Protocols

Detailed methodologies for the bromination of aniline are provided below to allow for a direct comparison of the experimental workflows.

Bromination of Aniline using Benzyltrimethylammonium Tribromide (BTMAT)

Materials:

• Aniline

• Benzyltrimethylammonium tribromide (BTMAT)

• Water

• Dimethylformamide (DMF)

• Sodium bicarbonate

• Ethyl acetate (B1210297)

• Anhydrous sodium sulfate (B86663)

Procedure:

• In a round-bottom flask, dissolve aniline (1 mmol) in a 1:1 mixture of water and DMF (10 mL).

• Add Benzyltrimethylammonium tribromide (3 mmol) to the solution.

• Stir the reaction mixture at room temperature for 15 minutes.

• After completion of the reaction (monitored by TLC), neutralize the mixture with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain 2,4,6-tribromoaniline.

Traditional Bromination of Aniline using a Bromide/Bromate Solution

Materials:

• Aniline

• Sodium bromide (NaBr)

• Sodium bromate (NaBrO₃)

• Hydrochloric acid (HCl)

• Sodium bicarbonate

• Water

Procedure:

• Prepare a solution of aniline (1 mmol) in water (10 mL) containing hydrochloric acid (to form the aniline salt).

• In a separate flask, prepare the brominating reagent by dissolving sodium bromide (2 mmol) and sodium bromate (0.33 mmol) in water.

• Slowly add the bromide/bromate solution to the aniline solution with constant stirring.

• Continue stirring until the reaction is complete (indicated by a persistent yellow color).

• Neutralize the reaction mixture with a saturated solution of sodium bicarbonate to precipitate the product.

• Filter the solid product, wash thoroughly with water, and dry to obtain 2,4,6-tribromoaniline.

Visualizing the Workflow

The following diagrams, generated using Graphviz, illustrate the logical flow of the experimental procedures for both methods.

Caption: Workflow for the bromination of aniline using BTMAT.

Caption: Workflow for the traditional bromination of aniline.

Conclusion

Benzyltrimethylammonium tribromide offers a compelling alternative to traditional brominating agents, aligning with the principles of green chemistry. Its advantages include enhanced safety, milder reaction conditions, high yields, and a reduced environmental impact. For researchers and professionals in the pharmaceutical and chemical industries, the adoption of BTMAT and similar reagents represents a significant step towards more sustainable and responsible chemical synthesis.

References

• 1. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification - PMC [pmc.ncbi.nlm.nih.gov]
• 2. zenodo.org [zenodo.org]
• 3. nbinno.com [nbinno.com]
• 4. researchgate.net [researchgate.net]
• 5. acgpubs.org [acgpubs.org]

Safety & Regulatory Compliance

Proper Disposal of Benzyltrimethylammonium Tribromide: A Comprehensive Guide for Laboratory Professionals

Essential Safety and Disposal Protocols for Researchers, Scientists, and Drug Development Professionals

Benzyltrimethylammonium (B79724) tribromide (BTMABr3) is a versatile and effective brominating agent, offering a more manageable solid alternative to liquid bromine. However, its utility in the laboratory is matched by its hazardous properties, necessitating strict adherence to safety and disposal procedures. This guide provides detailed, step-by-step instructions for the safe handling and proper disposal of Benzyltrimethylammonium tribromide, ensuring the safety of laboratory personnel and environmental compliance.

Immediate Safety and Handling Precautions

Before any handling or disposal of Benzyltrimethylammonium tribromide, it is imperative to be familiar with its associated hazards. BTMABr3 is an irritant to the eyes, skin, and respiratory system.[1][2][3] All manipulations should be conducted in a well-ventilated chemical fume hood.

Required Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Body Protection: A lab coat.

• Respiratory Protection: A NIOSH-approved respirator is recommended, especially when handling larger quantities or if there is a risk of dust generation.[1]

In the event of accidental exposure, immediate action is crucial. For eye contact, flush with copious amounts of water for at least 15 minutes. For skin contact, wash the affected area thoroughly with soap and water. If inhaled, move to fresh air immediately. Seek medical attention in all cases of exposure.

Quantitative Data for Benzyltrimethylammonium Tribromide

For quick reference, the following table summarizes the key quantitative data for Benzyltrimethylammonium tribromide.

Property	Value
Molecular Formula	C₁₀H₁₆Br₃N
Molecular Weight	389.95 g/mol [3]
Appearance	Orange to dark yellow crystalline powder
Melting Point	99-101 °C[4]
Hazard Statements	H315, H319, H335[3][4]
Precautionary Statements	P261, P264, P271, P280, P302+P352, P305+P351+P338

Step-by-Step Disposal Protocol

The primary method for the disposal of Benzyltrimethylammonium tribromide is through a licensed hazardous waste disposal company. However, for small quantities, a chemical neutralization procedure can be performed by trained personnel to render the waste less hazardous before collection. This procedure focuses on reducing the reactive tribromide ion.

Experimental Protocol: Neutralization of the Tribromide Ion

This protocol outlines the chemical reduction of the tribromide (Br₃⁻) ion to the less reactive bromide (Br⁻) ion using a reducing agent such as sodium bisulfite or sodium thiosulfate (B1220275).

Materials:

• Benzyltrimethylammonium tribromide waste

• Sodium bisulfite (NaHSO₃) or Sodium thiosulfate (Na₂S₂O₃)

• Water

• Large beaker

• Stir bar and stir plate

• Appropriate PPE (goggles, gloves, lab coat, respirator)

Procedure:

• Preparation: In a chemical fume hood, place the beaker on a stir plate and add a stir bar.

• Dilution: Slowly and carefully add water to the Benzyltrimethylammonium tribromide waste to create a slurry or solution. The orange/yellow color is indicative of the tribromide ion.

• Neutralization: While stirring, slowly add a 10% aqueous solution of sodium bisulfite or sodium thiosulfate to the BTMABr3 solution. The addition should be done portion-wise to control any potential exothermic reaction.

• Endpoint Determination: Continue adding the reducing agent until the characteristic orange/yellow color of the tribromide disappears, and the solution becomes colorless. This indicates the complete reduction of the tribromide ion to bromide ions.

• Final Disposal: The resulting solution now contains benzyltrimethylammonium bromide and inorganic salts. While the immediate hazard of the oxidizing tribromide has been removed, the solution should still be considered chemical waste. Transfer the neutralized solution to a properly labeled hazardous waste container for collection by a certified waste disposal service. Do not dispose of it down the drain.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Benzyltrimethylammonium tribromide.

Caption: Logical workflow for the safe disposal of Benzyltrimethylammonium tribromide.

By adhering to these detailed procedures, researchers and laboratory professionals can mitigate the risks associated with Benzyltrimethylammonium tribromide and ensure its safe and environmentally responsible disposal. Always consult your institution's specific safety guidelines and local regulations for hazardous waste management.

References

• 1. gauthmath.com [gauthmath.com]
• 2. Bisulfite - Wikipedia [en.wikipedia.org]
• 3. brainly.com [brainly.com]
• 4. homework.study.com [homework.study.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Benzyltrimethylammonium Tribromide

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for handling Benzyltrimethylammonium tribromide, a common brominating agent. Adherence to these protocols is critical for minimizing risk and ensuring operational integrity.

Hazard Identification and Personal Protective Equipment (PPE)

Benzyltrimethylammonium tribromide is a hazardous substance that can cause skin, eye, and respiratory irritation.[1][2][3] It is crucial to use appropriate Personal Protective Equipment (PPE) to prevent exposure.

Protection Type	Required Equipment	Specifications & Remarks
Eye & Face Protection	Safety Goggles or Face Shield	Must be worn at all times to protect against dust and splashes.[4][5] Conforms to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[4]
Hand Protection	Chemical-resistant Gloves	Wear appropriate protective gloves to prevent skin exposure.[4][5][6]
Skin & Body Protection	Lab Coat or Protective Apron	Wear appropriate protective clothing to prevent skin exposure.[4]
Respiratory Protection	NIOSH-approved dust respirator (e.g., N95)	Required when ventilation is inadequate or if dust is generated.[5] Follow OSHA respirator regulations in 29 CFR 1910.134 or European Standard EN 149.[4]

GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	2	H315: Causes skin irritation[1][2]
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation[1][2]
Specific Target Organ Toxicity - Single Exposure (Respiratory Tract Irritation)	3	H335: May cause respiratory irritation[1][2]

Operational Plan: Safe Handling and Storage

Proper handling and storage procedures are essential to maintain the stability of Benzyltrimethylammonium tribromide and prevent accidental exposure.

Handling:

• Work in a well-ventilated area, preferably under a chemical fume hood, to keep airborne concentrations low.[4][7]

• Avoid generating dust.[4][8] Minimize dust generation and accumulation.[4]

• Avoid contact with skin, eyes, and clothing.[4]

• Do not breathe dust, vapor, mist, or gas.[4]

• Wash hands thoroughly after handling.[9][10]

• Keep the container tightly closed when not in use.[4][8]

Storage:

• Store in a cool, dry, and well-ventilated area.[4][7]

• Keep containers tightly sealed to protect from moisture, as the substance is hygroscopic.[4][11]

• Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan

Proper disposal of Benzyltrimethylammonium tribromide and any contaminated materials is crucial to prevent environmental contamination and comply with regulations.

• Unused Product: Dispose of surplus and non-recyclable solutions through a licensed disposal company.[12]

• Contaminated Materials: Dispose of contaminated gloves, clothing, and other materials as hazardous waste in accordance with local, state, and federal regulations.[12] Do not allow the chemical to enter drains or surface water.

Emergency Procedures: First Aid and Spill Response

Immediate and appropriate action is critical in the event of an emergency.

First Aid Measures:

Exposure Route	First Aid Protocol
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if irritation or discomfort continues.[2][4]
Skin Contact	Remove contaminated clothing immediately. Wash the affected skin area thoroughly with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[2][4]
Eye Contact	Immediately rinse eyes with plenty of water for at least 15 minutes, including under the eyelids. Seek immediate medical attention.[2][4]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[2][4]

Spill Response Workflow

A systematic approach to spill cleanup is essential to ensure safety and minimize environmental impact.

Caption: Workflow for Benzyltrimethylammonium Tribromide Spill Response.

PPE Selection and Use Protocol

Following a clear protocol for PPE selection and use is fundamental to laboratory safety.

Caption: Protocol for Personal Protective Equipment Selection and Use.

References

• 1. Benzyltrimethylammonium Tribromide [Brominating Reagent] | C10H16Br3N | CID 2756663 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. angenechemical.com [angenechemical.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. ベンジルトリメチルアンモニウムトリブロミド 97% | Sigma-Aldrich [sigmaaldrich.com]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Benzyltrimethylammonium Bromide | 5350-41-4 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 10. Benzyltrimethylammonium Bromide | 5350-41-4 | Tokyo Chemical Industry Co., Ltd.(JP) [tcichemicals.com]
• 11. Benzyltrimethylammonium bromide | C10H16BrN | CID 21449 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]